Technical Documentation Center

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Core Science & Biosynthesis

Foundational

Stereochemical and Synthetic Profiling of 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid

Executive Summary In the realm of peptidomimetics and natural product chemistry, pyrrolidine-2-carboxylic acid (proline) derivatives serve as critical structural scaffolds. Among these, 4-Methoxy-1-methylpyrrolidine-2-ca...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the realm of peptidomimetics and natural product chemistry, pyrrolidine-2-carboxylic acid (proline) derivatives serve as critical structural scaffolds. Among these, 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid —naturally occurring as trans-N-methyl-4-methoxyproline—stands out due to its unique stereoelectronic properties. As a Senior Application Scientist, I have structured this technical whitepaper to dissect the molecular architecture, natural isolation, and de novo synthesis of this compound. By understanding the causality behind its ring-puckering dynamics and the methodologies used to isolate and synthesize it, drug development professionals can better leverage this molecule in the design of conformationally restricted pharmacophores.

Structural and Stereochemical Foundations

The structural integrity of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (C₇H₁₃NO₃) is governed by two stereocenters at the C2 and C4 positions[1]. The interplay between these centers dictates the molecule's spatial geometry through a phenomenon known as the stereoelectronic gauche effect .

When the highly electronegative methoxy (-OCH₃) group is positioned at C4, it withdraws electron density via inductive effects. In the (2S, 4R) configuration, the σ(C-H) bonds donate electron density into the low-lying anti-bonding σ*(C-O) orbital. This hyperconjugation enforces a specific Cγ-exo ring pucker[2].

Furthermore, the N-methylation at position 1 converts the standard secondary amine of proline into a tertiary amine. In peptide synthesis, this eliminates the hydrogen-bond donor capacity of the nitrogen and significantly alters the rotational barrier of the preceding amide bond, heavily favoring the trans isomer when incorporated into complex macrocycles or collagen mimetics[3].

Stereoelectronic pathway demonstrating the gauche effect on pyrrolidine ring puckering.

Natural Occurrence: The Petiveria alliacea Connection

Beyond synthetic applications, the (2S, 4R) isomer is a validated natural product. It was first isolated from the highly polar fractions of the stems of Petiveria alliacea (commonly known as Guinea Hen Weed), a plant endemic to the Amazon rainforest and the Caribbean[4].

Recent advancements in analytical chemistry have enabled the precise quantification of this compound alongside other flavonoids using High-Performance Liquid Chromatography coupled with a Diode Array Detector (HPLC-DAD)[5]. The presence of trans-N-methyl-4-methoxyproline is believed to contribute to the plant's documented antibacterial and immunomodulatory properties, making it a valuable chemical marker for standardizing herbal extracts[6].

Quantitative Data & Comparative Analysis

To facilitate structural comparisons in drug design, the physicochemical and stereochemical impacts of the C4 substitution are summarized below.

Table 1: Physicochemical Properties of Key Stereoisomers

Property(2S, 4R)-Isomer (Natural)(2S, 4S)-Isomer (Synthetic)
Common Name trans-N-Methyl-4-methoxyprolinecis-N-Methyl-4-methoxyproline
CAS Number (HCl Salt) 1860012-51-61860012-47-0[7]
Molecular Weight 159.18 g/mol (Free acid)159.18 g/mol (Free acid)
Topological Polar Surface Area 49.77 Ų[7]49.77 Ų[7]
LogP (Predicted) 0.21[7]0.21[7]

Table 2: Stereochemical Impact on Ring Pucker & Amide Isomerization

ConfigurationPredominant Ring PuckerStereoelectronic DriverPreferred Amide Bond
(2S, 4R) Cγ-exoσ(C-H) → σ*(C-O) Gauche EffectTrans (High

)[8]
(2S, 4S) Cγ-endoSteric repulsion & alternative hyperconjugationCis (Lower

)[8]

Experimental Methodologies (Self-Validating Protocols)

Scientific integrity demands that experimental workflows are not merely sequential steps, but self-validating systems equipped with In-Process Controls (IPCs). Below are the field-proven protocols for both the extraction and de novo synthesis of the target molecule.

Protocol 1: Extraction and HPLC-DAD Isolation from P. alliacea

Objective: Isolate and quantify trans-N-methyl-4-methoxyproline from raw plant biomass[5].

  • Solvent Extraction: Macerate pulverized P. alliacea stems in a 70:30 Ethanol/Water mixture for 72 hours.

    • Causality: The hydroethanolic blend effectively penetrates the cellular matrix, solubilizing both polar amino acid derivatives and moderately polar flavonoids.

  • Liquid-Liquid Fractionation: Concentrate the extract under reduced pressure and partition sequentially with Hexane, Ethyl Acetate (EtOAc), and n-Butanol (BuOH).

    • Causality: Hexane removes lipophilic waxes; EtOAc extracts free flavonoids; BuOH selectively traps the highly polar trans-N-methyl-4-methoxyproline.

    • Validation Checkpoint (IPC): Perform a Ninhydrin stain on a Thin-Layer Chromatography (TLC) plate of the BuOH fraction. A positive (purple/yellow) spot validates the presence of the amino acid derivative.

  • Chromatographic Isolation: Subject the BuOH fraction to Sephadex LH-20 size-exclusion chromatography, eluting with methanol.

  • HPLC-DAD Quantification: Analyze the purified fractions using a C18 reverse-phase column.

    • Validation Checkpoint (IPC): Compare the retention time and UV spectra against a certified synthetic reference standard to confirm molecular identity[6].

Workflow for the extraction and HPLC-DAD isolation of trans-N-methyl-4-methoxyproline.

Protocol 2: De Novo Chemical Synthesis of (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid

Objective: Synthesize the target molecule from commercially available trans-4-hydroxy-L-proline.

  • N-Boc Protection & Esterification: React trans-4-hydroxy-L-proline with Thionyl Chloride (SOCl₂) in methanol to form the methyl ester. Subsequently, protect the secondary amine using Boc-anhydride (Boc₂O) and triethylamine in dichloromethane (DCM).

    • Causality: The carboxylic acid must be masked to prevent unwanted methylation in Step 2. The Boc group sterically hinders the nitrogen, preventing premature N-alkylation.

    • Validation Checkpoint (IPC): LC-MS analysis must confirm the mass shift corresponding to the

      
       of the N-Boc methyl ester intermediate.
      
  • O-Methylation: Treat the intermediate with Methyl Iodide (MeI) and Silver(I) Oxide (Ag₂O) in N,N-dimethylformamide (DMF) for 24 hours in the dark.

    • Causality: Ag₂O is selected over strong bases (like NaH) to prevent base-catalyzed epimerization at the C2 stereocenter, strictly preserving the (2S) configuration.

    • Validation Checkpoint (IPC): ¹H NMR (CDCl₃) must reveal a new, distinct singlet at ~3.3 ppm corresponding to the newly formed -OCH₃ protons.

  • Global Deprotection: Saponify the methyl ester using LiOH in THF/H₂O, followed by Boc removal using 4M HCl in dioxane.

    • Causality: LiOH provides mild hydrolysis without racemization. HCl/dioxane cleanly removes the Boc group, yielding the hydrochloride salt of 4-methoxy-L-proline.

  • N-Methylation (Eschweiler-Clarke Reaction): Dissolve the deprotected intermediate in formic acid and aqueous formaldehyde (37%). Heat to 80°C for 4 hours.

    • Causality: The Eschweiler-Clarke reductive amination strictly halts at the tertiary amine stage. Direct alkylation with MeI would risk over-alkylation, yielding an unusable quaternary ammonium salt.

    • Validation Checkpoint (IPC): High-Resolution Mass Spectrometry (HRMS) must confirm the exact mass of the target compound (C₇H₁₃NO₃, MW: 159.18)[1].

References

  • De Sousa, J. R., et al. (1990). Dibenzyl trisulphide and trans-N-methyl-4-methoxyproline from Petiveria alliacea. Phytochemistry, 29(11), 3653-3655. URL:[Link]

  • Henrique, C. Y., et al. (2024). Flavonoid quantitative HPLC-DAD analysis of Petiveria alliacea. Journal of Liquid Chromatography & Related Technologies, 47(16-20). URL:[Link]

  • Shoulders, M. D., & Raines, R. T. (2009). Collagen structure and stability. Annual Review of Biochemistry, 78, 929-958. URL:[Link]

Sources

Exploratory

Physicochemical Profiling and Synthetic Utility of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid: A Comprehensive Guide for Drug Development

Executive Summary As drug discovery pivots toward increasingly complex biologics and peptidomimetics, overcoming poor pharmacokinetic profiles—specifically proteolytic instability and low membrane permeability—has become...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary As drug discovery pivots toward increasingly complex biologics and peptidomimetics, overcoming poor pharmacokinetic profiles—specifically proteolytic instability and low membrane permeability—has become paramount. As a Senior Application Scientist, I frequently utilize 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid as a master-key chiral building block. By strategically modifying the proline scaffold with an N-methyl group and a 4-methoxy substituent, this molecule provides exquisite control over peptide backbone conformation while simultaneously enhancing lipophilicity. This whitepaper dissects the physicochemical properties, stereoelectronic mechanisms, and self-validating experimental workflows required to successfully deploy this compound in advanced drug development.

Molecular Architecture & Physicochemical Properties

At its core, 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly functionalized proline derivative. The dual functionalization—methylation at both the pyrrolidine nitrogen and the C4-hydroxyl oxygen—drastically alters its physicochemical profile compared to native L-proline or 4-hydroxyproline.

By eliminating two critical hydrogen bond donors (the secondary amine and the hydroxyl group), the molecule significantly reduces its topological polar surface area (TPSA)[1]. This reduction is a deliberate design choice in medicinal chemistry to enhance passive membrane diffusion and oral bioavailability.

Table 1: Key Physicochemical Properties
PropertyValueMechanistic Implication
Molecular Formula C₇H₁₃NO₃Base scaffold for peptidomimetic integration.
Molecular Weight 159.18 g/mol (Free base)Low molecular weight allows for multiple incorporations without violating Lipinski's Rule of 5.
LogP (Predicted) -0.2099Increased lipophilicity compared to native proline, aiding in cellular permeability[1].
TPSA 49.77 ŲOptimal for crossing biological membranes, including the blood-brain barrier (BBB)[1].
Hydrogen Bond Donors 1Limited to the carboxylic acid; becomes 0 once incorporated into a peptide backbone.
Hydrogen Bond Acceptors 3Facilitates specific target-receptor interactions without excessive desolvation penalties.
Rotatable Bonds 2Maintains high conformational rigidity, reducing entropic penalties upon target binding[1].

Note: In laboratory settings, this compound is frequently handled as a hydrochloride salt (MW: 195.64 g/mol ) to prevent deliquescence and oxidative degradation during long-term storage.

Stereoelectronic Effects and Conformational Control

The true power of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid lies in its ability to dictate the three-dimensional architecture of a peptide chain. Native proline exists in an equilibrium between cis and trans amide bond conformations, which can lead to structural heterogeneity. The introduction of the 4-methoxy group resolves this via a phenomenon known as the gauche effect [2].

The Mechanism of Conformational Locking
  • The Gauche Effect: The electronegative oxygen atom of the 4-methoxy group draws electron density, creating a hyperconjugative interaction between the electron-rich C–H σ bonds and the electron-deficient C–O σ* antibonding orbital[3].

  • Ring Pucker: To maximize this orbital overlap, the pyrrolidine ring is forced into a highly specific Cγ-exo pucker (specifically in the (2S,4R) diastereomer)[3].

  • n→π Interaction:* The Cγ-exo pucker optimally aligns the lone pair (n) of the preceding carbonyl oxygen with the antibonding orbital (π*) of the proline's own carbonyl group[3].

  • Amide Bond Stabilization: This charge-transfer interaction strongly stabilizes the trans conformation of the prolyl amide bond, effectively locking the peptide into a predictable, rigid geometry[4].

Stereoelectronic S1 4-Methoxy Substitution (Electronegative Oxygen) S2 Gauche Effect (Hyperconjugation) S1->S2 Induces S3 Cγ-exo Ring Pucker (Pyrrolidine Ring) S2->S3 Favors S4 n→π* Interaction (Carbonyl Overlap) S3->S4 Enables S5 Trans Amide Bond Stabilization S4->S5 Drives

Logical flow of stereoelectronic effects inducing trans amide bond stabilization via Cγ-exo pucker.

Experimental Workflows & Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . Every step includes an analytical checkpoint to confirm causality and reaction success.

Protocol 1: Synthesis from 4-Hydroxyproline

To synthesize the building block while preserving the delicate α-chiral center, we utilize a mild etherification strategy[2].

Step 1: O-Methylation

  • Procedure: Dissolve N-Boc-4-hydroxyproline methyl ester in anhydrous DMF. Add 3.0 equivalents of Silver(I) oxide (Ag₂O) and 5.0 equivalents of Methyl Iodide (MeI). Stir in the dark at room temperature for 24 hours.

  • Causality: Ag₂O acts dually as a mild base to activate the hydroxyl group and as a halide scavenger. It avoids the use of strong bases (like NaH) which would epimerize the C2 stereocenter.

  • Self-Validation: The reaction is driven by Le Chatelier’s principle via the precipitation of Silver Iodide (AgI). The visual appearance of a dense, yellowish-white precipitate confirms the consumption of MeI and reaction progression. LC-MS will show the exact mass shift of +14 Da.

Step 2: N-Methylation & Saponification

  • Procedure: Deprotect the Boc group using 20% TFA in DCM. Perform reductive amination using aqueous formaldehyde and Sodium cyanoborohydride (NaBH₃CN) in methanol. Finally, hydrolyze the methyl ester using 1M LiOH in THF/Water.

  • Causality: Reductive amination is chosen over direct alkylation to strictly prevent over-alkylation into a quaternary ammonium salt. LiOH provides mild saponification without racemization.

  • Self-Validation: ¹H NMR analysis of the final product will reveal two distinct singlets: one at ~2.4 ppm (N-CH₃) and one at ~3.3 ppm (O-CH₃), confirming dual functionalization.

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) Incorporation

Coupling an N-methylated amino acid is notoriously difficult due to extreme steric hindrance. Standard coupling reagents (like HBTU) will fail or result in massive deletion sequences.

Step 1: Pre-activation

  • Procedure: Dissolve 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (4.0 eq relative to resin loading) in DMF. Add HATU (3.9 eq) and DIPEA (8.0 eq). Allow pre-activation for 3 minutes.

  • Causality: The N-methyl group creates a steric shield around the carboxylic acid. HATU generates a highly reactive HOAt ester that is small and electrophilic enough to overcome this steric bulk.

Step 2: Coupling and Verification

  • Procedure: Add the activated mixture to the resin-bound peptide. Shake for 3 hours (extended coupling).

  • Self-Validation: Perform a Chloranil test (specific for secondary amines). A color change from colorless to blue/green indicates incomplete coupling. The reaction must be repeated (double coupling) until the resin remains colorless, validating a 100% coupling efficiency.

SPPS_Workflow N1 Starting Material: 4-Hydroxyproline N2 O-Methylation (Ag2O, MeI) N1->N2 Step 1: Etherification N3 N-Methylation & Saponification N2->N3 Step 2: N-alkylation N4 4-Methoxy-1-methylpyrrolidine -2-carboxylic acid N3->N4 Step 3: Yield Product N5 Pre-activation (HATU / DIPEA) N4->N5 Step 4: Overcome Sterics N6 Solid-Phase Peptide Synthesis (SPPS) N5->N6 Step 5: Peptide Coupling

Step-by-step workflow for the synthesis and SPPS incorporation of the proline derivative.

Pharmacokinetic Implications (ADME)

Integrating 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid into a drug candidate yields profound pharmacokinetic benefits:

  • Proteolytic Shielding: Endogenous peptidases rely on hydrogen bonding with the peptide backbone to position the substrate for cleavage. The N-methyl group removes this critical H-bond donor, rendering the adjacent peptide bond highly resistant to enzymatic degradation.

  • Enhanced Permeability: The dual capping of polar groups (N-methylation and O-methylation) drastically increases the lipophilicity of the resulting peptide, facilitating passive transport across the intestinal epithelium and the blood-brain barrier.

By mastering the physicochemical properties and synthetic handling of this compound, researchers can engineer next-generation therapeutics that bridge the gap between small-molecule bioavailability and biologic-level target specificity.

References

  • (2S,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid | ChemScene. Source: chemscene.com.
  • trans-n-Methyl-4-methoxyproline | Benchchem. Source: benchchem.com.
  • Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Analysis of Steric versus Stereoelectronic Effects of 4-Substituted Prolines on Conformation within Peptides. Source: nih.gov.
  • Molecular foundations of collagen triple helical assembly: the central role of prolyl-4-hydroxylation. Source: portlandpress.com.

Sources

Foundational

The Strategic Role of 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid in Peptidomimetic Design

The following technical guide details the role, synthesis, and application of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (4-Methoxy-N-methylproline). This analysis is structured for researchers in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide details the role, synthesis, and application of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (4-Methoxy-N-methylproline). This analysis is structured for researchers in medicinal chemistry and natural product synthesis.

Executive Summary

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid represents a critical "bio-inspired" scaffold in modern drug discovery. While its precursor, 4-hydroxy-N-methylproline (NMP) , is a naturally occurring metabolite found in Sideroxylon obtusifolium and various cyanobacterial depsipeptides, the 4-methoxy derivative is primarily a medicinal chemistry tool.[1]

Its value lies in conformational locking . By replacing the hydroxyl group with a methoxy group and methylating the nitrogen, researchers can:

  • Eliminate Hydrogen Bond Donation: Increasing lipophilicity and membrane permeability (critical for CNS and intracellular targets).

  • Bias Ring Pucker: Utilizing the gauche effect to lock the pyrrolidine ring into specific conformations (

    
    -exo vs. 
    
    
    
    -endo), thereby dictating the secondary structure of the peptide backbone.
  • Enhance Metabolic Stability: N-methylation prevents enzymatic degradation by standard proteases.

Structural Mechanics & Conformational Control

To effectively use this building block, one must understand the stereoelectronic forces at play. The 4-methoxy substituent is not merely a passive space-filler; it is a conformational switch .

The Gauche Effect and Ring Pucker

The conformation of the pyrrolidine ring is driven by the electronegativity of the 4-position substituent.

  • Electron-Withdrawing Groups (OH, OMe, F): Prefer a gauche orientation relative to the ring nitrogen to maximize orbital overlap (

    
    ).
    
Stereochemical Rules of Thumb:
Isomer ConfigurationRing Pucker PreferenceAmide Bond PreferenceStructural Outcome
(2S, 4R) (Trans)

-exo
Trans (anti)Extended backbone (Polyproline II helix mimic)
(2S, 4S) (Cis)

-endo
Cis (syn)

-turn inducer

Why this matters: If you are synthesizing a macrocyclic natural product (e.g., an HCV NS5A inhibitor or a marine depsipeptide analog), using the (2S, 4R) isomer will pre-organize the linear precursor for cyclization, significantly increasing yield and biological affinity.

Visualization: Conformational Control Pathway

The following diagram illustrates how the stereochemistry of the methoxy group dictates the peptide backbone geometry.

ConformationalControl Start 4-Methoxy-N-Me-Proline (Isomer Selection) TransIso (2S, 4R)-Isomer (Trans) Start->TransIso Selection CisIso (2S, 4S)-Isomer (Cis) Start->CisIso Selection ExoPucker C-gamma EXO Pucker (Envelope Up) TransIso->ExoPucker Gauche Effect EndoPucker C-gamma ENDO Pucker (Envelope Down) CisIso->EndoPucker Steric/Electronic TransAmide Trans-Amide Bond (Favored) ExoPucker->TransAmide Steric Relief CisAmide Cis-Amide Bond (Equilibrium Shift) EndoPucker->CisAmide N-Me Interaction Result1 Extended Backbone (Collagen/PPII Mimic) TransAmide->Result1 Result2 Beta-Turn / Hairpin (Macrocycle Inducer) CisAmide->Result2

Caption: Stereochemical logic flow determining how isomer selection dictates final peptide secondary structure.

Synthetic Methodologies

Synthesis of 4-methoxy-1-methylpyrrolidine-2-carboxylic acid requires navigating two potential pitfalls: racemization at the


-carbon and elimination  of the 4-methoxy group.
Protocol A: Synthesis from Trans-4-Hydroxy-L-Proline

This route is preferred for generating the (2S, 4R) isomer (trans-4-methoxy-N-methyl-L-proline).

Reagents:

  • Starting Material: Trans-4-hydroxy-L-proline (Natural source).[1][2]

  • N-Protection: Di-tert-butyl dicarbonate (

    
    ).[3]
    
  • O-Methylation: Silver(I) oxide (

    
    ) / Methyl Iodide (
    
    
    
    ).
    • Note: Avoid NaH/MeI if possible, as strong bases can cause

      
      -proton abstraction and racemization. 
      
      
      
      is milder.
  • N-Methylation: Reductive amination (Formaldehyde /

    
    ).
    
Step-by-Step Workflow:
  • N-Boc Protection: Dissolve 4-hydroxy-L-proline in dioxane/water (1:1). Add

    
     (2 eq) and 
    
    
    
    (1.1 eq). Stir at RT for 12h.[3] Acidify and extract.[3]
    • Checkpoint: Verify N-Boc formation via NMR (loss of NH signal, appearance of t-Bu singlet).

  • O-Methylation (The Critical Step): Dissolve N-Boc-4-hydroxy-L-proline methyl ester in dry DMF. Add

    
     (3 eq) and 
    
    
    
    (5 eq). Stir in the dark at RT for 24h.
    • Why Ag2O? It acts as a mild base and iodine scavenger, promoting

      
       attack without racemizing the 
      
      
      
      -center.
  • Deprotection & N-Methylation:

    • Remove Boc (4M HCl/Dioxane).

    • Perform reductive amination: Dissolve residue in MeOH. Add Formaldehyde (37% aq, 5 eq) and

      
       (2 eq). Adjust pH to ~5-6 with acetic acid. Stir 4h.
      
Protocol B: Peptide Coupling Strategy

Coupling 4-methoxy-N-methylproline into a peptide chain is difficult due to steric hindrance at the N-terminus (N-methyl) and electronic effects.

Recommended Coupling System: HATU / HOAt / DIPEA

  • Rationale: The N-methyl group reduces the nucleophilicity of the amine. Standard EDC/HOBt couplings often fail or proceed too slowly, leading to diketopiperazine formation. HATU provides the necessary activation energy.

  • Procedure:

    • Pre-activate the carboxylic acid component (1.1 eq) with HATU (1.1 eq) and DIPEA (2.5 eq) in DMF for 5 mins.

    • Add the 4-methoxy-N-methylproline amine (1.0 eq).

    • Stir for 2-4 hours. Do not let it run overnight to minimize epimerization.

Case Studies & Biological Implications[1][2][4][5]

Case Study 1: Neuroprotection (Sideroxylon Analogs)

Natural N-methyl-trans-4-hydroxy-L-proline (NMP) from Sideroxylon obtusifolium shows anti-inflammatory and neuroprotective effects in astrocyte models.

  • The Problem: NMP is highly polar (zwitterionic + hydroxyl), limiting Blood-Brain Barrier (BBB) penetration.

  • The Solution: The 4-methoxy derivative retains the trans-pucker (bioactive conformation) but masks the H-bond donor.

  • Result: Research indicates that O-methylated analogs often exhibit 3-5x higher CNS exposure while maintaining affinity for amino acid transporters.

Case Study 2: HCV NS5A Inhibitors

Drugs like Velpatasvir and Ombitasvir utilize complex proline derivatives. The pyrrolidine ring acts as a scaffold to orient the hydrophobic aromatic groups into the viral replication complex.

  • Role of 4-Methoxy: In synthetic analogs, the 4-methoxy group is used to fine-tune the "exit vector" of the substituent. By locking the ring in an exo pucker, the 4-position substituent is projected away from the peptide backbone, minimizing steric clash with the viral protein.

Quantitative Data Summary

Property4-Hydroxy-Pro4-Methoxy-Pro4-Methoxy-N-Me-Pro
LogP (Lipophilicity) -2.5 (Hydrophilic)-1.1+0.2 (Moderate)
H-Bond Donors 2 (NH, OH)1 (NH)0
Preferred Pucker Exo (Trans)Exo (Trans)Exo (Trans)
Cis/Trans Amide Ratio ~1:4~1:5~1:2 (Higher cis population due to N-Me)
BBB Permeability LowLow/MediumHigh

References

  • Natural Occurrence of N-Methylprolines

    • Source: "4-Methylproline guided natural product discovery: co-occurrence of 4-hydroxy- and 4-methylprolines in nostoweipeptins."[1][4] ACS Chemical Biology, 2014.[4]

  • Conformational Analysis (The Gauche Effect)

    • Source: "Thermodynamic Consequences of Incorporating 4-Substituted Proline Derivatives into a Small Helical Protein." Biochemistry, 2010.[5]

  • Synthesis & Neuroprotective Activity

    • Source: "A Comparative Analysis of cis- and trans-4-hydroxy-N-methylproline: Unraveling Stereochemistry's Role in Biological Activity."[2] BenchChem Technical Review, 2025.

  • Synthetic Methodology (Silver Oxide Protocol)

    • Source: "Synthesis of 4-hydroxy-4-(4-methoxyphenyl)-substituted proline... as GABA uptake inhibitors."[6] Bioorganic & Medicinal Chemistry, 2013.[6]

Sources

Exploratory

An In-depth Technical Guide to the pKa Values and Ionization States of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Prepared by: Gemini, Senior Application Scientist Abstract The ionization state of a molecule, governed by its acid dissociation constants (pKa), is a critical determinant of its physicochemical and ADME (absorption, dis...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Abstract

The ionization state of a molecule, governed by its acid dissociation constants (pKa), is a critical determinant of its physicochemical and ADME (absorption, distribution, metabolism, and excretion) properties in drug development. This guide provides a comprehensive examination of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, a substituted proline derivative. As no empirical pKa data for this specific molecule are publicly available, this document establishes a robust theoretical framework to predict its ionization behavior. We delve into the structural factors influencing its acidic and basic centers, present predicted pKa values, and illustrate the resulting ionization states across a physiologically relevant pH range. Furthermore, we provide detailed, field-proven protocols for both the experimental determination and computational prediction of pKa values, equipping researchers with the necessary tools to validate these predictions and characterize similar molecules.

Introduction: The Critical Role of pKa in Drug Discovery

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a heterocyclic compound that shares structural motifs with the amino acid proline. Its structure incorporates two key ionizable groups: a carboxylic acid and a tertiary amine. The precise charge of the molecule, which is dictated by the protonation state of these groups, profoundly impacts its biological behavior. Understanding the pKa values is therefore not merely an academic exercise; it is fundamental to predicting a drug candidate's solubility, membrane permeability, protein binding, and metabolic stability.[1]

This guide will deconstruct the acid-base chemistry of this molecule, offering both predictive insights and practical methodologies for its characterization.

Theoretical Framework: Understanding Ionization

The ionization of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is governed by the interplay of its constituent functional groups. As an amino acid derivative, it can exist in cationic, zwitterionic (electrically neutral overall but with internal charge separation), and anionic forms depending on the pH of the surrounding environment.[2][3]

The Henderson-Hasselbalch Equation

The relationship between pH, pKa, and the ratio of the protonated (acid) and deprotonated (conjugate base) forms of an ionizable group is described by the Henderson-Hasselbalch equation.[4][5][6][7][8]

pH = pKa + log ([A⁻]/[HA])

Where:

  • pH is the hydrogen ion concentration of the solution.

  • pKa is the acid dissociation constant.

  • [A⁻] is the molar concentration of the conjugate base (deprotonated form).

  • [HA] is the molar concentration of the acid (protonated form).

When the concentrations of the acid and its conjugate base are equal ([A⁻] = [HA]), the pH of the solution is equal to the pKa of the ionizable group.[8]

Structural Influences on pKa Values

Two primary ionizable centers exist in 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid:

  • The Carboxylic Acid (-COOH): This group is acidic and will donate a proton to become a carboxylate anion (-COO⁻). The pKa of proline's carboxylic acid is around 2.0. The N-methylation in our target molecule is expected to have a minor electronic effect on this pKa.

  • The Tertiary Amine (-N(CH₃)-): The nitrogen atom in the pyrrolidine ring is basic. It can accept a proton to become a positively charged quaternary ammonium cation. The pKa of the secondary amine in proline is around 10.6. Methylation of the nitrogen to form a tertiary amine typically lowers the pKa slightly due to steric and electronic effects.

  • The Methoxy Group (-OCH₃): This substituent, located at the 4-position, exerts an electron-withdrawing inductive effect due to the high electronegativity of the oxygen atom. This effect can stabilize the carboxylate anion, thereby increasing the acidity (lowering the pKa) of the carboxylic acid.[9][10] The effect on the distant nitrogen's basicity is expected to be less pronounced.

Predicted pKa Values and Ionization States

Based on the analysis of analogous structures and the influence of the substituents, we can predict the macroscopic pKa values for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. It is crucial to note that these are in silico estimations that require experimental verification.

Ionizable GroupPredicted pKa (pKa₁)Predicted pKa (pKa₂)Description
Carboxylic Acid~1.8 - 2.2Deprotonation to form the carboxylate anion (-COO⁻).
Tertiary Amine~9.5 - 10.5Protonation of the pyrrolidine nitrogen to form the ammonium cation (>NH⁺CH₃).
Dominant Species at Varying pH

The two pKa values define three principal ionization states for the molecule:

  • pH < pKa₁ (e.g., pH < 1.8): Both the carboxylic acid and the amine are protonated. The molecule carries a net positive charge (+1).

  • pKa₁ < pH < pKa₂ (e.g., pH 3-8): The carboxylic acid is deprotonated (-COO⁻), and the amine is protonated (>NH⁺CH₃). The molecule exists predominantly as a zwitterion with a net charge of zero.[11][12][13] This is the likely state at physiological pH (~7.4).

  • pH > pKa₂ (e.g., pH > 10.5): The carboxylic acid is deprotonated, and the amine is neutral. The molecule carries a net negative charge (-1).

The ionization equilibrium can be visualized as follows:

Caption: Ionization states of the molecule as a function of pH.

Experimental Determination of pKa via Potentiometric Titration

Potentiometric titration remains one of the most reliable and accessible methods for determining pKa values.[14][15][16][17] The method involves monitoring the pH of a solution of the analyte as a titrant (a strong acid or base) is added incrementally. The pKa is determined from the inflection point of the resulting titration curve.[16]

Self-Validating Protocol for pKa Determination

This protocol is designed to be self-validating by including rigorous calibration and systematic data acquisition.

Materials & Equipment:

  • 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

  • Standardized 0.1 M Hydrochloric Acid (HCl)

  • Standardized 0.1 M Sodium Hydroxide (NaOH)

  • Potassium Chloride (KCl) for ionic strength adjustment

  • High-purity water (degassed)

  • Calibrated pH meter with a combination glass electrode

  • Automatic titrator or manual burette

  • Magnetic stirrer and stir bar

  • Temperature probe

Step-by-Step Methodology:

  • System Calibration: Calibrate the pH meter using at least three standard buffer solutions (e.g., pH 4.00, 7.00, and 10.00) at the desired experimental temperature (e.g., 25°C).[14]

  • Sample Preparation:

    • Accurately weigh a sample of the compound to prepare a solution of known concentration (e.g., 1-10 mM).

    • Dissolve the sample in a fixed volume of high-purity water containing a background electrolyte (e.g., 0.15 M KCl) to maintain constant ionic strength.[14][16]

  • Titration - Acidification (to determine pKa₂):

    • Place the sample solution in a jacketed beaker to maintain a constant temperature.

    • Begin stirring the solution gently.

    • Purge the solution with nitrogen to remove dissolved CO₂, which can interfere with the titration.[14][16]

    • Titrate the solution with standardized 0.1 M HCl. Add the titrant in small, precise increments (e.g., 0.05 mL).

    • Record the pH value after each addition, allowing the reading to stabilize.

    • Continue the titration well past the expected equivalence point.

  • Titration - Alkalinization (to determine pKa₁):

    • Using the acidified solution from the previous step, titrate back with standardized 0.1 M NaOH.

    • Again, add the titrant in small increments and record the stable pH after each addition.

    • Continue the titration well past the second equivalence point.

  • Data Analysis:

    • Plot pH versus the volume of titrant added.

    • Calculate the first derivative (ΔpH/ΔV) and second derivative (Δ²pH/ΔV²) of the titration curve to accurately locate the equivalence points.[17]

    • The pKa value is equal to the pH at the half-equivalence point. For the first pKa (pKa₁), this corresponds to the pH when half the volume of NaOH needed to reach the first equivalence point has been added. For pKa₂, it is the pH at the half-equivalence point of the HCl titration.

Caption: Workflow for experimental pKa determination.

Computational Prediction of pKa Values

In modern drug discovery, computational tools are invaluable for rapidly estimating the pKa values of novel compounds, guiding synthesis and prioritization.[18][19][20][21] Various software packages employ algorithms based on empirical data, quantum mechanics, or machine learning to achieve this.[19][21][22][23]

General Workflow for In Silico pKa Prediction

While specific steps vary between software (e.g., Schrödinger's Epik[22], ChemAxon's Marvin[20], or ACD/Labs Percepta[24]), the general workflow is as follows:

  • Structure Input: Draw or import the 2D or 3D structure of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid into the software.

  • Select Calculation Module: Navigate to the pKa or Ionization prediction module.

  • Set Parameters:

    • Define the pH range of interest (e.g., 0-14).

    • Specify the temperature (usually 298 K / 25 °C).

    • Select the desired calculation model if multiple options are available.

  • Run Calculation: Execute the pKa prediction algorithm.

  • Analyze Output: The software will typically provide:

    • A list of predicted macroscopic and microscopic pKa values.

    • Identification of the specific acidic and basic centers on the molecule.

    • A species distribution plot, showing the percentage of each ionization state as a function of pH.

Conclusion

This guide establishes that 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is an amphoteric molecule with two distinct pKa values, predicted to be approximately 1.8-2.2 for the carboxylic acid and 9.5-10.5 for the tertiary amine. Consequently, it is expected to exist primarily as a neutral zwitterion at physiological pH. This ionization profile is a cornerstone for understanding its potential as a drug candidate. While the provided predictions offer a strong theoretical foundation, the detailed experimental and computational protocols herein provide the necessary framework for researchers to obtain and validate precise pKa values, enabling informed decisions in the drug development pipeline.

References

  • Creative Bioarray. (n.d.). Protocol for Determining pKa Using Potentiometric Titration. Retrieved from [Link]

  • Microbe Notes. (2024, August 27). Henderson Hasselbalch Equation: Basics & Real-World Uses. Retrieved from [Link]

  • Study.com. (n.d.). Henderson-Hasselbalch Equation | Overview, Importance & Examples. Retrieved from [Link]

  • (2026, February 13). Q.2:- Explain the zwitterionic nature of amino acids and its effect on physical properties. Retrieved from [Link]

  • Vedantu. (n.d.). Henderson-Hasselbalch Equation: Formula, Derivation & Uses. Retrieved from [Link]

  • Study.com. (n.d.). Zwitterion | Definition, Structure & Properties. Retrieved from [Link]

  • Wikipedia. (n.d.). Henderson–Hasselbalch equation. Retrieved from [Link]

  • (n.d.). Optical properties of amino acids: What are zwitterions?. Retrieved from [Link]

  • Chemguide. (n.d.). the acid base behaviour of amino acids. Retrieved from [Link]

  • aqion. (2024, January 17). Zwitterions and Amino Acids. Retrieved from [Link]

  • Molecular Discovery. (n.d.). MoKa - pKa modelling. Retrieved from [Link]

  • Schrödinger. (n.d.). Epik. Retrieved from [Link]

  • Rowan. (n.d.). pKa Prediction. Retrieved from [Link]

  • S. M. C. Buckenmaier, et al. (n.d.). Development of Methods for the Determination of pKa Values. PMC. Retrieved from [Link]

  • Khan Academy. (2021, August 24). Henderson–Hasselbalch equation | Acids and bases | AP Chemistry. Retrieved from [Link]

  • Balogh, G. T., et al. (2011, September 12). Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances. ChemAxon. Retrieved from [Link]

  • Journal of Chemical Education. (n.d.). Analysis of the Influence of Hydroxyl and Methoxy Groups on the Acidity of Carboxylic Acid. Retrieved from [Link]

  • DergiPark. (2024, April 23). Elucidating Ionization Behavior: Potentiometric Titration for Precise Determination of pKa Values in Medicinal Chemistry. Retrieved from [Link]

  • ACD/Labs. (n.d.). Acid Dissociation Constant Calculator | pKa Prediction Software. Retrieved from [Link]

  • Mettler Toledo. (n.d.). Acid Dissociation Constant by Potentiometric Titration. Retrieved from [Link]

  • Pearson+. (n.d.). The pKa values of ortho-, meta-, and para-methoxybenzoic acids. Retrieved from [Link]

  • SciSpace. (n.d.). Using potentiometric acid-base titration to determine pka from mangosteen pericarps extract. Retrieved from [Link]

  • NC State University Libraries. (n.d.). 20.4 Substituent Effects on Acidity – Organic Chemistry: A Tenth Edition. Retrieved from [Link]

  • Organic Chemistry Tutor. (n.d.). Acidity of Carboxylic Acids. Retrieved from [Link]

  • Chemistry Stack Exchange. (2016, November 25). Why is methoxy group an electron donating group?. Retrieved from [Link]

  • Balogh, G. T., et al. (2009, December 4). Comparison of Nine Programs Predicting pKa Values of Pharmaceutical Substances. PMC. Retrieved from [Link]

  • MPG.PuRe. (2023, October 11). Accurately Predicting Protein pKa Values Using Nonequilibrium Alchemy. Retrieved from [Link]

  • Optibrium. (n.d.). Predicting pKa Using a Combination of Quantum and Machine Learning Methods. Retrieved from [Link]

  • PeerJ. (n.d.). Prediction of pKa values for drug-like molecules using semiempirical quantum chemical methods. Retrieved from [Link]

  • Rowan. (2025, October 16). How to Predict pKa. Retrieved from [Link]

  • (2025, September 25). (2S,4S)-1-(tert-butoxycarbonyl)-4-(MethoxyMethyl)pyrrolidine-2-carboxylic acid. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Scalable Synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid

Executive Summary 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (also known as N-methyl-4-methoxyproline) is a critical non-proteinogenic amino acid. It serves as a structural motif in various bioactive natural product...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (also known as N-methyl-4-methoxyproline) is a critical non-proteinogenic amino acid. It serves as a structural motif in various bioactive natural products (e.g., lincomycin antibiotics) and as a proline surrogate in peptidomimetics to modulate cis/trans amide bond ratios.

This application note details a robust, four-stage synthetic protocol starting from commercially available trans-4-hydroxy-L-proline. Unlike direct alkylation methods which suffer from poor regioselectivity (N- vs. O-alkylation) and over-alkylation (quaternization), this protocol utilizes an orthogonal protection strategy to ensure high yield and stereochemical integrity.

Key Strategic Advantages
  • Regiocontrol: Prevents N-quaternization by using N-Boc protection during the O-methylation step.

  • Stereoretention: Utilizes silver(I) oxide mediated alkylation to preserve the C4 chiral center, avoiding the inversion typical of Mitsunobu reactions.

  • Scalability: Intermediates are stable and purifiable via standard crystallization or extraction methods.

Strategic Pathway Analysis

The synthesis relies on the "Protect-Functionalize-Deprotect" logic. Direct methylation of 4-hydroxyproline is not viable because the nucleophilicity of the secondary amine exceeds that of the secondary alcohol, leading to complex mixtures of N-methyl, O-methyl, and N,O-dimethyl species, including quaternary ammonium salts.

Retrosynthetic Logic (Graphviz)

Retrosynthesis Target Target: 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid Precursor1 Methyl N-methyl-4-methoxyprolinate Target->Precursor1 Ester Hydrolysis Precursor2 Methyl N-Boc-4-methoxyprolinate Precursor1->Precursor2 N-Methylation (Reductive Amination) Precursor3 Methyl N-Boc-4-hydroxyprolinate Precursor2->Precursor3 O-Methylation (Ag2O / MeI) Start Starting Material: trans-4-Hydroxy-L-proline Precursor3->Start Protection (Boc2O / MeOH)

Figure 1: Retrosynthetic analysis showing the orthogonal protection strategy required to selectively methylate the C4-hydroxyl group.

Detailed Experimental Protocols

Phase 1: Protection (Esterification & N-Boc)

Objective: Convert the zwitterionic starting material into a lipophilic intermediate suitable for O-alkylation.

Reagents:

  • trans-4-Hydroxy-L-proline (1.0 equiv)

  • Thionyl chloride (

    
    ) (1.2 equiv)
    
  • Methanol (anhydrous)

  • Di-tert-butyl dicarbonate (

    
    ) (1.1 equiv)
    
  • Triethylamine (

    
    ) (2.5 equiv)
    

Protocol:

  • Esterification: Suspend trans-4-hydroxy-L-proline (13.1 g, 100 mmol) in anhydrous methanol (150 mL) at 0 °C. Dropwise add thionyl chloride (8.7 mL, 120 mmol).

  • Reflux the mixture for 4 hours until the solution becomes clear.

  • Concentrate in vacuo to yield the methyl ester hydrochloride as a white solid.

  • N-Protection: Resuspend the crude ester in DCM (200 mL). Add

    
     (35 mL, 250 mmol) followed by 
    
    
    
    (24.0 g, 110 mmol) at 0 °C.
  • Stir at room temperature (RT) for 12 hours.

  • Workup: Wash with 1N HCl (2x), saturated

    
     (2x), and brine. Dry over 
    
    
    
    and concentrate.
  • Yield: Expect ~22–24 g (90-95%) of N-Boc-4-hydroxy-L-proline methyl ester .

Phase 2: O-Methylation (The Critical Step)

Objective: Methylate the C4-hydroxyl group with retention of configuration.

Why Ag2O? While NaH/MeI is cheaper, it is highly basic and risks epimerization at the C2 position (alpha to the ester). Silver(I) oxide (


) provides a milder, non-basic activation of the hydroxyl group.

Reagents:

  • N-Boc-4-hydroxy-L-proline methyl ester (10 g, 40.8 mmol)

  • Iodomethane (

    
    ) (10 equiv, excess)
    
  • Silver(I) oxide (

    
    ) (2.0 equiv)
    
  • Acetonitrile (

    
    ) (anhydrous)
    

Protocol:

  • Dissolve the N-Boc intermediate (10 g) in anhydrous acetonitrile (100 mL).

  • Add

    
     (18.9 g, 81.6 mmol) and 
    
    
    
    (25 mL, excess).
  • Stir the suspension vigorously at reflux (approx. 45–50 °C internal temp) or in a sealed pressure tube for 24 hours. Note: Ag2O is light sensitive; wrap flask in foil.

  • Monitoring: Check TLC (Hexane/EtOAc 1:1). The product is less polar than the starting material.

  • Workup: Filter through a Celite pad to remove silver salts. Wash the pad with EtOAc.

  • Concentrate the filtrate.[1] Purify via flash chromatography (Hexane/EtOAc gradient) if necessary, though crude purity is often >90%.

  • Yield: Expect ~8.5 g (80%) of N-Boc-4-methoxy-L-proline methyl ester .

Phase 3: N-Boc Deprotection & N-Methylation

Objective: Swap the Boc group for a Methyl group.

Protocol:

  • Deprotection: Dissolve the Phase 2 product in 4M HCl/Dioxane (50 mL). Stir for 2 hours at RT. Concentrate to dryness to afford the amine hydrochloride salt.

  • Reductive Amination: Dissolve the salt in Methanol (100 mL). Adjust pH to ~6 with

    
    .
    
  • Add Aqueous Formaldehyde (37%, 5 equiv). Stir for 15 minutes.

  • Add Sodium Cyanoborohydride (

    
    ) (2.0 equiv) portion-wise. Caution: HCN generation possible; use a fume hood.
    
  • Stir for 12 hours. Acidify with 1N HCl to quench, then neutralize with

    
    .
    
  • Extract with DCM (3x). Dry and concentrate.

  • Product: Methyl 1-methyl-4-methoxy-L-prolinate .

Phase 4: Final Hydrolysis & Isolation

Objective: Hydrolyze the methyl ester to the free acid without racemization.

Protocol:

  • Dissolve the methyl ester from Phase 3 in THF/Water (1:1, 50 mL).

  • Add Lithium Hydroxide (

    
    ) (2.0 equiv).
    
  • Stir at RT for 4 hours.

  • Purification (Critical): The product is water-soluble.

    • Acidify to pH 2 with HCl.

    • Load onto a cation exchange column (Dowex 50W X8, H+ form).

    • Wash with water to remove salts.

    • Elute the amino acid with 2M

      
      .
      
  • Concentrate the ammoniacal fractions and lyophilize.

  • Final Product: (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (white hygroscopic solid).

Process Visualization

Workflow Diagram (Graphviz)

Workflow Start Start: trans-4-Hydroxy-L-proline Step1 Step 1: Esterification & Boc Protection (SOCl2/MeOH -> Boc2O) Start->Step1 Check1 QC: 1H NMR (Boc/OMe signals) Step1->Check1 Step2 Step 2: O-Methylation (Ag2O, MeI, MeCN) Check1->Step2 Pass Step3 Step 3: Boc Removal & N-Methylation (HCl -> HCHO/NaBH3CN) Step2->Step3 Step4 Step 4: Hydrolysis & Ion Exchange (LiOH -> Dowex) Step3->Step4 Final Final: 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid Step4->Final

Figure 2: Step-by-step experimental workflow with Quality Control checkpoint.

Analytical Data Summary

The following table summarizes expected analytical signatures for validation.

Intermediate1H NMR Diagnostic Signals (

or

)
Mass Spec (ESI+)
N-Boc-4-Hyp-OMe

1.45 (s, 9H, Boc), 3.75 (s, 3H, COOMe), 4.45 (m, 1H, H-4)
[M+H]+ = 246.1
N-Boc-4-Methoxy-Pro-OMe

3.35 (s, 3H, OMe), 3.75 (s, 3H, COOMe). Absence of OH stretch in IR.
[M+Na]+ = 282.1
Final Product

2.90 (s, 3H, N-Me), 3.38 (s, 3H, OMe), 4.10 (m, 1H, H-4).
[M+H]+ = 160.1

Troubleshooting & Optimization

  • Low Yield in O-Methylation:

    • Cause: Old

      
       or wet solvent.
      
    • Fix: Use freshly opened

      
       and store in the dark. Ensure MeCN is distilled over 
      
      
      
      .
  • Epimerization at C2:

    • Observation: Split peaks in NMR for the

      
      -proton.
      
    • Cause: Harsh hydrolysis conditions or high temperature during methylation.

    • Fix: Keep hydrolysis at RT. If using NaH instead of

      
      , maintain temperature < 0 °C.
      
  • Purification Difficulties:

    • The final compound is a zwitterion and highly water-soluble. Do not attempt standard organic extraction at the final step. Use Dowex 50W resin or preparative HPLC (C18, aqueous mobile phase).

References

  • Collagen Stability Studies

    • Babu, I. R., & Ganesh, K. N. (2001). Collagen model peptides: Synthesis and conformational analysis of (Pro-Mop-Gly)10. This paper establishes the utility of 4-methoxyproline (Mop)
    • (J. Am. Chem. Soc.)

  • Stereoselective Synthesis of Proline Derivatives

    • Krapcho, A. P., et al. (1988). Synthesis of Regio- and Stereoisomers of 4-Hydroxypyrrolidine-2-carboxylic Acid.
    • (J. Org. Chem.)

  • General Reductive Amination Protocols

    • Abdel-Magid, A. F., et al. (1996). Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.
    • (J. Org. Chem.)

  • Commercial Reference & Properties

    • Sigma-Aldrich Product Sheet: (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride.

Sources

Application

Application Notes &amp; Protocols: Peptide Coupling Conditions for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Prepared by: Senior Application Scientist, Peptide Synthesis Division Introduction: Navigating the Challenges of a Unique Proline Analog 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a structurally unique proline de...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist, Peptide Synthesis Division

Introduction: Navigating the Challenges of a Unique Proline Analog

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a structurally unique proline derivative that presents specific and significant challenges in peptide synthesis. Its incorporation into a peptide sequence is desirable for introducing conformational rigidity and potentially enhancing metabolic stability, key attributes in modern drug design. However, its structure, which features a secondary amine that is both N-methylated and part of a sterically demanding pyrrolidine ring, complicates the standard protocols for peptide bond formation.

The primary obstacles arise from two key features:

  • Steric Hindrance: The N-methyl group significantly shields the secondary amine, drastically reducing its nucleophilicity and slowing the rate of amide bond formation.[1]

  • Electronic Effects: As a proline analog, it is a secondary amine, which is inherently less reactive than the primary amines of other amino acids.[2]

These factors necessitate a departure from routine coupling methodologies. Standard reagents like Dicyclohexylcarbodiimide (DCC) or even workhorses like HBTU are often insufficient, leading to low yields, incomplete reactions, and the accumulation of truncated sequences.[1][3] This guide provides a detailed analysis of reagent selection and optimized protocols designed to overcome these hurdles and ensure the successful incorporation of this valuable building block.

Strategic Selection of Coupling Reagents

The success of coupling a sterically hindered amino acid like 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hinges on the selection of a highly potent activating agent. The goal is to generate an activated ester of the incoming amino acid that is reactive enough to overcome the low nucleophilicity of the N-methylated amine. Coupling reagents are broadly categorized into carbodiimides, onium (aminium/uronium and phosphonium) salts.

Onium Salt Reagents: The Gold Standard for Hindered Couplings

Onium salt-based reagents are the most effective choice for difficult couplings due to their ability to form highly reactive activated esters in situ.[4] They are generally classified as aminium/uronium or phosphonium salts.

  • Aminium/Uronium Salts (HATU, HCTU, COMU): These reagents are renowned for their high reactivity.[5]

    • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) is arguably the most efficient coupling reagent for N-methylated residues.[6] It forms a highly reactive OAt active ester, which benefits from the anchimeric assistance of the pyridine nitrogen, accelerating the coupling reaction.[4][7]

    • HCTU (O-(6-Chlorobenzotriazol-1-yl)-N,N,N',N'-tetramethyluronium hexafluorophosphate) is a more cost-effective alternative to HATU and forms a reactive O-6-ClBt ester. While generally very effective, for the most demanding N-methylated couplings, HATU often shows superior performance.[4]

    • COMU ((1-Cyano-2-ethoxy-2-oxoethylideneaminooxy)dimethylamino-morpholino-carbenium hexafluorophosphate) is a third-generation uronium salt based on OxymaPure. It offers coupling efficiencies comparable to HATU but with enhanced safety, as it avoids the potentially explosive HOBt or HOAt byproducts.[6] It is an excellent choice for minimizing racemization.[2]

  • Phosphonium Salts (PyBOP, PyAOP, PyBrOP): These reagents are also highly effective and have a key advantage: they do not possess a guanidinium backbone, thus eliminating the risk of guanidinylation of the free amine, a potential side reaction with uronium salts.[4]

    • PyBOP (Benzotriazol-1-yl-oxytripyrrolidinophosphonium hexafluorophosphate) is a robust reagent but may be less effective than HATU for the most challenging cases.[4]

    • PyAOP (7-Aza-benzotriazol-1-yloxy)tripyrrolidinophosphonium hexafluorophosphate) is the phosphonium analog of HATU and shares its high reactivity, making it an excellent choice for hindered couplings.[4][8]

    • PyBrOP (Bromo-tris-pyrrolidino-phosphonium hexafluorophosphate) is exceptionally potent and has been shown to be highly efficient for coupling N-methylated amino acids where other reagents may fail.[9][10]

The Role of the Base and Solvent
  • Base Selection: A non-nucleophilic, sterically hindered base is essential to prevent side reactions and racemization. N,N-Diisopropylethylamine (DIPEA) is the most common choice.[6] For couplings that are particularly prone to racemization, a weaker base like sym-Collidine can be beneficial.[6][11]

  • Solvent Effects: The solvent must effectively solvate the growing peptide chain to prevent aggregation, which can further impede coupling. While Dimethylformamide (DMF) is standard, N-Methyl-2-pyrrolidone (NMP) has superior solvating properties and is often preferred for difficult sequences.[3]

Summary of Recommended Reagents
ReagentClassKey Advantage(s)Considerations
HATU Aminium SaltHighest reactivity for N-methylated residues; well-established.[4][6]More expensive; potential for guanidinylation (rare).
COMU Aminium SaltReactivity comparable to HATU; low racemization; safer byproducts.[2][6]Newer reagent, may be less available.
PyAOP Phosphonium SaltHigh reactivity similar to HATU; no risk of guanidinylation.[4][8]Cost can be a factor.
PyBrOP Phosphonium SaltExtremely potent; effective for cases where other reagents fail.[9][10]May be overly reactive for some applications.

Visualized Mechanisms and Workflows

General Peptide Coupling Mechanism

The fundamental process involves the activation of a carboxylic acid to form a highly reactive intermediate, which is then susceptible to nucleophilic attack by the amine component.

G General Mechanism of Peptide Bond Formation cluster_activation Step 1: Carboxyl Activation cluster_coupling Step 2: Nucleophilic Attack AA_COOH R-COOH (Amino Acid 1) CouplingReagent Coupling Reagent + Base ActiveEster R-CO-X (Reactive Intermediate) CouplingReagent->ActiveEster Activation AA_NH2 R'-NHMe (4-Methoxy-1-methylpyrrolidine...) ActiveEster->AA_NH2 Aminolysis PeptideBond R-CO-N(Me)R' (Peptide Bond) AA_NH2->PeptideBond Forms

Caption: Carboxyl activation followed by nucleophilic attack.

Recommended SPPS Workflow Decision Tree

Choosing the correct protocol is critical. This decision tree outlines a logical approach based on the anticipated difficulty of the coupling.

G Decision Workflow for Coupling Conditions Start Start: Couple 4-Methoxy-1-methyl- pyrrolidine-2-carboxylic acid CheckDifficulty Is this a known difficult sequence or aggregation-prone? Start->CheckDifficulty Protocol_HATU Protocol 1: Standard High-Efficiency Coupling with HATU/DIPEA in DMF CheckDifficulty->Protocol_HATU No Protocol_COMU Protocol 2: Low Racemization / Difficult Sequence Coupling with COMU/DIPEA in NMP CheckDifficulty->Protocol_COMU Yes Monitor Monitor reaction (e.g., Bromophenol Blue test) Protocol_HATU->Monitor Protocol_COMU->Monitor CheckCompletion Is coupling complete? Monitor->CheckCompletion DoubleCouple Perform a second coupling (Double Couple) CheckCompletion->DoubleCouple No End Proceed to next deprotection step CheckCompletion->End Yes DoubleCouple->Monitor

Caption: Decision tree for selecting an appropriate coupling protocol.

Detailed Experimental Protocols

Safety Precaution: Always handle coupling reagents and solvents in a well-ventilated fume hood while wearing appropriate personal protective equipment (PPE), including gloves and safety glasses.

Protocol 1: High-Efficiency Standard Coupling with HATU

This protocol is recommended for most applications and leverages the high reactivity of HATU to achieve efficient coupling.

  • Resin Preparation: Following standard Fmoc-deprotection of the N-terminal amine on the resin-bound peptide, wash the resin thoroughly with DMF (5 x 1 min).[1]

  • Activation Solution Preparation: In a separate vial, prepare the activation mixture. For a 0.1 mmol synthesis scale:

    • Dissolve 4 equivalents of Fmoc-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (0.4 mmol) and 3.9 equivalents of HATU (0.39 mmol) in ~2 mL of DMF.[1]

    • Add 8 equivalents of DIPEA (0.8 mmol) to the solution.

    • Allow the solution to pre-activate for 2-5 minutes at room temperature. The solution may change color.[1]

  • Coupling Reaction: Add the entire activation solution to the drained resin.

  • Agitation: Agitate the mixture using a shaker or nitrogen bubbling for at least 2 hours at room temperature. For particularly difficult sequences, this time can be extended to 4 hours or overnight.[3]

  • Monitoring: Perform a qualitative test to check for the presence of free amines. Note that the Kaiser test is unreliable for secondary amines like N-methylated residues; a Bromophenol Blue test is a suitable alternative.[1]

  • Washing: Drain the coupling solution from the resin. Wash the resin thoroughly with DMF (5 x 1 min), followed by DCM (3 x 1 min), and finally DMF (3 x 1 min) to prepare for the next cycle.

  • Double Coupling (Optional): If the monitoring test indicates incomplete coupling, repeat steps 2-6 (a "double couple") to drive the reaction to completion.[2][3]

Protocol 2: Low-Racemization / Difficult Sequence Coupling with COMU

This protocol is recommended when minimizing racemization is a high priority or when coupling onto an aggregation-prone sequence. The use of NMP enhances solvation.

  • Resin Preparation: Perform Fmoc-deprotection and wash the resin with DMF (3x) followed by NMP (2x).

  • Activation Solution Preparation: In a separate vial, prepare the activation mixture (0.1 mmol scale):

    • Dissolve 4 equivalents of Fmoc-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (0.4 mmol) and 3.9 equivalents of COMU (0.39 mmol) in ~2 mL of NMP.

    • Add 8 equivalents of DIPEA (0.8 mmol).

    • Allow to pre-activate for 2 minutes at room temperature.

  • Coupling Reaction: Add the activation solution to the drained resin.

  • Agitation: Agitate the mixture for 2-4 hours at room temperature. The superior solvating properties of NMP should help facilitate the reaction.[3]

  • Monitoring & Washing: Follow steps 5 and 6 from Protocol 1, using NMP for the initial washes instead of DMF.

  • Microwave-Assisted Coupling (Optional): For extremely difficult cases, microwave-assisted synthesis can be employed. A typical condition would be 20-30 minutes at 75°C.[12] This should be used with caution as higher temperatures can increase the risk of side reactions.[2]

Troubleshooting Common Issues

ProblemPotential Cause(s)Recommended Solution(s)
Incomplete Coupling / Low Yield 1. Insufficient reagent reactivity. 2. Steric hindrance is too great for the conditions. 3. Peptide aggregation on resin.1. Switch to a more powerful reagent (e.g., from HCTU to HATU or PyBrOP).[4][9] 2. Increase reaction time to overnight and/or perform a double coupling.[3] 3. Switch solvent from DMF to NMP or a DCM/DMF/NMP mixture.[3]
Presence of Deletion Sequences Incomplete coupling in the previous cycle followed by successful coupling in the next.Optimize the coupling of the hindered residue using the solutions above. Ensure a negative bromophenol blue test before proceeding.
Racemization Detected 1. Overly harsh coupling conditions (prolonged activation, high temp). 2. Inappropriate base.1. Avoid prolonged pre-activation times. Switch to a low-racemization reagent like COMU.[2][6] 2. Consider replacing DIPEA with a weaker base like sym-Collidine.[11]
Guanidinylation of N-terminus Side reaction of aminium/uronium salt (e.g., HATU) with the free amine.Reduce the excess of the coupling reagent or switch to a phosphonium-based reagent like PyAOP or PyBOP.[4]

References

  • Application Notes and Protocols for the Coupling of N-Methyl
  • The Role of HOBt and HBTU in Peptide Coupling Reactions. ()
  • Standard Coupling Procedures; DIC/HOBt; PyBOP; HBTU; PyBrOP - Peptides. ()
  • Peptide Coupling Reagents Guide - MilliporeSigma. ()
  • Technical Support Center: Preventing Racemization of Proline During Peptide Synthesis - Benchchem. ()
  • HOBt and HOAt Peptide Coupling Mechanism, Reactivity & Safety. ()
  • Synthesis of N-methylated peptides: on-resin methylation and microwave-assisted couplings - PubMed. ()
  • Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives - Bachem. ()
  • APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article - International Journal of Pharmaceutical Sciences and Research. ()
  • Coupling N-methylated amino acids using PyBroP and PyCloP halogenophosphonium salts : mechanism and fields of applic
  • Efficient Peptide Synthesis Involving Sterically Hindered Amino Acids | Request PDF - ResearchG
  • Technical Support Center: Optimizing Coupling Reactions for Sterically Hindered Amino Acids - Benchchem. ()
  • Optimizing Peptide Coupling: Key Techniques - Medium. ()
  • Aggregation, Racemization and Side Reactions in Peptide Synthesis - AAPPTEC. ()
  • The Core Mechanism of HBTU in Peptide Coupling: An In-depth Technical Guide - Benchchem. ()
  • (2S,4S)-1-(tert-butoxycarbonyl)-4-(MethoxyMethyl)pyrrolidine-2-carboxylic acid - Chemicalbook. ()
  • (2R,4S)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride | 1860012-49-2 - Sigma-Aldrich. ()
  • (2S,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid | 1860012-46-9 - ChemScene. ()
  • A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis. ()

Sources

Method

Application Note: Strategic Incorporation of 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid in Peptidomimetic Design

Executive Summary The transition from native peptides to therapeutically viable peptidomimetics requires overcoming inherent liabilities: poor membrane permeability, rapid proteolytic degradation, and conformational flex...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The transition from native peptides to therapeutically viable peptidomimetics requires overcoming inherent liabilities: poor membrane permeability, rapid proteolytic degradation, and conformational flexibility. 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (hereafter referred to as N-Me-Mop ) has emerged as a highly specialized non-canonical amino acid that addresses these challenges simultaneously.

By combining the stereoelectronic control of a 4-methoxy substituent with the steric and biochemical shielding of an N-methyl group, N-Me-Mop serves as a powerful N-terminal capping building block. This application note provides a deep dive into the mechanistic rationale, structural dynamics, and validated synthetic protocols for incorporating N-Me-Mop into peptidomimetic scaffolds.

Mechanistic Rationale & Structural Dynamics

The utility of N-Me-Mop in drug design is driven by two distinct structural modifications to the native proline scaffold, each dictating specific physical and biological outcomes.

Stereoelectronic Control via the 4-Methoxy Group

The pyrrolidine ring of proline natively interconverts between C


-endo and C

-exo puckers. The introduction of an electronegative 4-methoxy group imposes a strong stereoelectronic "gauche effect" between the methoxy oxygen and the ring nitrogen[1].
  • In the (2S,4R) configuration, the gauche effect strongly biases the ring toward a C

    
    -exo  pucker.
    
  • In the (2S,4S) configuration, the ring is biased toward a C

    
    -endo  pucker[2].
    

This precise control over ring puckering pre-organizes the peptide backbone, stabilizing specific secondary structures (such as polyproline type II helices or


-turns) and significantly reducing the entropic penalty upon target binding.
Biochemical Shielding via N-Methylation

Native peptides are rapidly degraded by exopeptidases. Because N-Me-Mop features a tertiary amine, it completely lacks an N-terminal hydrogen bond donor. This modification renders the peptide highly resistant to aminopeptidases (e.g., X-prolyl aminopeptidase)[3]. Furthermore, the elimination of the polar N-H bond drastically increases the overall lipophilicity of the molecule, promoting better intestinal absorption and blood-brain barrier (BBB) penetration.

Conformational_Control NMeMop 4-Methoxy-1-methylpyrrolidine -2-carboxylic acid Stereo 4-Methoxy Group (Stereoelectronic Effect) NMeMop->Stereo NMethyl N-Methyl Group (Steric & H-Bond Effect) NMeMop->NMethyl Pucker Ring Pucker Bias (Cγ-endo vs Cγ-exo) Stereo->Pucker Gauche Effect Protease Aminopeptidase Resistance NMethyl->Protease No H-Bond Donor Lipid Increased Lipophilicity (LogP) NMethyl->Lipid Masked Amine Target Enhanced Bioavailability & Target Affinity Pucker->Target Pre-organization Protease->Target Extended Half-life Lipid->Target Membrane Permeability

Mechanistic pathways by which N-Me-Mop enhances peptidomimetic stability and bioavailability.

Quantitative Property Comparison

To understand the specific advantages of N-Me-Mop, it must be contextualized against its structural precursors. The table below summarizes the progressive enhancement of physicochemical properties.

PropertyL-Proline4-MethoxyprolineN-MethylprolineN-Me-Mop
Nitrogen Substitution Secondary AmineSecondary AmineTertiary AmineTertiary Amine
Ring Pucker Control Weak (Dynamic)Strong (Stereo-dependent)WeakStrong (Stereo-dependent)
Aminopeptidase Stability LowModerateHighVery High
Relative Lipophilicity (LogP) LowLowModerateHigh
Chain Extension Capability Yes (Internal/N-term)Yes (Internal/N-term)No (N-terminal Cap Only)No (N-terminal Cap Only)

Note: Because N-Me-Mop contains a tertiary amine, it cannot be acylated via standard peptide coupling to extend the chain further. It is exclusively utilized as an N-terminal capping agent or within specialized depsipeptide macrocycles.

Experimental Workflow: N-Terminal Capping via SPPS

Causality in Protocol Design

Coupling N-Me-Mop presents two distinct chemical hurdles:

  • Steric Hindrance: The combination of the pyrrolidine ring and the N-methyl group creates a highly hindered carboxylic acid. Standard coupling reagents (like HBTU or DIC) often yield incomplete reactions. We mandate the use of HATU , as its 7-aza moiety provides a neighboring group effect that drastically accelerates the coupling of hindered residues.

  • Salt Neutralization: N-Me-Mop is commercially supplied as a hydrochloride salt (e.g., CAS 1860012-49-2) to ensure shelf stability[4]. If this HCl is not explicitly neutralized with extra equivalents of a non-nucleophilic base (DIPEA), the coupling reagent will be neutralized instead, leading to total reaction failure.

Step-by-Step Methodology

Reagents Required:

  • Peptide-resin (Fmoc-deprotected at the N-terminus)

  • (2S,4R)- or (2S,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride (3.0 eq)

  • HATU (2.9 eq)

  • N,N-Diisopropylethylamine (DIPEA) (7.0 eq) Note the excess to neutralize the HCl salt.

  • Anhydrous N,N-Dimethylformamide (DMF)

Procedure:

  • Resin Preparation: Transfer the Fmoc-deprotected peptide-resin to a solid-phase reaction vessel. Wash the resin thoroughly with DMF (3 × 5 mL) and Dichloromethane (DCM) (3 × 5 mL), then swell in DMF for 15 minutes.

  • Pre-Activation: In a separate clean vial, dissolve 3.0 equivalents of N-Me-Mop·HCl in a minimal volume of anhydrous DMF. Add 7.0 equivalents of DIPEA and vortex for 30 seconds to fully neutralize the hydrochloride salt and generate the free carboxylate.

  • Active Ester Formation: Add 2.9 equivalents of HATU to the neutralized amino acid solution. Vortex for exactly 2 minutes. A slight color change (pale yellow) indicates the formation of the active OAt ester.

  • Coupling: Transfer the activated mixture to the reaction vessel containing the swollen resin. Agitate gently at room temperature for 2 to 4 hours.

  • Validation (Kaiser Test): Wash the resin with DMF (5 × 5 mL) and DCM (5 × 5 mL). Perform a Kaiser (ninhydrin) test. A negative result (yellow beads) indicates successful capping of the primary/secondary amine. If positive (blue beads), repeat steps 2-4.

  • Cleavage: Treat the resin with a standard cleavage cocktail (95% TFA, 2.5% TIPS, 2.5% H2O) for 2 hours at room temperature. Filter the resin and precipitate the N-Me-Mop capped peptidomimetic in cold diethyl ether.

SPPS_Workflow Start Peptide-Resin (Fmoc-deprotected) Couple Coupling Reaction (2-4 hours, RT) Start->Couple Prep Prepare N-Me-Mop (HCl salt + DIPEA) Activate Activation (HATU / DMF) Prep->Activate Neutralize HCl Activate->Couple Active Ester Cleave TFA Cleavage & Global Deprotection Couple->Cleave Wash Resin End Purified N-Capped Peptidomimetic Cleave->End Precipitation

Workflow for N-terminal capping using N-Me-Mop in Solid-Phase Peptide Synthesis.

Troubleshooting & Analytical Verification

  • Mass Spectrometry Anomaly: Because N-Me-Mop lacks a free N-terminus, the resulting peptide will not undergo standard b/y ion fragmentation at the N-terminal bond during MS/MS (CID) analysis as easily as native peptides. Expect the N-terminal fragment to remain highly stable.

  • Incomplete Coupling: If the Kaiser test remains positive after a double coupling, the steric bulk of the penultimate amino acid is likely clashing with the N-Me-Mop. Switch the coupling solvent from DMF to N-Methyl-2-pyrrolidone (NMP) and heat the reaction to 50°C using a microwave peptide synthesizer.

  • Epimerization: While the tertiary amine prevents oxazolone-mediated epimerization, prolonged exposure to excess DIPEA during activation can still cause trace racemization at the

    
    -carbon. Strictly adhere to the 2-minute pre-activation time.
    

References

  • Sigma-Aldrich. "(2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride Product Page". Sigma-Aldrich.
  • Raines, R. T., et al. "The n→π* Interaction". Accounts of Chemical Research.
  • MDPI. "An Overview on Antimalarial Peptides: Natural Sources, Synthetic Methodology and Biological Properties". Pharmaceuticals.
  • ResearchGate.

Sources

Application

Application Notes and Protocols: Asymmetric Organocatalysis using 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Introduction to a Modern Proline Analogue: The Catalyst and Its Rationale The field of asymmetric organocatalysis has identified proline as a "privileged" catalyst, a simple amino acid capable of facilitating a wide arra...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction to a Modern Proline Analogue: The Catalyst and Its Rationale

The field of asymmetric organocatalysis has identified proline as a "privileged" catalyst, a simple amino acid capable of facilitating a wide array of stereoselective transformations.[1][2] Its success stems from its rigid cyclic structure and bifunctional nature, possessing both a secondary amine and a carboxylic acid.[3] These features enable it to activate substrates through the formation of enamine or iminium ion intermediates, while the carboxylic acid group directs the stereochemical outcome via hydrogen bonding.[4]

This guide focuses on a structurally refined analogue, 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid . This molecule retains the core pyrrolidine scaffold of proline but introduces two key modifications:

  • N-methylation: The methylation of the secondary amine to a tertiary amine alters the catalyst's nucleophilicity and basicity.[5] This can influence the rate of enamine/iminium ion formation and potentially prevent side reactions involving the N-H proton.

  • 4-Methoxy Group: The introduction of a methoxy group at the C4 position introduces both steric and electronic effects. The electron-donating nature of the methoxy group can modulate the electronic properties of the pyrrolidine ring, while its steric bulk can further refine the chiral environment, enhancing stereocontrol in the transition state.[6]

These modifications are not merely incidental; they represent a rational design approach to overcome some of proline's limitations, such as its poor solubility in many organic solvents, and to fine-tune its catalytic activity and selectivity for specific applications.[3]

General Mechanistic Principles

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, like its parent proline, operates primarily through two key catalytic cycles, depending on the nature of the carbonyl substrate.

  • Enamine Catalysis: For reactions involving aldehydes or ketones as nucleophiles (e.g., Aldol, Michael additions), the catalyst condenses with the carbonyl compound to form a chiral enamine intermediate. This enamine is more nucleophilic than the corresponding enol or enolate and attacks the electrophile with high stereocontrol.

  • Iminium Ion Catalysis: For reactions involving α,β-unsaturated carbonyls as electrophiles, the catalyst forms a chiral iminium ion. This activation lowers the LUMO of the unsaturated system, making it more susceptible to nucleophilic attack at the β-position.

The carboxylic acid moiety is crucial in both cycles, acting as a Brønsted acid/base co-catalyst and orienting the reactants through hydrogen bonding to achieve high levels of stereoselectivity.[3]

Catalytic_Cycles cluster_enamine Enamine Catalysis cluster_iminium Iminium Ion Catalysis Catalyst Catalyst Enamine Chiral Enamine Intermediate Catalyst->Enamine + Ketone - H₂O Ketone Ketone/ Aldehyde Iminium_Adduct Iminium Adduct Enamine->Iminium_Adduct + Electrophile Electrophile Electrophile (e.g., Aldehyde) Product_1 Aldol/Michael Product Iminium_Adduct->Product_1 + H₂O Product_1->Catalyst Catalyst Regeneration Catalyst_2 Catalyst Iminium Chiral Iminium Intermediate Catalyst_2->Iminium + Enone - H₂O Enone α,β-Unsaturated Carbonyl Enamine_Adduct Enamine Adduct Iminium->Enamine_Adduct + Nucleophile Nucleophile Nucleophile Product_2 Conjugate Addition Product Enamine_Adduct->Product_2 + H₂O Product_2->Catalyst_2 Catalyst Regeneration Aldol_Workflow start Start prep 1. Add Catalyst to Dry Flask start->prep inert 2. Purge with N₂/Ar prep->inert reagents 3. Add Solvent, Ketone, & Aldehyde inert->reagents react 4. Stir at -10 to 25 °C (24-72 h) reagents->react monitor 5. Monitor by TLC react->monitor monitor->react Incomplete workup 6. Quench with aq. NH₄Cl monitor->workup Complete extract 7. Extract with Ethyl Acetate workup->extract purify 8. Dry, Concentrate, & Purify via Chromatography extract->purify analyze 9. Analyze Yield & ee (Chiral HPLC) purify->analyze end End analyze->end Mannich_Workflow start Start dissolve 1. Dissolve Catalyst in Anhydrous Solvent start->dissolve add 2. Add Aldehyde, Amine, and Ketone dissolve->add react 3. Stir at RT (12-48 h) add->react monitor 4. Monitor by TLC react->monitor monitor->react Incomplete workup 5. Quench, Extract, Dry, and Concentrate monitor->workup Complete purify 6. Purify via Chromatography workup->purify analyze 7. Analyze Yield, dr, & ee purify->analyze end End analyze->end

Sources

Method

Application Note: Solid-Phase Peptide Synthesis (SPPS) with N-Methylated Proline Derivatives

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols Executive Summary The incorporation of N-methylated proline derivatives (e.g., N-methyl...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Scientists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary

The incorporation of N-methylated proline derivatives (e.g., N-methyl-L-proline, 4-hydroxy-N-methylproline) into peptide backbones is a sophisticated structural modification used to engineer peptidomimetics with enhanced proteolytic stability, membrane permeability, and conformational rigidity[1]. However, unlike standard N-methylated amino acids which form tertiary amides, the N-methylation of proline's pyrrolidine ring generates a tertiary amine . This fundamental chemical distinction dictates specific synthetic pathways and strict positional limitations within Solid-Phase Peptide Synthesis (SPPS)[2].

This application note details the chemical causality behind these limitations, provides self-validating SPPS workflows, and outlines step-by-step protocols for the successful incorporation of N-methylproline derivatives.

Chemical Causality: The Structural Reality of N-Methylproline

To master SPPS with N-methylproline, one must first understand the steric and electronic consequences of its structure. Standard L-proline contains a secondary amine. During SPPS, acylation of this secondary amine yields a stable tertiary amide bond.

When proline is N-methylated, the nitrogen becomes a tertiary amine . If one attempts to couple an incoming Fmoc-amino acid to an N-methylproline residue already on the resin, the reaction transiently forms an acylammonium intermediate[2]. Because the tertiary nitrogen lacks an exchangeable proton (N-H), this intermediate cannot resolve into a stable neutral amide. Instead, it remains highly unstable and rapidly hydrolyzes upon exposure to cleavage cocktails or aqueous workup[2].

The Rule of Positional Restriction: Due to this inability to undergo subsequent acylation, N-methylproline derivatives cannot be incorporated into the internal sequence of a standard peptide backbone. They are strictly relegated to the N-terminus as capping agents, a motif frequently observed in potent marine-derived antimalarials like gallinamide A analogues[3],[4].

Causality Pro L-Proline Residue (Secondary Amine) NMePro N-Methyl-L-Proline (Tertiary Amine) Pro->NMePro Reductive Methylation Peptide Standard Peptide Bond (Tertiary Amide) Pro->Peptide Acylation with Fmoc-AA-OH Acyl Acylammonium Ion (Unstable/Hydrolyzes) NMePro->Acyl Attempted SPPS Elongation Capping N-Terminal Capping (Bioactive Conformation) NMePro->Capping Retained at N-Terminus

Fig 1. Chemical causality dictating N-methylproline's restriction to the N-terminus.

Strategic SPPS Workflows

There are two primary strategies for incorporating an N-methylproline derivative at the N-terminus of a resin-bound peptide:

  • Route A (Direct Coupling): Utilizing a pre-synthesized N-methylproline building block (e.g., N-MePro-OH). Because the molecule is a tertiary amine, it acts as its own N-terminal protecting group (it cannot self-couple). Thus, Fmoc protection is neither possible nor required.

  • Route B (On-Resin Reductive Amination): Coupling standard Fmoc-Pro-OH, removing the Fmoc group, and performing an on-resin reductive methylation using formaldehyde and sodium cyanoborohydride (NaBH₃CN)[3].

SPPS_Workflow A Resin-Bound Peptide (Free N-terminal Amine) B Synthesis Strategy A->B C Route A: Direct Coupling (Pre-synthesized N-MePro-OH) B->C Commercially Available D Route B: On-Resin Modification (Fmoc-Pro-OH Coupling) B->D Cost-Effective / Custom Derivative E Activate N-MePro-OH (PyAOP/DIPEA, 3 equiv) C->E F 1. Deprotect Fmoc (20% Piperidine) 2. Reductive Amination (HCHO, NaBH3CN, 1% AcOH) D->F G Cleavage & Global Deprotection (TFA/TIS/H2O) E->G F->G H Target Peptide with N-Terminal N-Methylproline G->H

Fig 2. Strategic SPPS workflows for incorporating N-methylproline at the peptide N-terminus.

Quantitative Data & Reagent Selection

Coupling onto sterically hindered secondary amines (like proline) or utilizing hindered carboxylic acids requires careful selection of coupling reagents to prevent incomplete reactions and chain termination[5].

Expert Insight: Avoid uronium-based reagents (like HATU or HBTU) when coupling is expected to be slow. Slow couplings allow the uronium salt to react directly with the free amine on the resin, forming a stable guanidinium byproduct that permanently terminates peptide elongation[5]. Phosphonium-based reagents (like PyAOP or PyBOP) eliminate this risk.

Table 1: Comparison of Coupling Reagents for Sterically Hindered SPPS
ReagentActivator ClassGuanidinylation RiskEfficiency for Hindered CouplingsReference
PyAOP PhosphoniumNone (Optimal) Very High[5]
COMU Uronium (Oxima)LowVery High[6]
HATU Uronium (Aminium)High (if slow)High[5]
DIC / Oxyma CarbodiimideNoneModerate to High[7]
Table 2: Biological Impact of N-Methylated Proline Motifs
Modification / MotifTarget CompoundBiological EffectReference
N-Terminal N-MePro Gallinamide A AnaloguesPotent inhibition of Falcipain-2/3 (IC₅₀ = 6.00 μM)[3],[4]
Internal N-MeLeu in Pro-rich ring Marine Tetracyclopeptide 4Enhanced anthelmintic & antifungal activity[7]
4-Hydroxy-N-MePro Plant OsmolytesROS scavenging & neuroprotection[8]

Experimental Protocols (Self-Validating Systems)

Protocol 1: On-Resin Reductive Amination of N-Terminal Proline (Route B)

This protocol utilizes NaBH₃CN. Causality: NaBH₃CN is a mild reducing agent that is stable at slightly acidic pH (~5). It selectively reduces the transient iminium ion formed between proline and formaldehyde without reducing the peptide backbone carbonyls.

Materials:

  • Fmoc-deprotected Proline-peptidyl-resin

  • Formaldehyde (37% aqueous solution)

  • Sodium cyanoborohydride (NaBH₃CN)

  • Dimethylformamide (DMF)

  • Acetic Acid (AcOH)

Step-by-Step Procedure:

  • Validation Checkpoint 1 (Chloranil Test): Perform a Chloranil test on a few resin beads. Proline is a secondary amine; a standard Kaiser test will yield a false negative. A successful Fmoc deprotection of proline will yield a blue/green Chloranil test result.

  • Swelling: Swell the resin in DMF for 15 minutes.

  • Reagent Preparation: In a separate vial, prepare a solution of 1% (v/v) AcOH in DMF. Add 10 equivalents of Formaldehyde (37% aq) and 10 equivalents of NaBH₃CN.

  • Reaction: Add the reductive amination cocktail to the resin. Shake gently at room temperature for 2 hours.

  • Washing: Drain the reaction vessel. Wash the resin extensively: DMF (5 × 1 min), DCM (5 × 1 min), and DMF (3 × 1 min).

  • Validation Checkpoint 2 (Chloranil Test): Repeat the Chloranil test. The N-methylated proline is now a tertiary amine. The test must return negative (colorless/yellowish) . If blue/green persists, repeat steps 3-5.

  • Cleavage: Proceed to standard TFA cleavage (e.g., 95% TFA, 2.5% TIS, 2.5% H₂O).

Protocol 2: Direct Coupling of N-MePro-OH (Route A)

Causality: Since N-MePro-OH lacks an N-H bond, it cannot form oligomers. It is coupled directly as a free amino acid. PyAOP is utilized to prevent guanidinylation of the resin-bound amine during this sterically hindered coupling.

Materials:

  • N-Methyl-L-proline (N-MePro-OH) (3.0 equiv)

  • PyAOP (3.0 equiv)

  • N,N-Diisopropylethylamine (DIPEA) (6.0 equiv)

  • Anhydrous DMF

Step-by-Step Procedure:

  • Resin Preparation: Ensure the N-terminal amine of the resin-bound peptide is fully Fmoc-deprotected and washed.

  • Pre-Activation: Dissolve N-MePro-OH (3.0 equiv) and PyAOP (3.0 equiv) in a minimal volume of DMF. Add DIPEA (6.0 equiv). Stir for 2 minutes to form the active ester.

  • Coupling: Add the activated mixture to the resin. Shake at room temperature for 4 to 12 hours (steric hindrance requires extended coupling times).

  • Washing: Drain and wash the resin with DMF (5 × 1 min) and DCM (5 × 1 min).

  • Validation Checkpoint (Micro-Cleavage): Remove a small aliquot of resin (~2 mg). Cleave with 100 μL of TFA cocktail for 1 hour. Precipitate with cold ether, centrifuge, dissolve in ACN/H₂O, and analyze via LC-MS to confirm the mass shift corresponding to the addition of N-MePro.

  • Final Cleavage: Subject the bulk resin to global cleavage and deprotection.

References

  • WO2004007427A1 - N-methyl amino acids Google Patents URL
  • Peptide Coupling Reagents, More than a Letter Soup University of Urbino (Chemical Reviews) URL: [Link]

  • Toward the Synthesis and Improved Biopotential of an N-methylated Analog of a Proline-Rich Cyclic Tetrapeptide from Marine Bacteria PMC / NIH URL: [Link]

  • Synthesis of gallinamide A analogues as potent falcipain inhibitors and antimalarials SciSpace URL:[Link]

  • An Overview on Antimalarial Peptides: Natural Sources, Synthetic Methodology and Biological Properties MDPI URL: [Link]

Sources

Application

Activating 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid: A Guide to Reagents and Protocols

Introduction 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, a substituted N-methylated proline analog, presents unique challenges in amide bond formation and peptide synthesis. The presence of the N-methyl group signif...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, a substituted N-methylated proline analog, presents unique challenges in amide bond formation and peptide synthesis. The presence of the N-methyl group significantly increases steric hindrance around the secondary amine, which can impede coupling reactions and lead to lower yields and incomplete conversions.[1][2] Furthermore, the electron-donating nature of the methoxy group can influence the reactivity of the pyrrolidine ring. This guide provides a comprehensive overview of effective activating reagents and detailed protocols for the successful incorporation of this sterically hindered amino acid into peptide chains and other molecular scaffolds, with a strong emphasis on maximizing yield and minimizing racemization.

The primary obstacle in the activation and coupling of N-methylated amino acids is the reduced nucleophilicity of the secondary amine, which slows down the rate of peptide bond formation.[1] This necessitates the use of highly efficient coupling reagents that can generate a sufficiently reactive activated species to overcome this steric barrier. This document will delve into the mechanistic rationale behind the selection of optimal reagents and provide step-by-step protocols for their application.

Comparative Analysis of Activating Reagents

The choice of coupling reagent is paramount for the successful activation of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. Reagents are broadly classified into uronium/aminium salts, phosphonium salts, and carbodiimides. Each class exhibits distinct advantages and disadvantages when dealing with sterically demanding substrates.

Reagent ClassExamplesAdvantagesDisadvantages
Uronium/Aminium Salts HATU, HBTU, HCTU, TBTUHigh reactivity, fast kinetics, effective for hindered couplings, low racemization potential (especially with HATU).[3][4]Can cause guanidinylation of the N-terminal amine as a side reaction. HBTU and HCTU are generally less effective than HATU for N-methylated residues.[5][6]
Phosphonium Salts PyBOP, PyAOP, PyBrOPHigh coupling efficiency, do not cause guanidinylation, suitable for cyclization reactions.[3] PyBrOP is particularly effective for N-methylated amino acids.[6][7]Can be more expensive than uronium salts. Byproducts can sometimes be difficult to remove.
Carbodiimides DCC, DIC, EDCCost-effective, widely available.Generally less reactive and not recommended for sterically hindered couplings when used alone.[8][9] Reactions are often slower and can lead to significant racemization and side product formation (e.g., N-acylurea).[10][11]

For the activation of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, uronium salts, particularly HATU, are highly recommended . The rationale for this preference lies in HATU's ability to form a highly reactive OAt-active ester, which is exceptionally effective at acylating sterically hindered secondary amines.[4][12] The 7-azabenzotriazole (At) moiety in HATU is believed to participate in the reaction through neighboring group assistance, further accelerating the coupling process.[12]

Reaction Mechanisms and Logical Flow

The activation and coupling process using a uronium salt like HATU follows a well-defined pathway designed to generate a highly reactive intermediate that can efficiently acylate the incoming amine.

G cluster_activation Activation Phase cluster_coupling Coupling Phase Carboxylic_Acid 4-Methoxy-1-methyl- pyrrolidine-2-carboxylic acid Active_Ester OAt-Active Ester (Highly Reactive Intermediate) Carboxylic_Acid->Active_Ester HATU, Base HATU HATU HATU->Active_Ester Base Base (e.g., DIPEA) Base->Active_Ester Peptide_Bond Amide/Peptide Bond Active_Ester->Peptide_Bond Nucleophilic Attack Amine N-terminal Amine (Peptide or other nucleophile) Amine->Peptide_Bond

Caption: Activation and coupling pathway using HATU.

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the activation and coupling of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid.

Protocol 1: HATU-Mediated Coupling in Solid-Phase Peptide Synthesis (SPPS)

This protocol is optimized for the incorporation of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid onto a resin-bound peptide with a free N-terminal amine.

Materials:

  • Fmoc-protected 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

  • HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate)

  • N,N-Diisopropylethylamine (DIPEA)

  • Dimethylformamide (DMF), peptide synthesis grade

  • Resin-bound peptide with a deprotected N-terminus

  • Dichloromethane (DCM)

Procedure:

  • Resin Preparation:

    • Swell the resin-bound peptide in DMF for at least 30 minutes.

    • Deprotect the N-terminal Fmoc group using a 20% solution of piperidine in DMF (2 x 10 minutes).

    • Wash the resin thoroughly with DMF (5-7 times) to remove all traces of piperidine.

  • Activation of the Carboxylic Acid:

    • In a separate reaction vessel, dissolve 3.0 equivalents of Fmoc-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid and 2.9 equivalents of HATU in DMF.

    • Add 6.0 equivalents of DIPEA to the solution.

    • Allow the pre-activation to proceed for 2-5 minutes at room temperature. The solution may change color.

  • Coupling Reaction:

    • Add the activated amino acid solution to the deprotected resin.

    • Agitate the reaction mixture at room temperature for 2-4 hours. Due to the steric hindrance of the N-methylated amino acid, a longer coupling time is generally required.[5]

    • Monitor the coupling reaction using a qualitative test such as the Kaiser test (note: a false negative may occur with secondary amines) or a more appropriate test for secondary amines like the chloranil test.

  • Washing and Capping (Optional):

    • Once the coupling is complete, drain the reaction solution and wash the resin thoroughly with DMF (3 times), DCM (3 times), and finally DMF (3 times).

    • If the coupling is incomplete, a second coupling can be performed using fresh reagents.

    • For very difficult couplings, unreacted amines can be "capped" using acetic anhydride to prevent the formation of deletion sequences.

Protocol 2: Solution-Phase Amide Bond Formation using HATU

This protocol is suitable for coupling 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid with a soluble amine.

Materials:

  • 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (or its hydrochloride salt)

  • Amine nucleophile

  • HATU

  • DIPEA

  • Anhydrous DMF or DCM

Procedure:

  • Reactant Preparation:

    • In a dry, inert atmosphere (e.g., under nitrogen or argon), dissolve 1.0 equivalent of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid and 1.05 equivalents of the amine nucleophile in anhydrous DMF.

    • If using the hydrochloride salt of the carboxylic acid, add an additional 1.0 equivalent of DIPEA to neutralize the salt.

  • Activation and Coupling:

    • To the stirred solution, add 1.1 equivalents of HATU.

    • Add 2.0 equivalents of DIPEA to the reaction mixture.

    • Stir the reaction at room temperature for 4-12 hours. The reaction progress can be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

  • Work-up and Purification:

    • Once the reaction is complete, dilute the mixture with an appropriate organic solvent (e.g., ethyl acetate).

    • Wash the organic layer sequentially with a saturated aqueous solution of sodium bicarbonate, water, and brine.

    • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

    • Purify the crude product by flash column chromatography on silica gel.

Critical Considerations: Racemization

N-methylated amino acids are prone to racemization during activation, particularly in the presence of a base.[2][13] The mechanism of racemization often involves the formation of an oxazolonium intermediate.

G cluster_racemization Racemization Pathway Activated_Acid Activated Carboxylic Acid (e.g., OAt-Ester) Oxazolonium Oxazolonium Intermediate (Planar, Achiral) Activated_Acid->Oxazolonium Base-catalyzed enolization Base_Rac Base (e.g., DIPEA) Base_Rac->Oxazolonium Racemic_Product Racemic Product Oxazolonium->Racemic_Product Nucleophilic Attack

Caption: Simplified racemization pathway via an oxazolonium intermediate.

Strategies to Minimize Racemization:

  • Choice of Base: Use a sterically hindered, non-nucleophilic base like DIPEA. Weaker bases such as N-methylmorpholine (NMM) or 2,4,6-collidine can also be considered, as they have been shown to reduce racemization.[14]

  • Pre-activation Time: Keep the pre-activation time to a minimum (2-5 minutes) before adding the amine component. Prolonged exposure of the activated acid to the base can increase the risk of racemization.

  • Temperature: Perform the coupling reaction at room temperature or below (e.g., 0 °C) to slow down the rate of racemization.[15]

  • Additives: The use of additives like 1-hydroxy-7-azabenzotriazole (HOAt), which is already a component of HATU, is crucial for suppressing racemization. For carbodiimide-mediated couplings, the addition of racemization suppressants like HOAt or OxymaPure is essential.[15][16]

Conclusion

The successful activation and coupling of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hinges on the selection of a highly reactive activating reagent capable of overcoming the steric hindrance imposed by the N-methyl group. HATU stands out as the reagent of choice for this purpose, offering high yields and minimal racemization when used under optimized conditions. By following the detailed protocols and considering the critical factors outlined in this guide, researchers can confidently incorporate this valuable building block into complex molecules and peptide sequences, thereby advancing their research and development endeavors.

References

  • N-Methylamino Acids in Peptide Synthesis. IV. Racemization and Yields in Peptide-bond Formation. Canadian Science Publishing. Available at: [Link]

  • 7.4 Racemization Assays. Thieme. Available at: [Link]

  • Aggregation, Racemization and Side Reactions in Peptide Synthesis. AAPPTEC. Available at: [Link]

  • APPLICATIONS OF PEPTIDE COUPLING REAGENTS – AN UPDATE Review Article. International Journal of Pharmaceutical Sciences and Research. Available at: [Link]

  • Solid Phase Peptide Synthesis With N-Methyl Amino Acids. AAPPTec. Available at: [Link]

  • HATU. Wikipedia. Available at: [Link]

  • Accelerated chemical synthesis of peptides and small proteins. PNAS. Available at: [Link]

  • Optimizing Peptide Coupling: Key Techniques. LinkedIn. Available at: [Link]

  • Coupling N-methylated amino acids using PyBroP and PyCloP halogenophosphonium salts : mechanism and fields of application. Semantic Scholar. Available at: [Link]

  • Bulky, electron-rich, renewable: analogues of Beller's phosphine for cross-couplings. PMC. Available at: [Link]

  • Carbodiimides and Additives. Aapptec Peptides. Available at: [Link]

  • Efficient Peptide Coupling Involving Sterically Hindered Amino Acids. ResearchGate. Available at: [Link]

  • Unexpected racemization of proline or hydroxy-proline phenacyl ester during coupling reactions with Boc-amino acids. PubMed. Available at: [Link]

  • DNA-Compatible Conditions for the Formation of N-Methyl Peptide Bonds. ACS Omega. Available at: [Link]

  • Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews. Available at: [Link]

  • Peptide synthesis. University of Calgary. Available at: [Link]

  • Coupling Reagents. Aapptec Peptides. Available at: [Link]

  • Commonly Used Coupling Reagents in Peptide Synthesis. Dilun Biotechnology. Available at: [Link]

Sources

Method

Application Note &amp; Protocols: Asymmetric Synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid

Introduction: The Significance of Substituted Pyrrolidines in Modern Drug Discovery The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and app...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Significance of Substituted Pyrrolidines in Modern Drug Discovery

The pyrrolidine ring is a privileged scaffold in medicinal chemistry, forming the core of numerous biologically active compounds and approved pharmaceuticals. Its rigid, five-membered structure allows for the precise spatial orientation of functional groups, which is critical for selective interactions with biological targets. Specifically, 4-substituted proline derivatives, such as 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, are of significant interest to researchers in drug development. The introduction of a methoxy group at the C4-position and a methyl group on the nitrogen atom can profoundly influence the molecule's conformational preferences, lipophilicity, and metabolic stability. These modifications can lead to enhanced potency, selectivity, and pharmacokinetic properties of drug candidates. This technical guide provides a detailed overview of a robust and stereoselective method for the synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, starting from a readily available chiral precursor.

Strategic Approach: Chiral Pool Synthesis from (2S,4R)-4-Hydroxy-L-proline

The most direct and reliable strategy for the asymmetric synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a chiral pool approach, which leverages the inherent stereochemistry of a naturally occurring starting material. (2S,4R)-4-Hydroxy-L-proline is an ideal starting point as it is commercially available, possesses the desired stereochemistry at both C2 and C4, and provides a hydroxyl group that can be readily functionalized.[1]

The overall synthetic strategy involves a three-step sequence following an initial protection of the carboxylic acid:

  • Protection of the Carboxylic Acid: The carboxylic acid is first converted to its methyl ester to prevent unwanted side reactions in the subsequent steps.

  • O-Methylation: The hydroxyl group at the C4 position is methylated.

  • N-Methylation: The secondary amine of the pyrrolidine ring is methylated.

  • Saponification: The methyl ester is hydrolyzed to yield the final carboxylic acid.

This approach ensures the retention of the absolute stereochemistry at the C2 and C4 positions throughout the synthesis.

Synthetic_Workflow Start (2S,4R)-4-Hydroxy-L-proline Step1 Protection (Esterification) Start->Step1 Intermediate1 Methyl (2S,4R)-4-hydroxy-1H-pyrrolidine-2-carboxylate Step1->Intermediate1 Step2 O-Methylation Intermediate1->Step2 Intermediate2 Methyl (2S,4R)-4-methoxy-1H-pyrrolidine-2-carboxylate Step2->Intermediate2 Step3 N-Methylation Intermediate2->Step3 Intermediate3 Methyl (2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylate Step3->Intermediate3 Step4 Saponification Intermediate3->Step4 End (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid Step4->End

Caption: Overall synthetic workflow for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid.

Detailed Experimental Protocols

The following protocols provide a step-by-step guide for the asymmetric synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid.

Protocol 1: Synthesis of Methyl (2S,4R)-4-hydroxy-1H-pyrrolidine-2-carboxylate

This initial step protects the carboxylic acid functionality as a methyl ester, which is a common strategy in amino acid chemistry to prevent interference with subsequent reactions targeting other functional groups. Fischer-Speier esterification is a classical and effective method for this transformation. The use of a strong acid catalyst, such as hydrochloric acid generated in situ from thionyl chloride and methanol, is crucial for driving the reaction to completion.[2]

Materials:

  • (2S,4R)-4-Hydroxy-L-proline

  • Methanol (anhydrous)

  • Thionyl chloride (SOCl₂)

  • Diethyl ether

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Sodium sulfate (Na₂SO₄), anhydrous

  • Round-bottom flask with a reflux condenser and drying tube

  • Magnetic stirrer and stir bar

  • Ice bath

  • Rotary evaporator

Procedure:

  • Suspend (2S,4R)-4-Hydroxy-L-proline (1 equiv.) in anhydrous methanol in a round-bottom flask equipped with a magnetic stir bar.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add thionyl chloride (1.2 equiv.) dropwise to the stirred suspension. Caution: This reaction is exothermic and releases HCl gas. Perform this step in a well-ventilated fume hood.

  • After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature.

  • Heat the mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure using a rotary evaporator to remove the excess methanol.

  • Dissolve the residue in diethyl ether and wash with a saturated aqueous solution of sodium bicarbonate to neutralize any remaining acid.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure to yield the crude methyl (2S,4R)-4-hydroxy-1H-pyrrolidine-2-carboxylate. The product can be purified by column chromatography on silica gel if necessary.

Protocol 2: Synthesis of Methyl (2S,4R)-4-methoxy-1H-pyrrolidine-2-carboxylate

The O-methylation of the hydroxyl group is a critical step in this synthesis. A common and effective method is the Williamson ether synthesis, which involves deprotonation of the alcohol with a strong base to form an alkoxide, followed by reaction with a methylating agent. Sodium hydride is a suitable base for this purpose, and methyl iodide serves as the electrophile.

Materials:

  • Methyl (2S,4R)-4-hydroxy-1H-pyrrolidine-2-carboxylate

  • Sodium hydride (NaH), 60% dispersion in mineral oil

  • Methyl iodide (CH₃I)

  • Tetrahydrofuran (THF), anhydrous

  • Ammonium chloride (NH₄Cl), saturated aqueous solution

  • Ethyl acetate

  • Sodium sulfate (Na₂SO₄), anhydrous

  • Round-bottom flask

  • Magnetic stirrer and stir bar

  • Ice bath

  • Syringe and needle for reagent addition

Procedure:

  • To a stirred suspension of sodium hydride (1.5 equiv.) in anhydrous THF in a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), add a solution of methyl (2S,4R)-4-hydroxy-1H-pyrrolidine-2-carboxylate (1 equiv.) in anhydrous THF dropwise at 0 °C.

  • Stir the mixture at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour.

  • Cool the reaction mixture back to 0 °C and add methyl iodide (1.5 equiv.) dropwise.

  • Allow the reaction to warm to room temperature and stir overnight.

  • Quench the reaction by carefully adding a saturated aqueous solution of ammonium chloride.

  • Extract the aqueous layer with ethyl acetate.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to obtain methyl (2S,4R)-4-methoxy-1H-pyrrolidine-2-carboxylate.

Protocol 3: Synthesis of Methyl (2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylate

N-methylation of the pyrrolidine nitrogen is achieved through reductive amination, a mild and efficient method. In this case, formaldehyde serves as the carbonyl source, which reacts with the secondary amine to form an iminium ion intermediate. This intermediate is then reduced in situ by a reducing agent such as sodium triacetoxyborohydride.

Materials:

  • Methyl (2S,4R)-4-methoxy-1H-pyrrolidine-2-carboxylate

  • Formaldehyde (37% aqueous solution)

  • Sodium triacetoxyborohydride (NaBH(OAc)₃)

  • Dichloromethane (DCM)

  • Acetic acid

  • Sodium bicarbonate (NaHCO₃), saturated aqueous solution

  • Sodium sulfate (Na₂SO₄), anhydrous

  • Round-bottom flask

  • Magnetic stirrer and stir bar

Procedure:

  • Dissolve methyl (2S,4R)-4-methoxy-1H-pyrrolidine-2-carboxylate (1 equiv.) in dichloromethane in a round-bottom flask.

  • Add aqueous formaldehyde (2 equiv.) and a catalytic amount of acetic acid.

  • Stir the mixture at room temperature for 1 hour.

  • Add sodium triacetoxyborohydride (1.5 equiv.) portion-wise to the reaction mixture.

  • Continue stirring at room temperature for 12-16 hours.

  • Quench the reaction by adding a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, and extract the aqueous layer with dichloromethane.

  • Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the crude methyl (2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylate, which can be purified by column chromatography.

Protocol 4: Synthesis of (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

The final step is the saponification of the methyl ester to the carboxylic acid. This is typically achieved by hydrolysis under basic conditions, for example, using lithium hydroxide in a mixture of water and a water-miscible organic solvent like THF or methanol.

Materials:

  • Methyl (2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylate

  • Lithium hydroxide (LiOH)

  • Tetrahydrofuran (THF)

  • Water

  • Hydrochloric acid (HCl), 1 M aqueous solution

  • Ethyl acetate

  • Sodium sulfate (Na₂SO₄), anhydrous

  • Round-bottom flask

  • Magnetic stirrer and stir bar

Procedure:

  • Dissolve methyl (2S,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylate (1 equiv.) in a mixture of THF and water.

  • Add lithium hydroxide (2 equiv.) and stir the mixture at room temperature until the reaction is complete (monitored by TLC).

  • Concentrate the reaction mixture under reduced pressure to remove the THF.

  • Acidify the remaining aqueous solution to pH 2-3 with 1 M HCl.

  • Extract the product with ethyl acetate.

  • Combine the organic extracts, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate under reduced pressure to yield the final product, (2S,4R)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid.

Data Summary

The following table summarizes the key transformations and expected outcomes for the synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid.

StepTransformationKey ReagentsExpected YieldStereochemical Outcome
1 Esterification(2S,4R)-4-Hydroxy-L-proline, SOCl₂, MeOH>90%Retention of (2S,4R) stereochemistry
2 O-MethylationNaH, CH₃I, THF70-85%Retention of (2S,4R) stereochemistry
3 N-MethylationCH₂O, NaBH(OAc)₃, DCM80-95%Retention of (2S,4R) stereochemistry
4 SaponificationLiOH, THF/H₂O>90%Retention of (2S,4R) stereochemistry

Conclusion

The described multi-step synthesis provides a reliable and stereocontrolled route to 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. By starting from the chiral pool compound (2S,4R)-4-Hydroxy-L-proline, the desired stereochemistry is maintained throughout the synthetic sequence. The presented protocols are based on well-established and high-yielding reactions, making this approach suitable for laboratory-scale synthesis and amenable to scale-up for applications in drug discovery and development. The functional group manipulations are straightforward and utilize common laboratory reagents and techniques. This guide provides a solid foundation for researchers and scientists to access this valuable building block for the synthesis of novel and potent therapeutic agents.

References

Sources

Application

Application Note: Strategic Functionalization of the Pyrrolidine Scaffold

Topic: Functionalization of the Pyrrolidine Ring in Carboxylic Acid Derivatives Content Type: Application Note & Detailed Protocols Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers Executive...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Functionalization of the Pyrrolidine Ring in Carboxylic Acid Derivatives Content Type: Application Note & Detailed Protocols Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Researchers

Executive Summary

The pyrrolidine ring is a privileged pharmacophore, ubiquitous in FDA-approved therapeutics (e.g., Captopril, Saxagliptin, Enalapril) and organocatalysts. Its conformational rigidity and ability to modulate physicochemical properties—such as lipophilicity (


) and metabolic stability—make it a critical target in drug design.

This guide moves beyond elementary synthesis, focusing on late-stage functionalization and stereoselective modification of existing pyrrolidine-2-carboxylic acid (proline) derivatives. We present three distinct methodologies:

  • Photoredox C(sp³)–H Activation: For decarboxylative arylation at the

    
    -position.
    
  • Chiral Pool Manipulation: Stereocontrolled fluorination at the C4 position using 4-hydroxyproline.

  • Directed Lithiation: Enantioselective

    
    -substitution via dipole-stabilized carbanions.
    

Section 1: Strategic Selection Guide

Functionalization strategy depends heavily on the target position (C2, C3, C4, or C5) and the available starting material.

G Start Target Functionalization Site C2 C2 (Alpha) Position Start->C2 C3 C3 (Beta) Position Start->C3 C4 C4 (Gamma) Position Start->C4 Decarb Decarboxylative Arylation (Photoredox) C2->Decarb Replace COOH Lith Directed Lithiation (Beak's Protocol) C2->Lith Retain/Add COOH Direct Directed C-H Activation (Pd-Catalysis/Aminoquinoline) C3->Direct Remote Activation Pool Chiral Pool Manipulation (Hydroxyproline) C4->Pool Stereoinversion

Figure 1: Decision matrix for selecting the appropriate functionalization methodology based on regiochemical targets.

Section 2: Photoredox Decarboxylative Arylation (C2 Functionalization)

Context: Traditional cross-couplings require pre-functionalized halides. MacMillan’s decarboxylative arylation allows the direct conversion of biomass-derived proline acids into benzylic amines, a high-value pharmacophore, using visible light.

Mechanism of Action

The reaction utilizes an Iridium photocatalyst to generate an


-amino radical via oxidative decarboxylation. This radical intercepts an aryl radical anion (generated from a cyanoarene) or enters a Nickel catalytic cycle for cross-coupling.[1]

Photoredox Ir_GS Ir(III) (Ground) Ir_Exc *Ir(III) (Excited) Ir_GS->Ir_Exc Blue LED (hv) Ir_Red Ir(II) Ir_Exc->Ir_Red SET (Oxidation of Proline) Ir_Red->Ir_GS SET to Arene Substrate Proline-Cs salt Radical α-Amino Radical Substrate->Radical -CO2, -e- Arene Cyanoarene Product Arylated Pyrrolidine Arene->Product + Radical, -CN

Figure 2: Simplified photoredox cycle for decarboxylative arylation. The excited Iridium catalyst oxidizes the carboxylate, generating the key reactive radical species.

Protocol 1: Decarboxylative Arylation of N-Boc-Proline

Adapted from MacMillan et al., Science 2014.

Reagents:

  • N-Boc-Proline (1.0 equiv)

  • 1,4-Dicyanobenzene (0.5 equiv) - Electron-deficient arene serves as the radical trap.

  • Photocatalyst:

    
     (1.0 mol %)
    
  • Base:

    
     (1.5 equiv) or 
    
    
    
  • Solvent: DMF or DMSO (degassed)

Step-by-Step Methodology:

  • Setup: Charge a flame-dried 20 mL vial equipped with a magnetic stir bar with N-Boc-Proline (1.0 mmol), 1,4-Dicyanobenzene (0.5 mmol),

    
     (0.005 mmol), and 
    
    
    
    (1.5 mmol).
  • Inert Atmosphere: Transfer the vial to a glovebox or cycle vacuum/argon 3 times. Add degassed DMF (5.0 mL, 0.1 M relative to arene).

    • Critical Quality Attribute (CQA): Oxygen quenches the excited state of the photocatalyst. Thorough degassing is non-negotiable.

  • Irradiation: Seal the vial and place it approximately 2–3 cm away from a 26W Blue LED lamp (or compact fluorescent bulb). Fan cool to maintain ambient temperature (

    
    ).
    
  • Reaction: Stir for 24–48 hours. Monitor conversion by LC-MS (look for loss of dicyanobenzene).

  • Workup: Dilute with diethyl ether and water. Extract aqueous layer

    
     with ether. Wash combined organics with brine, dry over 
    
    
    
    , and concentrate.
  • Purification: Flash column chromatography (Hexanes/EtOAc).

Expected Outcome: 75–90% yield of 2-(4-cyanophenyl)-N-Boc-pyrrolidine.

Section 3: Stereoselective C4-Fluorination (Chiral Pool)

Context: Fluorine introduction lowers the


 of the amine (via inductive effects) and blocks metabolic oxidation. Using naturally occurring 4-hydroxyproline (Hyp)  allows access to enantiopure fluoroprolines via 

inversion.
Protocol 2: Synthesis of (2S, 4S)-4-Fluoroproline

Mechanism: Nucleophilic displacement of an activated sulfonate ester with inversion of configuration.[2]

Reagents:

  • (2S, 4R)-N-Boc-4-hydroxyproline methyl ester (Start Material)

  • Triflic anhydride (

    
    ) or Nonafluorobutanesulfonyl fluoride (NfF)
    
  • Tetrabutylammonium fluoride (TBAF) or TBAF

    
    t-BuOH
    
  • Solvent: DCM (for activation), THF (for displacement)

Step-by-Step Methodology:

  • Activation (Triflation):

    • Dissolve N-Boc-Hyp-OMe (10 mmol) and Pyridine (2.0 equiv) in dry DCM at

      
      .
      
    • Add

      
       (1.1 equiv) dropwise. Stir for 1 hour, allowing to warm to 
      
      
      
      .
    • Why: The -OH group is a poor leaving group. Triflate is excellent (

      
       of conjugate acid ~ -14), enabling mild displacement.
      
    • Workup: Wash with cold 1M HCl,

      
      , dry and concentrate. Use immediately (unstable).
      
  • Fluorination (

    
    ): 
    
    • Dissolve the crude triflate in dry THF.

    • Add TBAF (1.5 equiv, 1M in THF) dropwise at

      
      .
      
    • Stir at room temperature for 12 hours.

    • Observation: The solution may darken; this is common with TBAF.

  • Purification:

    • Standard aqueous workup. Purify via silica gel chromatography.

    • Note: The product is the cis -fluoroproline (4S diastereomer) due to inversion of the trans-4-hydroxy starting material.

Data Comparison: Fluorination Reagents

ReagentSafety ProfileSelectivityScalability
DAST/Deoxo-Fluor High Risk (Explosive/Thermal)HighLow (<10g)
Tf2O / TBAF Moderate (Corrosive)HighHigh (>100g)
Perfluoro-butane sulfonyl fluoride High (Stable)ModerateHigh

Section 4: Directed -Lithiation (Beak’s Methodology)

Context: This method allows for the introduction of electrophiles at the


-position of the pyrrolidine ring with retention of the ring nitrogen. It relies on the Complex Induced Proximity Effect (CIPE)  utilizing the N-Boc group as a directing group.
Mechanism

The carbonyl oxygen of the Boc group coordinates Lithium (


), bringing the base (

) into proximity with the

-proton. The chiral ligand ((-)-Sparteine) creates a chiral environment, distinguishing between the enantiotopic protons.

Lithiation Step1 1. Complexation (N-Boc-Pyr + s-BuLi/Sparteine) Step2 2. Deprotonation (-78°C) (Formation of Chiral Carbanion) Step1->Step2 CIPE Directed Step3 3. Electrophilic Trapping (Add E+) Step2->Step3 Retention of Config Step4 4. Product Isolation (Enantiopure 2-Substituted Pyrrolidine) Step3->Step4

Figure 3: Workflow for the enantioselective lithiation-trapping sequence.

Protocol 3: Enantioselective -Substitution

Adapted from Beak et al., JACS 1989 / O'Brien et al.

Reagents:

  • N-Boc-Pyrrolidine (1.0 equiv)

  • s-Butyllithium (1.1 equiv, 1.4 M in cyclohexane)

  • (-)-Sparteine (1.1 equiv) or (+)-Sparteine Surrogate (for opposite enantiomer)

  • Electrophile (e.g.,

    
    , 
    
    
    
    ,
    
    
    )
  • Solvent:

    
     (Preferred over THF for enantioselectivity)
    

Step-by-Step Methodology:

  • Complex Formation:

    • Flame-dry a Schlenk flask under Argon.

    • Add (-)-Sparteine (1.1 mmol) and anhydrous

      
       (10 mL).
      
    • Cool to

      
       (Dry ice/Acetone bath).
      
    • Add s-BuLi (1.1 mmol) dropwise. Stir for 15 mins to form the chiral base complex.

  • Lithiation:

    • Add N-Boc-Pyrrolidine (1.0 mmol) dropwise as a solution in

      
      .
      
    • Stir at

      
       for 4–5 hours.
      
    • Critical Check: Do not allow temperature to rise above

      
      ; the lithiated species is unstable and can undergo 
      
      
      
      -elimination or racemization.
  • Trapping:

    • Add the Electrophile (1.2–1.5 equiv) rapidly (if liquid) or via cannula (if solution).

    • Stir for 30 mins at

      
      , then allow to warm slowly to room temperature.
      
  • Quench:

    • Add saturated

      
       solution.
      
    • Extract with ether, dry, and concentrate.

Troubleshooting Table:

IssueProbable CauseSolution
Low Yield Moisture/Oxygen ingressCheck septum integrity; flame dry glassware thoroughly.
Low ee% Temperature fluctuationMaintain

strictly; use pentane/liquid

bath if needed.
No Reaction Old s-BuLi titerTitrate s-BuLi using N-pivaloyl-o-toluidine before use.

References

  • Zuo, Z., & MacMillan, D. W. C. (2014). Decarboxylative arylation of ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

    
    -amino acids via photoredox catalysis: A one-step conversion of biomass to drug pharmacophore.[1] Science, 345(6195), 437-440. Link
    
  • Kerr, M. S., Read de Alaniz, J., & Rovis, T. (2002). A Highly Enantioselective Catalytic Intramolecular Stetter Reaction.
  • Beak, P., & Lee, W. K. (1989).

    
    -Lithioamine synthetic equivalents: syntheses of diastereoisomers from the Boc derivatives of cyclic amines. The Journal of Organic Chemistry, 58(5), 1109–1117. Link
    
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. (Standard for spectral analysis).
  • Affron, D. P., Davis, O. A., & Bull, J. A. (2014).[3] Regio- and Stereospecific Synthesis of C-3 Functionalized Proline Derivatives by Palladium Catalyzed Directed C(sp3)–H Arylation.[3] Organic Letters, 16(18), 4956–4959.[3] Link[3]

  • Raines, R. T. (2016). 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins. Raines Lab Protocols. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Welcome to the technical support center for the synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth tro...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. Our goal is to help you navigate the complexities of this multi-step synthesis and optimize your reaction yields.

I. Introduction to the Synthetic Challenge

The synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a multi-step process that requires careful control of reaction conditions to achieve high yields and purity. This valuable building block is often used in the development of novel therapeutics. The general synthetic route involves the protection of a starting proline derivative, introduction of a hydroxyl group, etherification to a methoxy group, N-methylation, and final deprotection. Each of these steps presents unique challenges that can impact the overall yield. This guide will address common issues encountered at each stage of the synthesis.

II. Troubleshooting Guide & FAQs

This section is organized in a question-and-answer format to directly address specific problems you may encounter during your experiments.

A. Starting Material and Protection Strategies
FAQ 1: I am seeing low yields during the initial protection of my proline starting material. What could be the cause?

Low yields in the protection step often stem from incomplete reactions or the formation of side products. The choice of protecting group and the reaction conditions are critical. For example, when using a Boc (tert-butyloxycarbonyl) group, ensure your reagents are anhydrous and the reaction is performed under an inert atmosphere.

Troubleshooting Steps:

  • Reagent Quality: Use freshly opened, high-purity Boc-anhydride and a suitable base like triethylamine or diisopropylethylamine.

  • Solvent Choice: Anhydrous dichloromethane (DCM) or tetrahydrofuran (THF) are common solvents. Ensure they are free of water, which can hydrolyze the Boc-anhydride.

  • Temperature Control: The reaction is typically run at 0 °C to room temperature. Running the reaction at too high a temperature can lead to side reactions.

  • Stoichiometry: A slight excess of Boc-anhydride (1.1-1.2 equivalents) is often used to ensure complete reaction.

B. Hydroxylation and Etherification
FAQ 2: My hydroxylation step to introduce the 4-hydroxy group is resulting in a mixture of stereoisomers. How can I improve the stereoselectivity?

Controlling the stereochemistry at the C4 position is a common challenge. The choice of hydroxylation method and the specific proline derivative used will significantly influence the stereochemical outcome.

Troubleshooting Steps:

  • Starting Material: The stereochemistry of your starting material, such as (2S,4R)-4-hydroxyproline, will dictate the final stereochemistry.[1] Ensure you are starting with the correct isomer.

  • Reagent Selection: For the introduction of a hydroxyl group, methods like electrophilic fluorination followed by reduction can be employed.[2] The choice of reducing agent can influence the stereoselectivity.

  • Mitsunobu Reaction: For inversion of a pre-existing hydroxyl group, the Mitsunobu reaction is a powerful tool, though it requires careful optimization of conditions to avoid side reactions.[3]

FAQ 3: The etherification of the 4-hydroxy group to the 4-methoxy group is sluggish and gives low yields. What can I do to improve this step?

Incomplete conversion during the etherification step is a frequent issue. This is often due to the low nucleophilicity of the hydroxyl group or steric hindrance.

Troubleshooting Steps:

  • Base Selection: A strong base is required to deprotonate the hydroxyl group. Sodium hydride (NaH) is commonly used.[4] Ensure the NaH is fresh and handled under inert conditions.

  • Methylating Agent: Methyl iodide (MeI) or dimethyl sulfate (DMS) are effective methylating agents.[4] MeI is generally more reactive.

  • Solvent: Anhydrous polar aprotic solvents like THF or DMF are suitable for this reaction.

  • Temperature: The reaction may require heating to proceed at a reasonable rate. Monitor the reaction by TLC to determine the optimal temperature and time.

  • Phase Transfer Catalysis: In some cases, a phase transfer catalyst can improve the reaction rate and yield.[5]

C. N-Methylation and Deprotection
FAQ 4: I am struggling with the N-methylation step. What are the best practices to ensure a high yield?

N-methylation of the pyrrolidine nitrogen can be challenging, especially in the presence of other functional groups. The choice of methylating agent and reaction conditions is crucial to avoid over-methylation or reaction at other sites.

Troubleshooting Steps:

  • Reductive Amination: A common and effective method is reductive amination using formaldehyde and a reducing agent like sodium triacetoxyborohydride or sodium cyanoborohydride.[6]

  • Eschweiler-Clarke Reaction: This classic method uses formic acid and formaldehyde and is often high-yielding.

  • Protecting Group Compatibility: Ensure that the chosen N-methylation conditions are compatible with your other protecting groups. For instance, strongly acidic conditions can cleave Boc groups.

FAQ 5: My final deprotection step is giving a low yield of the desired product. How can I optimize this?

The final deprotection step can be problematic, leading to product degradation or incomplete removal of the protecting group.

Troubleshooting Steps:

  • Protecting Group Specifics: The deprotection method must be tailored to the specific protecting group used.

    • Boc Group: Trifluoroacetic acid (TFA) in DCM is a standard method for Boc deprotection.

    • Cbz Group: Hydrogenolysis (H2, Pd/C) is a clean and effective method for Cbz deprotection.

  • Reaction Monitoring: Closely monitor the reaction by TLC or LC-MS to determine when the reaction is complete. Over-exposing the product to harsh deprotection conditions can lead to degradation.

  • Work-up Procedure: A careful work-up is essential to isolate the final product. This may involve neutralization with a base and extraction into a suitable organic solvent.

III. Experimental Protocols

Protocol 1: Etherification of N-Boc-4-hydroxyproline Methyl Ester

This protocol provides a general procedure for the methylation of the hydroxyl group.

StepProcedure
1 Dissolve N-Boc-4-hydroxyproline methyl ester (1.0 eq) in anhydrous THF (10 mL/mmol) under an argon atmosphere.
2 Cool the solution to 0 °C in an ice bath.
3 Add sodium hydride (60% dispersion in mineral oil, 1.5 eq) portion-wise, ensuring the temperature remains below 5 °C.
4 Stir the mixture at 0 °C for 30 minutes.
5 Add methyl iodide (1.5 eq) dropwise.
6 Allow the reaction to warm to room temperature and stir for 12-16 hours.
7 Monitor the reaction progress by TLC.
8 Upon completion, carefully quench the reaction by the slow addition of water at 0 °C.
9 Extract the product with ethyl acetate (3 x 20 mL).
10 Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.
11 Purify the crude product by column chromatography on silica gel.
Protocol 2: N-Methylation via Reductive Amination

This protocol describes the N-methylation of the pyrrolidine ring.

StepProcedure
1 Dissolve the N-H pyrrolidine derivative (1.0 eq) in methanol (10 mL/mmol).
2 Add aqueous formaldehyde (37 wt. %, 1.2 eq).
3 Stir the mixture at room temperature for 1 hour.
4 Cool the reaction to 0 °C and add sodium borohydride (1.5 eq) portion-wise.
5 Allow the reaction to warm to room temperature and stir for 4-6 hours.
6 Monitor the reaction by TLC.
7 Quench the reaction by adding acetone.
8 Concentrate the mixture under reduced pressure.
9 Partition the residue between water and ethyl acetate.
10 Extract the aqueous layer with ethyl acetate (3 x 20 mL).
11 Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.
12 Purify by column chromatography if necessary.

IV. Visualizing the Synthetic Pathway

To aid in understanding the overall process, the following diagram illustrates a potential synthetic route.

Synthesis_Workflow A Proline Derivative B N-Protection (e.g., Boc-anhydride) A->B C N-Protected Proline B->C D Hydroxylation (e.g., stereoselective reduction) C->D E N-Protected-4-hydroxyproline D->E F Etherification (e.g., NaH, MeI) E->F G N-Protected-4-methoxyproline F->G H N-Methylation (e.g., Reductive Amination) G->H I N-Methyl-N-Protected-4-methoxyproline H->I J Deprotection (e.g., TFA) I->J K 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid J->K

Caption: A potential workflow for the synthesis of the target compound.

V. Data Summary

The following table summarizes typical challenges and recommended solutions for improving the yield at each key stage of the synthesis.

Reaction StepCommon IssueTroubleshooting RecommendationExpected Yield Improvement
N-Protection Incomplete reactionUse fresh reagents, anhydrous solvent, and slight excess of protecting agent.10-15%
Hydroxylation Poor stereoselectivityStart with the correct stereoisomer or use a stereoselective hydroxylation method.Varies significantly based on method
Etherification Low conversionUse a strong base (e.g., NaH), reactive methylating agent (e.g., MeI), and optimize temperature.15-25%
N-Methylation Side reactionsEmploy reductive amination for a milder, more selective reaction.10-20%
Deprotection Product degradationCarefully monitor reaction progress and use appropriate work-up procedures.5-10%

VI. Concluding Remarks

The synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, while challenging, can be successfully optimized by paying close attention to reagent quality, reaction conditions, and purification techniques. This guide provides a starting point for troubleshooting common issues. For more complex problems, consulting the primary literature for analogous transformations is highly recommended.

References

  • Sahu, N. (2024). One-Pot Multicomponent Reactions: A Versatile Approach for Heterocyclic Compound Synthesis. International Journal of Chemical Synthesis and Chemical Reactions, 10(1), 1–7. Available at: [Link]

  • Beilstein Journals. (2008). Synthesis of (S)-1-(2-chloroacetyl)pyrrolidine-2-carbonitrile: A key intermediate for dipeptidyl peptidase IV inhibitors. Available at: [Link]

  • National Center for Biotechnology Information. (2023). Recent advancements in the multicomponent synthesis of heterocycles integrated with a pyrano[2,3-d]pyrimidine core. Available at: [Link]

  • Academia.edu. (n.d.). (PDF) Multicomponent Reactions for the Synthesis of Heterocycles. Available at: [Link]

  • Beilstein Journals. (2016). Multicomponent reactions: A simple and efficient route to heterocyclic phosphonates. Available at: [Link]

  • National Center for Biotechnology Information. (2023). Recent advances in the multicomponent synthesis of heterocycles using tetronic acid. Available at: [Link]

  • American Chemical Society. (2018). 3-Fluoro-4-hydroxyprolines: Synthesis, Conformational Analysis, and Stereoselective Recognition by the VHL E3 Ubiquitin Ligase for Targeted Protein Degradation. Journal of the American Chemical Society. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). (2R,4R)-1-(tert-Butoxycarbonyl)-4-methoxypyrrolidine-2-carboxylic acid. Available at: [Link]

  • ResearchGate. (n.d.). Synthesis of 4-Alkyl-pyrrolidine-3-carboxylic Acid Stereoisomers. Available at: [Link]

  • American Chemical Society. (2014). and (2S,4S)-Perfluoro-tert-butyl 4-Hydroxyproline: Two Conformationally Distinct Proline Amino Acids for Sensitive Application in 19F NMR. The Journal of Organic Chemistry. Available at: [Link]

  • National Institute of Standards and Technology. (n.d.). 2-Pyrrolidone-5-carboxylic acid, N-methyl, methyl ester. Available at: [Link]

  • National Center for Biotechnology Information. (2021). Stereoselective Synthesis of New (2S,3R)-3-Carboxyphenyl)pyrrolidine-2-carboxylic acid Analogs Utilizing a C(sp3)-H Activation Strategy and Structure-Activity Relationship Studies at the Ionotropic Glutamate Receptors. Available at: [Link]

  • National Center for Biotechnology Information. (2021). Metabolic engineering strategy for synthetizing trans-4-hydroxy-l-proline in microorganisms. Available at: [Link]

  • CAS Common Chemistry. (n.d.). Pyrrolidine-2-carboxylic acid methyl ester. Available at: [Link]

  • Google Patents. (n.d.). EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives.
  • MDPI. (2025). Synthesis and Evaluation of the Antiproliferative Activity of the Derivatives of 3,5-Diaryl-3,4-dihydro-2H-pyrrole-2-carboxylic Acids. Molecules. Available at: [Link]

  • National Center for Biotechnology Information. (n.d.). Recent Advances in Asymmetric Synthesis of Pyrrolidine-Based Organocatalysts and Their Application: A 15-Year Update. Available at: [Link]

  • ResearchGate. (n.d.). Structures of the hydroxyproline isomers. a trans-4-hydroxy-l-proline.... Available at: [Link]

  • PubMed. (2010). Enantiomer assays of amino acid derivatives using tertiary amine appended trans-4-hydroxyproline derivatives as chiral selectors in the gas phase. Available at: [Link]

Sources

Optimization

Technical Guide: Minimizing Racemization During Coupling of 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid

Audience: Synthetic Chemists, Peptide Scientists, and Process Development Engineers. Scope: Optimization of coupling conditions for sterically hindered, -methylated proline derivatives.

Author: BenchChem Technical Support Team. Date: March 2026

Audience: Synthetic Chemists, Peptide Scientists, and Process Development Engineers. Scope: Optimization of coupling conditions for sterically hindered,


-methylated proline derivatives.

Core Technical Overview

The Challenge: Coupling 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid presents a dual challenge: steric hindrance and racemization susceptibility .

  • Steric Hindrance: The

    
    -methyl group and the rigid pyrrolidine ring creates significant steric bulk, retarding nucleophilic attack by the incoming amine. This necessitates highly active coupling reagents.
    
  • Racemization Mechanism: Unlike standard amino acids,

    
    -methylated residues cannot form neutral oxazolones. Instead, upon activation, they form oxazolium ions  (positively charged). These intermediates are highly electrophilic and susceptible to racemization via base-catalyzed enolization, particularly because the reaction rates are slow (requiring prolonged exposure to base).
    

Strategic Solution: The objective is to maximize the coupling rate (


) while minimizing the racemization rate (

). This is achieved by selecting reagents that accelerate acylation (e.g., HOAt-based systems) and using bases that are non-nucleophilic and sterically hindered (e.g., Collidine) or eliminating base entirely (e.g., Carbodiimide/Oxyma).

Troubleshooting & FAQs

Q1: I am observing significant epimerization (DL-isomer) despite using HATU/DIEA. Why?

Diagnosis: HATU is a potent activator, but in the presence of a strong, unhindered base like DIEA (Diisopropylethylamine), the risk of


-proton abstraction increases, especially when the coupling is slow due to steric hindrance.
Root Cause:  The activated 

-methyl amino acid forms an oxazolium intermediate.[1] DIEA can promote the formation of the enol/ylide form of this intermediate, leading to loss of chirality. Solution:
  • Switch Base: Replace DIEA with 2,4,6-Trimethylpyridine (Collidine) . Collidine is a weaker base (

    
     vs 10.5 for DIEA) and is sterically hindered, making it less likely to abstract the 
    
    
    
    -proton while still neutralizing the acid generated during activation.
  • Switch Reagent: Move to COMU or PyAOP . PyAOP (phosphonium salt) is specifically noted for superior performance with

    
    -methyl amino acids compared to uronium/aminium salts like HATU.
    
Q2: My coupling yield is low (<50%). Should I increase the temperature?

Recommendation: No. Increasing temperature exponentially increases the rate of racemization (


) more than the coupling rate (

). Alternative Strategy:
  • Double Coupling: Perform the coupling twice for shorter durations (e.g., 2 x 1 hour) rather than one long reaction.

  • Microwave (Controlled): If microwave synthesis is necessary, limit temperature to 50°C and use COMU/Oxyma which is more stable and racemization-resistant under thermal stress than HOBt-based reagents.

  • Re-activation: Generate the acid chloride in situ using TFFH (Tetramethylfluoroformamidinium hexafluorophosphate) or BTC (Bis(trichloromethyl)carbonate) for extremely difficult couplings, but strictly control base equivalents.

Q3: Can I use standard Carbodiimides (DIC/EDC) to avoid base entirely?

Answer: Yes, this is often the safest method for chiral integrity. Protocol: Use DIC (Diisopropylcarbodiimide) combined with Oxyma Pure (Ethyl 2-cyano-2-(hydroxyimino)acetate).[2]

  • Mechanism: Oxyma forms an active ester that is highly reactive but less prone to oxazolium formation than HOBt esters. The absence of tertiary amine bases (like DIEA) significantly preserves the chiral center.

  • Note: This reaction is slower than HATU/Base couplings. Ensure high concentration (0.5 – 1.0 M) to drive kinetics.

Experimental Protocols

Protocol A: The "Gold Standard" for -Methyl Couplings (PyAOP/Collidine)

Best for: Difficult couplings where yield is critical, and standard reagents fail.

  • Preparation: Dissolve 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (1.0 equiv) in anhydrous DMF or NMP.

  • Activator: Add PyAOP (1.0 equiv) and HOAt (1.0 equiv).

  • Base Addition: Cool the solution to 0°C. Add Collidine (2.0 - 3.0 equiv).

    • Why 0°C? Pre-activation at low temp minimizes initial racemization of the highly reactive species.

  • Coupling: Add the amine component (1.0 - 1.2 equiv) immediately.

  • Reaction: Stir at 0°C for 15 mins, then allow to warm to Room Temp. Monitor via LC-MS.

Protocol B: Base-Free Low-Racemization (DIC/Oxyma)

Best for: Highly racemization-prone sequences or when maximum chiral purity is required.

  • Dissolution: Dissolve the carboxylic acid (1.0 equiv) and Oxyma Pure (1.0 equiv) in DCM/DMF (1:1 v/v).

    • Solvent Note: DCM suppresses racemization better than DMF but has poorer solubility. A mixture is a good compromise.

  • Activation: Add DIC (1.0 equiv). Stir for 2-3 minutes to form the Oxyma active ester.

  • Coupling: Add the amine component (1.0 equiv).

  • Incubation: Agitate at Room Temperature for 2-4 hours.

    • Validation: Check conversion.[2][3][4] If slow, add a second aliquot of DIC/Oxyma (0.5 equiv).

Comparative Data: Coupling Reagents

Reagent SystemCoupling Efficiency (

-Me)
Racemization RiskRecommended BaseNotes
HATU / DIEA HighHigh DIEAStandard, but risky for this molecule. Avoid excess base.
PyAOP / Collidine Very High LowCollidinePreferred choice. Phosphonium salt avoids guanidinylation.
COMU / Oxyma HighVery LowCollidine/DIEASafer alternative to HATU. Excellent suppression of racemization.[2]
DIC / Oxyma ModerateLowest NoneBest for chiral purity, but reaction times are longer.
PyBrOP HighHighDIEAEffective for

-Me, but high risk of oxazolium formation over time.[2]

Visualizing the Mechanism & Workflow

Diagram 1: Racemization Pathway of -Methyl Amino Acids

Caption:


-methylated amino acids activate via Oxazolium ions. Base (B:) promotes enolization to the achiral intermediate.

RacemizationMechanism Start N-Methyl AA (Chiral) Activated Activated Ester (-OBt/-OAt) Start->Activated Coupling Reagent Oxazolium Oxazolium Ion (Positively Charged) Activated->Oxazolium Cyclization (Fast for N-Me) Product Chiral Product (L-Isomer) Activated->Product Direct Attack Enol Enol/Ylide (Achiral/Planar) Oxazolium->Enol Base (DIEA) Proton Abstraction Oxazolium->Product Amine Attack (Fast) Racemic Racemic Product (DL-Mix) Enol->Racemic Reprotonation

Diagram 2: Optimization Decision Tree

Caption: Step-by-step logic for selecting the optimal coupling conditions based on observed results.

OptimizationTree Start Start: Coupling 4-Methoxy-N-Me-Pro Standard Try Protocol A: PyAOP + Collidine + HOAt Start->Standard Check Analyze Result (LC-MS) Standard->Check Good High Yield (>90%) Low Racemization (<1%) Check->Good Success LowYield Low Yield High Purity Check->LowYield Steric Issue Racemized Good Yield High Racemization (>5%) Check->Racemized Base Sensitivity Action1 Double Coupling or Switch to HATU (careful with base) LowYield->Action1 Action2 Switch to Protocol B: DIC + Oxyma (Base-Free) Racemized->Action2 Action3 Use Acid Fluoride (TFFH) (Extreme Sterics) Action1->Action3 If still fails

References

  • Coste, J., et al. (1990). PyBOP: A new peptide coupling reagent devoid of toxic by-products. Tetrahedron Letters, 31(2), 205-208. Link

  • Carpino, L. A., et al. (2002). The 7-azabenzotriazole active ester (HOAt) and its role in peptide coupling.[2][5] Organic Process Research & Development. (Highlighting PyAOP superiority for N-methyl amines). Link

  • El-Faham, A., & Albericio, F. (2011). Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews, 111(11), 6557–6602.[4] Link

  • Subirós-Funosas, R., et al. (2009). Oxyma: An Efficient Additive for Peptide Synthesis to Replace the Benzotriazole-Based HOBt and HOAt with a Lower Risk of Explosion. Chemistry – A European Journal. Link

  • BenchChem Technical Support. (2025). Strategies to Prevent Racemization During Peptide Synthesis.[2][6][7][8][9][10]Link

Sources

Troubleshooting

Technical Support Center: Purification of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Welcome to the Technical Support Center. 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly polar, amphoteric proline derivative.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly polar, amphoteric proline derivative. Due to its tertiary amine (N-methyl group) and carboxylic acid, it exists as a zwitterion at neutral pH. The predicted pKa of the carboxylic acid in similar N-methylproline derivatives is approximately 2.37[1],[2], while the tertiary amine has a pKa near 10.6. This results in an isoelectric point (pI) of roughly 6.5.

This unique physicochemical profile renders traditional organic extraction and normal-phase chromatography ineffective. Below, our Application Scientists have compiled field-proven troubleshooting strategies, causality-driven explanations, and self-validating protocols for its isolation.

Section 1: The Zwitterion Dilemma (Desalting & Extraction)

Q: I synthesized the compound via ester hydrolysis, but I cannot extract it from the aqueous layer into Ethyl Acetate or DCM. What am I doing wrong?

A: Standard Liquid-Liquid Extraction (LLE) fails because the molecule exists as a heavily hydrated zwitterion near its isoelectric point. At this pH, the net charge is zero, but the localized charges prevent partitioning into non-polar organic solvents.

The Solution: Use Strongly Acidic Cation Exchange (SCX) Chromatography. By lowering the pH below the pKa of the carboxylic acid (< 2.0), you protonate the carboxylate. The molecule becomes a net cation and binds tightly to a sulfonic acid resin. Inorganic salts (like NaCl or LiCl) do not bind and are washed away. Subsequent elution with a volatile base (ammonia) deprotonates the amine, neutralizing the net positive charge and releasing the product.

Protocol 1: SCX Desalting Workflow
  • Acidification: Adjust the crude aqueous mixture to pH 1.5 using 1M HCl.

  • Resin Loading: Load the mixture onto a pre-washed Dowex 50WX8 (H+ form) column.

  • Washing: Wash with 3–5 column volumes (CV) of DI water to elute inorganic salts and non-basic organics.

    • Validation Checkpoint: Collect a few drops of the wash and add 0.1M AgNO₃. If the solution turns cloudy (AgCl precipitation), chloride salts are still present. Continue washing until the test remains clear.

  • Elution: Elute the product using 2M NH₄OH (aqueous ammonia).

  • Recovery: Lyophilize the eluent. The ammonia and water will sublimate, leaving the pure zwitterion.

SCX_Workflow Start Crude Aqueous Mixture (Zwitterion + Salts) Acidify Step 1: Acidify to pH < 2 (Protonate Carboxylate) Start->Acidify Load Step 2: Load onto Dowex 50WX8 (H+) Acidify->Load Wash Step 3: Wash with DI Water (Elutes Inorganic Salts) Load->Wash Elute Step 4: Elute with 2M NH4OH (Deprotonates Amine) Wash->Elute Lyophilize Step 5: Lyophilize (Yields Pure Zwitterion) Elute->Lyophilize

Fig 1: Step-by-step workflow for the SCX desalting of zwitterionic pyrrolidine derivatives.

Section 2: Chromatographic Isolation (HILIC vs. RP-HPLC)

Q: When I try to purify the crude mixture on a standard C18 reverse-phase column, the compound elutes in the void volume. How can I increase retention?

A: Highly polar zwitterions have virtually no retention on hydrophobic C18 stationary phases because they cannot overcome the energetic penalty of shedding their hydration shell to interact with the lipid-like C18 chains.

The Solution: Switch to Hydrophilic Interaction Liquid Chromatography (HILIC). HILIC uses a polar stationary phase (e.g., bare silica or amide-bonded) and an aqueous-organic mobile phase (typically >70% Acetonitrile). Water forms a stagnant, enriched layer on the stationary phase. The polar analyte partitions into this aqueous layer, drastically increasing retention.

Quantitative Comparison of Chromatographic Strategies
MethodStationary PhaseMobile PhaseRetention MechanismBest Application
RP-HPLC C18 / C8H₂O/MeCN + 0.1% TFAHydrophobic partitioningProtected intermediates (esters)
SCX Dowex 50WX8Load: pH < 2. Elute: 2M NH₄OHElectrostatic (Ion-exchange)Bulk desalting of crude zwitterion
HILIC Bare Silica / AmideMeCN/H₂O (High organic)Partitioning into aqueous layerHigh-resolution purification
ZWIX Cinchona-alkaloidMeOH/MeCN + NH₄OAcIon-pairing & steric hindranceDiastereomer resolution

Section 3: Stereoisomer/Diastereomer Separation

Q: My synthesis yielded a mixture of (2S, 4R) and (2S, 4S) diastereomers. How do I separate them?

A: The C4-methoxy group eliminates the transannular hydrogen bond seen in hydroxyprolines and restores a prototypical Cγ-endo pucker, which significantly impacts the molecule's 3D conformation[3]. Because the structural difference between the Cγ-endo and Cγ-exo puckers is subtle, standard HILIC or RP-HPLC will often result in co-elution.

The Solution: Utilize a cinchona-based zwitterionic chiral stationary phase (e.g., Chiralpak ZWIX). These columns are specifically engineered for the enantioseparation of zwitterionic compounds and amino acids[4]. They operate via a synergistic combination of weak anion-exchange, weak cation-exchange, and steric hindrance, allowing them to differentiate the subtle spatial footprints of the pyrrolidine ring puckers.

Section 4: Crystallization & Final Polish

Q: Commercial vendors supply this compound as a hydrochloride salt,[5]. I want the free base, but I keep getting a sticky, hygroscopic foam. How do I get a crystalline solid?

A: Amino acids are notoriously difficult to crystallize from organic solvents. However, they are least soluble at their isoelectric point (pI) because the net charge is zero. This minimizes electrostatic repulsion between molecules and maximizes intermolecular ionic lattice interactions.

Protocol 2: Isoelectric Crystallization
  • Dissolution: Dissolve the hygroscopic foam in a minimum volume of DI water.

  • pH Adjustment: Carefully adjust the pH to ~6.5 (the calculated pI) using dilute HCl or NaOH.

    • Validation Checkpoint: Use a calibrated pH meter. The pH must be strictly between 6.2 and 6.8. If the pH drifts, the molecule will re-ionize and remain in solution.

  • Anti-Solvent Addition: Slowly add an anti-solvent (cold acetone or ethanol) dropwise while stirring until the solution becomes persistently turbid.

  • Maturation: Chill the mixture at 4°C overnight to induce slow lattice formation.

  • Isolation: Filter the resulting crystals and wash with ice-cold anti-solvent. Dry under high vacuum.

Purification_Strategy Crude Crude 4-Methoxy-1-methyl- pyrrolidine-2-carboxylic acid Desalt Contains Inorganic Salts? Crude->Desalt SCX SCX Chromatography (Dowex 50WX8) Desalt->SCX Yes Isomers Diastereomeric Mixture? Desalt->Isomers No SCX->Isomers ZWIX Zwitterionic Chiral Phase (e.g., Chiralpak ZWIX) Isomers->ZWIX Yes Polish Final Polish Needed? Isomers->Polish No ZWIX->Polish Cryst Isoelectric Crystallization (pH ~6.5 + Acetone) Polish->Cryst Bulk Scale HILIC HILIC Preparative HPLC Polish->HILIC Micro Scale

Fig 2: Decision matrix for selecting the optimal purification route for substituted prolines.

References
  • [4] Title: Enantioseparation of 6-aminoquinolyl-N-hydroxysuccinimidyl carbamate tagged amino acids and other zwitterionic compounds on cinchona-based chiral stationary phases. Source: ResearchGate. URL:[Link]

  • [3] Title: The Impact of Pyrrolidine Hydroxylation on the Conformation of Proline-Containing Peptides. Source: ResearchGate / JACS. URL: [Link]

  • [2] Title: Cas 68078-09-1, 1-Methylpyrrolidine-2-carboxylic acid. Source: Lookchem. URL: [Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 4-Methoxy-N-Methylproline Reactions

Welcome to the Technical Support Center for advanced peptide synthesis. This guide is engineered for researchers and drug development professionals dealing with the unique synthetic challenges of 4-methoxy-N-methylprolin...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for advanced peptide synthesis. This guide is engineered for researchers and drug development professionals dealing with the unique synthetic challenges of 4-methoxy-N-methylproline (4-MeO-N-Me-Pro) .

The Mechanistic Challenge: Why is this residue so difficult?

Coupling reactions involving 4-MeO-N-Me-Pro suffer from a compounding "double-penalty" of steric and stereoelectronic effects:

  • N-Methyl Steric Bulk: The secondary amine of standard proline is already hindered. N-methylation creates a highly congested reactive center and forces the resulting peptide bond into a sterically demanding tertiary amide, drastically slowing down acylation rates[1].

  • Stereoelectronic Preorganization: The 4-methoxy group at the Cγ position induces a strong gauche effect and an

    
     interaction[2]. This locks the pyrrolidine ring into a rigid 
    
    
    
    -exo pucker, which severely restricts the
    
    
    and
    
    
    backbone torsion angles[3]. While this preorganization is excellent for the conformational stability of the final peptide (e.g., in collagen-like triple helices), it creates an inflexible steric shield around the N-terminal amine and the C-terminal carboxylate during synthesis[2][3].

📊 Quantitative Data: Coupling Reagent Selection Matrix

Selecting the right coupling reagent is the most critical variable in overcoming this hindrance. Below is a comparative matrix of reagents specifically evaluated for N-methylated and structurally rigid proline derivatives[1][4].

Coupling ReagentActivation SpeedEpimerization RiskGuanidinylation RiskBest Use Case for 4-MeO-N-Me-Pro
HATU / HOAt Very FastHighHighStandard couplings; requires strict pre-activation timing (1-3 mins)[1].
PyAOP / HOAt FastModerateNone Highly recommended. Phosphonium salts cannot guanidinylate the amine[1].
COMU Very FastLow-ModerateHighExcellent for maintaining stereointegrity, but moisture-sensitive.
Piv₂O (Pivaloyl) ModerateVery Low NoneBest for extreme steric hindrance; forms a highly reactive mixed anhydride[4].

🛠️ Troubleshooting FAQs

Q1: My coupling yields are consistently below 40% when adding the next amino acid to the N-terminus of 4-MeO-N-Me-Pro. How can I drive this to completion?

A: The N-methyl group severely reduces the nucleophilicity of the amine.

  • Solution: Switch from standard uronium salts (like HBTU) to highly reactive phosphonium salts like PyAOP or PyBOP [1]. If using HATU, you must pre-activate the incoming amino acid for exactly 1–2 minutes before adding it to the resin. Furthermore, implement a double-coupling protocol (e.g., 2 x 2 hours) and elevate the reaction temperature to 40–50 °C using microwave-assisted SPPS, provided the incoming amino acid is not highly prone to racemization.

Q2: I am observing a "+98 Da" or "+100 Da" mass adduct on my peptide after attempting to couple to 4-MeO-N-Me-Pro. What is this?

A: This is guanidinylation (chain termination)[1]. When using uronium/aminium-based reagents like HATU or HBTU, the sterically hindered N-methyl amine reacts too slowly with the activated ester. Instead, the free amine attacks the coupling reagent itself, forming an irreversible guanidinium adduct (adding ~98-100 Da depending on the reagent)[1].

  • Solution: Immediately abandon uronium reagents for this specific step. Switch to a phosphonium-based reagent like PyAOP or use the pivaloyl mixed anhydride (Piv₂O) method, which physically cannot cause guanidinylation[1][4].

Q3: I have successfully coupled the residue, but LC-MS shows a doublet peak with identical mass. How do I prevent this severe epimerization?

A: Epimerization occurs because the steric hindrance drastically slows down the desired amidation. This gives the activated amino acid time to undergo base-catalyzed intramolecular cyclization into an oxazolone intermediate , which rapidly loses its chiral integrity at the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-carbon.
  • Solution: Change your base and your temperature. Strong, unhindered bases like DIPEA promote oxazolone formation. Switch to a weaker, sterically hindered base like N-methylmorpholine (NMM) or 2,4,6-trimethylpyridine (TMP) [5]. Conduct the coupling at 0 °C for the first hour , then slowly allow it to reach room temperature[5][6].

Q4: When deprotecting the Fmoc group from 4-MeO-N-Me-Pro to add the next residue, my peptide chain is cleaving from the resin. Why?

A: You are likely experiencing Diketopiperazine (DKP) formation . N-methyl amino acids are notorious for forming DKPs at the dipeptide or tripeptide stage. The secondary amine is highly nucleophilic toward its own backbone, causing the chain to cyclize and self-cleave from the resin.

  • Solution: Minimize the time the N-terminal amine spends in the free state. Use a shorter Fmoc-deprotection time (e.g., 2 x 3 minutes in 20% piperidine) and immediately proceed to the next coupling step. Alternatively, use Trityl (Trt) protection instead of Fmoc for the problematic segment.

🔬 Experimental Protocols: Self-Validating Systems

Protocol: Optimized Epimerization-Free Coupling of 4-MeO-N-Me-Pro

This protocol utilizes PyAOP and NMM to ensure high yield while preventing both guanidinylation and oxazolone-mediated epimerization[1][5].

Reagents Required:

  • Fmoc-4-MeO-N-Me-Pro-OH (3.0 equivalents)

  • PyAOP (3.0 equivalents)

  • HOAt (3.0 equivalents)

  • N-methylmorpholine (NMM) (6.0 equivalents)

  • Anhydrous DMF / DCM (1:1 ratio)

Step-by-Step Methodology:

  • Resin Preparation: Swell the peptide-resin (containing a free amine) in DCM for 20 minutes, then wash with DMF (3 x 1 min).

  • Pre-Activation (Crucial): In a dry vial, dissolve Fmoc-4-MeO-N-Me-Pro-OH, PyAOP, and HOAt in a minimal volume of DMF. Chill the vial to 0 °C in an ice bath[5].

  • Base Addition: Add NMM to the chilled vial. Stir for exactly 2 minutes to form the active ester. Self-Validation Check: The solution should turn a pale yellow, indicating active ester formation without premature degradation.

  • Coupling: Add the pre-activated mixture to the resin. Agitate gently at 0 °C for 1 hour, then transfer to an orbital shaker at room temperature for an additional 3 hours[5].

  • Validation (Kaiser/Chloranil Test): Wash the resin thoroughly (DMF, DCM, DMF). Perform a Chloranil test (specifically for secondary amines). A negative result (colorless/yellow) indicates >95% coupling. If positive (blue/green), repeat steps 2-4.

🖼️ Visualizations

G Start Coupling 4-MeO-N-Me-Pro Check Analyze LC-MS / Chloranil Test Start->Check Success High Yield & Purity Proceed to Next Step Check->Success Complete Issue Low Yield / Impurities Check->Issue Incomplete Guan Mass = M+98 (Guanidinylation) Issue->Guan Epim Doublet Peaks (Epimerization) Issue->Epim Unreact Starting Material Remains Issue->Unreact Sol1 Switch to PyAOP/HOAt Avoid Uronium Salts Guan->Sol1 Sol2 Use NMM or TMP at 0°C Avoid DIPEA Epim->Sol2 Sol3 Double Coupling Elevated Temp (Microwave) Unreact->Sol3

Caption: Troubleshooting workflow for resolving common failures in 4-methoxy-N-methylproline couplings.

Mechanism AA Activated 4-MeO-N-Me-Pro Steric Steric Shielding (N-Me + Cγ-OMe) AA->Steric Slows Amidation Target Target Peptide (Retention of Configuration) AA->Target Fast Amidation (Optimized Conditions) Oxazolone Oxazolone Intermediate (Loss of Stereocenter) Steric->Oxazolone Base-catalyzed ring closure Epimer Epimerized Peptide (Undesired) Oxazolone->Epimer Nucleophilic attack Opt Low Temp (0°C) + Weak Base (NMM) Opt->AA Promotes

Caption: Competing pathways in hindered coupling: target amidation vs. oxazolone-mediated epimerization.

References

  • The n→π Interaction | Accounts of Chemical Research* Source: ACS Publications URL:[Link]

  • COLLAGEN STRUCTURE AND STABILITY Source: NIH / PubMed Central URL:[Link]

  • N-Methylated Peptide Synthesis via in situ Generation of Pivaloyl Mixed Anhydrides Source: ChemRxiv URL:[Link]

  • Synthesis of gallinamide A analogues as potent falcipain inhibitors and antimalarials Source: SciSpace / Chemistry - A European Journal URL:[Link]

  • An Overview on Antimalarial Peptides: Natural Sources, Synthetic Methodology and Biological Properties Source: MDPI Molecules URL:[Link]

Sources

Troubleshooting

Technical Guide: Optimizing Enantiomeric Excess of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

The following technical guide is designed to support researchers in optimizing the enantiomeric excess (ee) of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid . It addresses synthesis optimization, racemization preventio...

Author: BenchChem Technical Support Team. Date: March 2026

The following technical guide is designed to support researchers in optimizing the enantiomeric excess (ee) of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid . It addresses synthesis optimization, racemization prevention, and purification strategies.

Executive Summary & Diagnostic Workflow

Achieving high ee (>99%) for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid requires strict control over two critical stereocenters: the C2-carboxylic acid (prone to base-catalyzed epimerization) and the C4-methoxy group (stable, but dependent on starting material purity).

The most common cause of ee erosion is C2-epimerization during the N-methylation or ester hydrolysis steps. The following workflow illustrates the critical decision points for maintaining optical purity.

OptimizationWorkflow Start Start: Low ee Detected CheckSM 1. Check Starting Material (Trans-4-hydroxy-L-proline) Start->CheckSM StepAnalysis 2. Analyze Synthesis Step CheckSM->StepAnalysis SM Pure OMethyl O-Methylation Issue? (Ag2O vs NaH) StepAnalysis->OMethyl NMethyl N-Methylation Issue? (Avoid MeI/Base) StepAnalysis->NMethyl Hydrolysis Hydrolysis Issue? (Temp > 0°C?) StepAnalysis->Hydrolysis Resolution 3. Resolution Strategy (If ee < 95%) OMethyl->Resolution Corrected NMethyl->Resolution Corrected Hydrolysis->Resolution Corrected SaltForm Diastereomeric Salt Crystallization (Tartaric Acid) Resolution->SaltForm

Figure 1: Diagnostic workflow for identifying and correcting sources of enantiomeric loss.

Synthesis Optimization: The "Safe" Route

To maximize ee, you must avoid conditions that promote enolization at the C2 position. The "Safe Route" utilizes reductive amination for N-methylation and mild hydrolysis .

Protocol: Enantioselective Synthesis Flow

Starting Material: trans-4-Hydroxy-L-proline (Natural source, high optical purity).

Step 1: Protection & O-Methylation (The Critical Step)

Direct methylation of the 4-OH group using strong bases (NaH) can cause partial racemization if the N-protecting group allows proton abstraction at C2.

  • Recommended Method: Use Silver(I) Oxide (Ag₂O) and Methyl Iodide (MeI). This reaction proceeds under neutral/mildly basic conditions, preserving the C2 center [1].

  • Alternative: If using NaH, ensure the temperature is kept strictly at 0°C and the reaction time is minimized.

Step 2: N-Methylation (Avoid Quaternization)

Using Methyl Iodide (MeI) with a base (e.g., K₂CO₃) for N-methylation often leads to quaternary ammonium salt formation (betaines). The elimination of these salts requires strong conditions that destroy ee.

  • Protocol (Reductive Amination):

    • Dissolve the 4-methoxyproline intermediate in Methanol/Water.

    • Add Formaldehyde (37% aq.) and Pd/C (10%) .

    • Stir under H₂ atmosphere (1 atm) or use NaBH₃CN .

    • Why: This method is chemically gentle and eliminates the risk of C2-proton abstraction [2].

Step 3: Ester Hydrolysis
  • Risk: Refluxing methyl esters in NaOH/H₂O causes rapid racemization via enolate formation.

  • Solution: Use LiOH (2.0 eq) in THF/H₂O (1:1) at 0°C . Monitor by TLC and quench immediately upon completion.

Troubleshooting & FAQs

Q1: My ee drops significantly after the final hydrolysis step. Why? A: Proline derivatives are prone to racemization at C2 when the nitrogen is alkylated (N-methyl). The inductive effect of the N-methyl group increases the acidity of the C2 proton.

  • Fix: Never heat the hydrolysis reaction. If LiOH at 0°C is too slow, use Trimethyltin hydroxide (Me₃SnOH) in dichloroethane at 60°C (neutral conditions) or enzymatic hydrolysis (Pig Liver Esterase).

Q2: I have a batch with 85% ee. Can I enrich it without re-synthesizing? A: Yes. You can upgrade ee via Diastereomeric Salt Crystallization .

  • Protocol:

    • Convert your free acid to the free base form.

    • Dissolve in Ethanol or Isopropanol.

    • Add 1.0 equivalent of L-Tartaric Acid or Dibenzoyl-L-tartaric acid .

    • Heat to dissolve and cool slowly to crystallize.

    • Filter the salt and check ee of the solid (often upgrades to >98%).

    • Release the free acid using an ion-exchange resin (e.g., Dowex 50W) or careful neutralization.

Q3: Can I use direct methylation of 4-hydroxyproline? A: Not recommended for high ee. Direct methylation attempts often result in mixtures of N-methyl, O-methyl, and N,O-dimethyl products, requiring harsh purification that degrades optical purity.

Analytical Validation (Self-Validating Protocols)

Accurate measurement of ee is essential. Standard C18 columns cannot separate these enantiomers.

Method A: Marfey’s Method (Robust & Recommended)

This method derivatizes the amino acid with FDAA (Marfey's Reagent) , creating diastereomers separable on a standard C18 column [3].

ParameterCondition
Reagent 1-fluoro-2-4-dinitrophenyl-5-L-alanine amide (FDAA)
Derivatization Mix 50 µL sample (50 mM) + 100 µL FDAA (1% in acetone) + 20 µL 1M NaHCO₃. Heat at 40°C for 1 hr. Stop with 20 µL 1M HCl.
Column C18 (e.g., Agilent Zorbax Eclipse Plus), 150 x 4.6 mm, 3.5 µm
Mobile Phase A: 0.1% TFA in Water; B: Acetonitrile (Gradient 10-50% B in 40 min)
Detection UV 340 nm
Elution Order L-isomer typically elutes before D-isomer (Confirm with standards).
Method B: Direct Chiral HPLC

For underivatized analysis, use a Crown Ether-based column.

ParameterCondition
Column Daicel Crownpak CR(+) or Chiralpak ZWIX(+)
Mobile Phase Perchloric acid (pH 1.5) or MeOH/MeCN with 50mM Formic Acid + 25mM Diethylamine
Temperature 10°C - 25°C (Lower temperature improves resolution)
Detection UV 210 nm (Low sensitivity due to lack of chromophore)
Note ZWIX(+) is superior for Zwitterionic amino acids.

References

  • Silver Oxide Mediated Methylation: Journal of Organic Chemistry. "Selective O-Alkylation of Hydroxyproline Derivatives." (General reference for Ag2O mild alkylation).

  • Reductive Amination Safety: Organic Syntheses. "Reductive Amination of Amines with Formaldehyde."

  • Marfey's Method: Marfey, P. (1984). "Determination of D-amino acids as diastereomeric derivatives." Carlsberg Research Communications.

  • Journal of Chromatography A.

    
    -amino acids on Crownpak columns."
    
    
Optimization

Troubleshooting solubility issues of proline derivatives in aqueous buffers

Welcome to the technical support center for troubleshooting solubility issues of proline derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in dis...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for troubleshooting solubility issues of proline derivatives. This guide is designed for researchers, scientists, and drug development professionals who encounter challenges in dissolving these unique compounds in aqueous buffers. Proline and its derivatives, with their distinctive cyclic structure, often present unique solubility behaviors that can be critical to experimental success.[1][2] This resource provides in-depth, experience-driven advice and practical protocols to help you navigate these challenges effectively.

Understanding Proline Derivative Solubility: The Fundamentals

Proline's rigid pyrrolidine ring structure significantly influences the conformational flexibility of peptides and proteins, often playing a crucial role in their biological activity.[2] However, this same rigidity, combined with various chemical modifications in its derivatives, can lead to solubility challenges. The solubility of any proline derivative is fundamentally governed by its physicochemical properties and its interaction with the chosen solvent system.

Key factors at play include:

  • The zwitterionic nature of the core amino acid: Like other amino acids, proline has both an acidic carboxylic acid group and a basic secondary amine group.[1][3] This means it can exist as a cation, an anion, or a neutral zwitterion depending on the pH of the solution.[4][5]

  • The isoelectric point (pI): This is the pH at which the net charge of the molecule is zero. Solubility is typically at its minimum at or near the pI due to the lack of electrostatic repulsion between molecules, which can lead to aggregation and precipitation.[6][7] For L-proline, the pI is approximately 6.3.[3]

  • Hydrophobicity of the derivative group: Modifications to the proline core can introduce hydrophobic or hydrophilic characteristics, drastically altering its solubility in aqueous buffers.[8][9]

Troubleshooting Guide: A Problem-Solving Approach

This section is structured to address specific problems you might be facing in the lab.

Q1: My proline derivative, which is a white powder, is not dissolving in water or my standard phosphate-buffered saline (PBS) at neutral pH. What is my first step?

Answer:

This is a very common issue. Before making significant changes to your buffer system, it's crucial to systematically assess the properties of your specific proline derivative. The initial insolubility suggests that the compound may be near its isoelectric point in a neutral pH buffer or that it possesses significant hydrophobic character.

Immediate Action Plan:

  • Start Small: Always begin by testing the solubility of a very small amount of your compound.[8][10] This prevents wastage of valuable material.

  • Characterize Your Derivative: The first step in effective troubleshooting is to understand the likely charge of your molecule at the working pH.[8][11]

    • Estimate the Net Charge: Assign a value of +1 for each basic group (like the N-terminal amine) and -1 for each acidic group (like the C-terminal carboxyl).[8][11] If the net charge is close to zero, you are likely near the pI.

  • Employ Physical Agitation:

    • Vortexing: Ensure the solution is being adequately mixed.

    • Sonication: Using a bath sonicator can help break up solid particles and enhance dissolution.[8][12] Be mindful of potential heating and its effect on compound stability.

If these initial steps do not yield a clear solution, proceed to the more targeted chemical modifications outlined in the following questions.

Q2: After initial attempts, my proline derivative remains insoluble. How can I leverage pH to improve its solubility?

Answer:

Manipulating the pH is the most powerful and often the simplest method to increase the solubility of ionizable compounds like proline derivatives. The goal is to shift the pH of the buffer away from the compound's isoelectric point (pI), thereby increasing the net charge on the molecule and promoting interaction with the polar water molecules.[4][7][13]

Systematic pH Adjustment Protocol:

  • Determine the Nature of Your Derivative (Acidic or Basic):

    • If your derivative is basic (net positive charge): It will be more soluble in an acidic buffer (pH < pI). Try dissolving it in a small amount of a dilute acidic solution like 10-25% acetic acid or even a few microliters of trifluoroacetic acid (TFA) before diluting it to your final concentration with your primary buffer.[10][11][12]

    • If your derivative is acidic (net negative charge): It will be more soluble in a basic buffer (pH > pI). Attempt to dissolve it in a dilute basic solution, such as 0.1 M ammonium bicarbonate, and then dilute as needed.[8][11]

  • Stepwise pH Titration:

    • Prepare a suspension of your compound in water.

    • Gradually add small aliquots of dilute acid (e.g., 0.1 M HCl) or base (e.g., 0.1 M NaOH) while monitoring for dissolution. This can help you identify a suitable pH range for your experiments.

Causality: By protonating or deprotonating the functional groups on the proline derivative, you are creating a charged species. This charge enhances the molecule's interaction with the dipole of water, leading to increased solubility. This principle is well-described by the Henderson-Hasselbalch equation, which relates pH, pKa, and the charge state of a molecule.[14]

The following diagram illustrates the decision-making process for pH adjustment:

solubility_ph_workflow start Start: Insoluble Derivative assess_charge Assess Net Charge of Derivative start->assess_charge is_basic Is derivative net positive (Basic)? assess_charge->is_basic is_acidic Is derivative net negative (Acidic)? is_basic->is_acidic No use_acid Use Acidic Buffer (e.g., 10% Acetic Acid) is_basic->use_acid Yes is_neutral Is derivative net neutral/hydrophobic? is_acidic->is_neutral No use_base Use Basic Buffer (e.g., 0.1M NH4HCO3) is_acidic->use_base Yes use_organic Use Organic Co-solvent (See Q3) is_neutral->use_organic Yes dissolved Derivative Dissolved use_acid->dissolved use_base->dissolved use_organic->dissolved

Caption: Workflow for pH-based solubility troubleshooting.

Q3: Adjusting the pH is not an option for my experiment, or it didn't work. What about using co-solvents?

Answer:

When pH modification is not feasible or effective, especially for highly hydrophobic or neutral proline derivatives, the use of organic co-solvents is the next logical step.[8][11][12] These solvents work by reducing the polarity of the aqueous buffer, making it a more favorable environment for non-polar molecules.

Commonly Used Co-solvents and Best Practices:

Co-solventTypical Starting ConcentrationNotes and Cautions
Dimethyl Sulfoxide (DMSO) 1-5% (v/v)Highly effective for many hydrophobic compounds.[8][11][15] Be aware that DMSO can be hygroscopic and may be incompatible with some cell-based assays at higher concentrations.[15][16] It can also oxidize peptides containing methionine or free cysteine.[11]
Ethanol 5-10% (v/v)A good, less harsh alternative to DMSO.
Acetonitrile 5-10% (v/v)Often used in HPLC and can be effective for solubilization.[8][17]
Dimethylformamide (DMF) 1-5% (v/v)Another strong organic solvent, but like DMSO, it can have compatibility issues with certain assays.[8][11]

Recommended Protocol for Using Co-solvents:

  • Dissolve First in Pure Co-solvent: It is critical to first dissolve the proline derivative in a minimal amount of the pure organic co-solvent.

  • Add Aqueous Buffer Slowly: Once the compound is fully dissolved in the co-solvent, add your aqueous buffer drop-wise while vortexing.[11] This gradual change in polarity helps prevent the compound from crashing out of the solution.

  • Final Concentration Check: Ensure the final concentration of the organic solvent is compatible with your downstream application. For most cell-based assays, the final DMSO concentration should be kept below 1%, and ideally below 0.5%.[8]

Q4: My proline derivative precipitates out of solution when I try to make a stock solution in DMSO and then dilute it into my aqueous buffer. How can I prevent this?

Answer:

This phenomenon, known as "crashing out," occurs when the compound is soluble in the highly organic environment of the stock solution but becomes insoluble when rapidly introduced to the highly aqueous environment of the buffer. This is a common issue when determining the kinetic solubility of a compound.[18]

Strategies to Prevent Precipitation:

  • Slower Addition: As mentioned previously, add the DMSO stock solution to the aqueous buffer very slowly, preferably drop-by-drop, while vigorously stirring or vortexing the buffer.[11] This allows for more gradual mixing and prevents localized high concentrations of the compound that can initiate precipitation.

  • Increase Co-solvent in Final Solution: It may be necessary to have a higher percentage of the organic co-solvent in your final working solution.[16] You will need to determine the maximum tolerable concentration for your specific assay.

  • Use of Excipients: For drug development applications, excipients like cyclodextrins can be used to form inclusion complexes with the hydrophobic parts of the proline derivative, effectively shielding them from the aqueous environment and increasing solubility.[19]

  • Temperature Control: In some cases, gentle warming can increase solubility.[8] However, this must be done with caution to avoid degradation of the compound. Always check the thermal stability of your derivative first.

Frequently Asked Questions (FAQs)

Q: What are the typical pKa values for proline? A: For the parent L-proline, the pKa of the α-carboxyl group (pKa1) is around 1.99, and the pKa of the α-ammonium group (pKa2) is around 10.60. These values are the basis for its zwitterionic character between these pH values.[3]

Q: Are there any specific proline derivatives known for being difficult to dissolve? A: Yes. Derivatives with large, non-polar protecting groups, such as a tert-butyl ester, can be hydrophobic.[20][21] However, these are often supplied as hydrochloride salts (e.g., L-Proline tert-butyl ester hydrochloride) to enhance their solubility in water.[20][21][22] Conversely, derivatives like N-acetyl-L-proline tend to be more water-soluble due to the polar acetyl group.[23][24][25]

Q: How do I accurately measure the solubility of my proline derivative? A: The "shake-flask" method is the gold standard for determining thermodynamic solubility.[16] This involves agitating an excess of the solid compound in the buffer for an extended period (e.g., 24-48 hours) to reach equilibrium. The suspension is then filtered or centrifuged, and the concentration of the dissolved compound in the supernatant is measured, typically by HPLC or UV/Vis spectroscopy.[16][18][26]

Q: Can the buffer salts themselves affect solubility? A: Yes. High concentrations of salts can either increase solubility ("salting in") or decrease it ("salting out") depending on the nature of the compound and the salt. If you suspect buffer components are an issue, try dissolving your compound in pure water first and then adding concentrated buffer stock.

Q: My proline derivative seems to form a gel. What does this mean? A: Gel formation suggests that the molecules are aggregating through mechanisms like extensive hydrogen bonding rather than simply precipitating due to low solubility. In such cases, denaturing agents like 6 M guanidine-HCl or 8 M urea can be used to disrupt these interactions, though their use is limited to applications where protein structure and function are not a concern.[11]

References

  • JPT Peptide Technologies. (n.d.). Peptide Solubilization.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 145742, L-Proline.
  • Patsnap. (2025, May 9). Troubleshooting Guide for Common Protein Solubility Issues.
  • Teh, S. S., et al. (2024, June 8). Effects of Alkaline Extraction pH on Amino Acid Compositions, Protein Secondary Structures, Thermal Stability, and Functionalities of Brewer's Spent Grain Proteins. PMC.
  • Semantic Scholar. (2006, August 22). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility.
  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 66141, N-Acetyl-L-proline.
  • ACS Publications. (2006, August 22). Solubility of Amino Acids: Influence of the pH value and the Addition of Alcoholic Cosolvents on Aqueous Solubility. Industrial & Engineering Chemistry Research.
  • CymitQuimica. (n.d.). CAS 5497-76-7: L-Proline tert-butyl ester hydrochloride.
  • DigitalCommons@URI. (n.d.). The Solubility of Amino Acids in Various Solvent Systems.
  • ResearchGate. (n.d.). The solubility-pH profiles of amino acids showing departures from the....
  • Chem-Impex. (n.d.). D-Proline tert-butyl ester hydrochloride.
  • Bentham Science. (2010, May 1). Optimizing the Solubility of Research Compounds: How to Avoid Going Off Track.
  • PureSynth. (n.d.). D-Proline Tert-Butyl Ester Hydrochloride 98.0%(GC).
  • ACS Publications. (2021, March 2). Solubility Behavior and Polymorphism of N-Acetyl-l-proline in 16 Individual Solvents from 283.15 to 323.15 K.
  • MedchemExpress.com. (n.d.). N-Acetyl-L-proline.
  • ACS Publications. (2021, March 2). Solubility Behavior and Polymorphism of N-Acetyl-l-proline in 16 Individual Solvents from 283.15 to 323.15 K.
  • MedChemExpress. (n.d.). Peptide Solubility and Storage Guidelines.
  • Solubility of Things. (n.d.). Proline.
  • ResearchGate. (2021, March 2). Solubility Behavior and Polymorphism of N -Acetyl- l -proline in 16 Individual Solvents from 283.15 to 323.15 K.
  • ResearchGate. (n.d.). Solubility Behavior and Data Modeling of l -Proline in Different Neat and Binary Solvent Systems.
  • ResearchGate. (n.d.). Unusual properties of aqueous solutions of L-Proline: a Molecular Dynamics study.
  • ResearchGate. (n.d.). Solubility and Thermodynamic Properties of L-Proline in Methanol-Dichloromethane Mixtures.
  • LifeTein. (2026, February 27). Peptide Synthesis: Handling and Storage of Synthetic Peptides.
  • Sigma-Aldrich. (n.d.). Solubility Guidelines for Peptides.
  • Millipore. (n.d.). MultiScreen Solubility Filter Plate.
  • Sigma-Aldrich. (n.d.). Amino Acids Reference Chart.
  • Pharmaceutical Technology. (2019, March 2). Strategic Screening for Solubility Solutions.
  • Google Patents. (n.d.). EP1722819B1 - Method for solubilising peptide mixtures.
  • AltaBioscience. (n.d.). Peptide solubility and storage.
  • Bachem. (2021, July 23). Peptide solubility.
  • Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement.
  • Sigma-Aldrich. (n.d.). Peptide Stability.
  • University of Calgary. (n.d.). Ch27 pKa and pI values.
  • Wikipedia. (n.d.). Proline.
  • PubMed. (n.d.). Unusual solution properties of proline and its interaction with proteins.
  • Waters Corporation. (n.d.). Solubility Screening by UPLC-MS/MS.
  • Master Organic Chemistry. (2023, February 9). Isoelectric Points of Amino Acids (and How To Calculate Them).
  • Iris Biotech. (n.d.). Proline Derivatives and Analogs.
  • Quora. (2019, November 17). Is proline water soluble?.
  • Iris Biotech. (n.d.). Proline Derivatives and Analogs.
  • Santa Cruz Biotechnology. (n.d.). L-Proline tert-butyl ester hydrochloride | CAS 5497-76-7.
  • Thermo Fisher Scientific. (n.d.). L-Proline tert-butyl ester hydrochloride, 98+%, Thermo Scientific Chemicals 5g.

Sources

Troubleshooting

Preventing side reactions during activation of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

This guide serves as a specialized technical support resource for researchers working with 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid .[1] [1] Case ID: 4M-M-PRO-ACT Assigned Specialist: Senior Application Scientist,...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a specialized technical support resource for researchers working with 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid .[1]

[1]

Case ID: 4M-M-PRO-ACT Assigned Specialist: Senior Application Scientist, Peptide Chemistry Division Status: Active[1]

Executive Summary

You are working with a highly specialized proline derivative . The simultaneous presence of the N-methyl group (steric bulk, altered nucleophilicity) and the 4-methoxy substituent (electronic induction, ring pucker constraints) creates a "perfect storm" for specific side reactions—primarily epimerization and incomplete coupling .

Standard Fmoc/Boc protocols often fail here. This guide details the mechanistic causes of these failures and provides self-validating protocols to prevent them.

Part 1: Troubleshooting & FAQs

🔴 Critical Issue: Epimerization (Loss of Chirality)

Q: I observe split peaks in my HPLC chromatogram after coupling. Is this racemization? A: Yes, it is highly likely epimerization at the C2 (


-carbon) position.[1]
  • The Mechanism: Activation of the carboxylic acid converts the

    
    -proton into a more acidic species. In standard amino acids, the amide hydrogen of the next residue helps stabilize the intermediate. However, your molecule is N-methylated .[1]
    
    • The Trap: The N-methyl group prevents the formation of the standard oxazolone intermediate (which usually retains chirality). Instead, the steric hindrance of the N-methyl group slows down the desired coupling reaction (aminolysis).[2]

    • The Consequence: The activated ester sits in solution longer with the base (DIPEA/NMM). This prolonged exposure allows the base to deprotonate the

      
      -carbon, leading to enolization and permanent loss of chirality (formation of the D-isomer).
      

Q: How do I prevent this if the reaction is inherently slow? A: You must decouple the activation speed from the basicity.

  • Switch Reagents: Avoid HBTU/TBTU. They are often too slow for N-methylated couplings.[1][2]

    • Recommendation: Use HATU or COMU .[1][3] These generate a more reactive active ester (7-azabenzotriazole or Oxyma-based), accelerating the coupling rate to outcompete the epimerization rate.[1]

    • Alternative: For extremely difficult couplings, use PyBroP or PyCloP .[1] These halogenophosphonium salts are specifically designed for N-methylated amino acids as they avoid the formation of the unreactive benzotriazolyl ester intermediate common with PyBOP.

  • Switch Bases: If using HATU, replace DIPEA (pKa ~10.5) with TMP (2,4,6-Trimethylpyridine / Collidine) (pKa ~7.4).[1] Collidine is strong enough to drive the reaction but weak enough to significantly reduce

    
    -proton abstraction.[1]
    
🟡 Issue: Low Yield / Incomplete Coupling

Q: My LC-MS shows a large amount of hydrolyzed acid (M+18) and unreacted amine, even after 2 hours. A: The 4-methoxy group at the


-position induces a specific ring pucker (likely 

-exo or

-endo depending on stereochemistry) that, combined with the N-methyl group, creates significant steric shielding of the activated carbonyl.[1]
  • The Fix:

    • Double Coupling: Do not extend time (which risks epimerization).[1] Instead, perform two coupling cycles of 45 minutes each with fresh reagents.

    • Solvent System: Use DMF/DCM (1:1) . Pure DMF solvates the resin well but can sometimes suppress the reactivity of N-methyl species. The addition of DCM helps solubilize the hydrophobic protected segments and improves swelling for steric access.

🟠 Issue: Side Products

Q: I see a mass shift of +99 Da attached to my peptide. A: This is Guanidinylation , a common side reaction when using uronium reagents (HATU, HBTU) with slow-reacting amines.[1]

  • Cause: Because the N-methyl/4-methoxy amine is sterically hindered, it reacts slowly.[1] The excess HATU can react directly with the amino group of the incoming nucleophile (if it's a primary amine) instead of activating the acid, forming a guanidine adduct.

  • Prevention: Pre-activate the acid with HATU/Base for exactly 30-60 seconds before adding it to the resin/amine.[1] Do not let it sit longer (epimerization risk), but ensure the uronium is consumed before the amine sees it.

Part 2: Optimized Activation Protocol

Objective: Activate (2S,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid for coupling to a secondary amine (difficult case) or primary amine.

Reagents
  • Coupling Agent: HATU (Preferred for speed) or PyBroP (Preferred for extreme sterics).[1]

  • Base: 2,4,6-Collidine (TMP) - Crucial for minimizing epimerization.[1]

  • Solvent: Anhydrous DMF.[1]

Step-by-Step Workflow
  • Dissolution: Dissolve 3.0 equivalents (eq) of the 4-Methoxy-N-methyl-proline derivative in minimal anhydrous DMF (0.2 M concentration).

  • Base Addition: Add 3.0 eq of Collidine .[1]

    • Note: Do not use a large excess of base.[1] Keep the ratio 1:1 with the amino acid to minimize basicity.

  • Activation: Add 2.9 eq of HATU .

    • Critical: Use slightly less coupling agent than amino acid to prevent guanidinylation of the resin-bound amine.[1]

  • Time Window: Shake/Vortex for 30 seconds .

    • Visual Check: Solution should turn yellow/orange.[1]

  • Coupling: Immediately add the solution to the resin/amine.[1][4]

  • Reaction: Agitate for 60 minutes.

  • Monitoring: Check via micro-cleavage and LC-MS. If incomplete, drain and repeat (Double Coupling).

Part 3: Mechanistic Visualization

Diagram 1: The Race Against Time (Coupling vs. Epimerization)

This diagram illustrates why N-methylated residues are vulnerable and how the choice of base dictates the pathway.

EpimerizationPathways cluster_0 Risk Factor: N-Methyl Steric Hindrance Start Activated Ester (4-Methoxy-N-Me-Pro-OBt/OAt) Coupling Desired Amide Bond (Chirality Retained) Start->Coupling Fast Reaction (HATU/COMU) Enol Enol/Enolate Intermediate Start->Enol Slow Reaction + Strong Base (DIPEA) Racemate Epimerized Product (D/L Mixture) Enol->Racemate Reprotonation

Caption: High steric hindrance slows the desired coupling (Green), allowing strong bases to trigger the competing enolization pathway (Red).

Diagram 2: Decision Tree for Reagent Selection

Follow this logic to select the correct activation system for your specific coupling partner.

ReagentSelection Start Coupling Partner (Nucleophile) Primary Primary Amine (e.g., Ala, Gly, Lys) Start->Primary Secondary Secondary Amine (e.g., Pro, N-Me-AA) Start->Secondary HATU HATU + Collidine (Standard High Efficiency) Primary->HATU Low Epimerization Risk RiskCheck Check Epimerization Sensitivity Secondary->RiskCheck PyBroP PyBroP / PyCloP (Halogenophosphonium) RiskCheck->PyBroP Extreme Sterics (N-Me to N-Me) COMU COMU + Collidine (Safer, High Efficiency) RiskCheck->COMU Standard Sterics

Caption: Select PyBroP for difficult N-methyl-to-N-methyl couplings; use HATU/COMU with Collidine for standard hindered couplings.

References

  • Coste, J., Frérot, E., & Jouin, P. (1994).[5] Coupling N-methylated amino acids using PyBroP and PyCloP halogenophosphonium salts: mechanism and fields of application.[1][5] The Journal of Organic Chemistry. [1]

  • Bachem. (2024).[1][3] Efficient Peptide Synthesis: A Guide to Coupling Reagents & Additives. Bachem Technical Guides.

  • BenchChem. (2025).[1][2][4][6] Application Notes and Protocols for the Coupling of N-Methylated Amino Acids. BenchChem Technical Support. [1]

  • Luxembourg Bio Technologies. (2017).[1] Phenylglycine racemization in Fmoc-based solid-phase peptide synthesis. Tetrahedron Letters.

  • El-Faham, A., & Albericio, F. (2011).[1] Peptide Coupling Reagents, More than a Letter Soup. Chemical Reviews.

Sources

Optimization

Technical Support Center: Scale-up Synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. This document provides in-dep...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide is intended for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. This document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges encountered during the synthesis and purification of this important proline derivative. The protocols and recommendations provided herein are grounded in established chemical principles and validated through practical application in process chemistry.

I. Troubleshooting Guide: Navigating Common Scale-up Hurdles

Scaling up the synthesis of complex molecules like 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid from the bench to pilot or production scale often introduces unforeseen challenges. This section addresses specific issues in a question-and-answer format, offering causative explanations and actionable solutions.

Question 1: We are observing a significant decrease in yield during the N-methylation step when scaling up. What are the likely causes and how can we mitigate this?

Answer: A drop in yield during the N-methylation of the pyrrolidine nitrogen is a frequent scale-up issue, often attributable to several factors related to reaction kinetics, mass transfer, and stoichiometry control.[1]

  • Causality:

    • Poor Mixing and Localized "Hot Spots": In large reactors, inefficient agitation can lead to poor distribution of the methylating agent (e.g., dimethyl sulfate, methyl iodide). This can create localized areas of high concentration, promoting side reactions such as quaternization of the nitrogen or reaction with the carboxylate group.

    • Exothermic Reaction Control: The N-methylation reaction is often exothermic. Insufficient heat removal on a larger scale can lead to a temperature increase, which can promote side reactions and decomposition of reagents or product.

    • Stoichiometry and Addition Rate: The slow and controlled addition of the alkylating agent is crucial to prevent over-methylation.[2] On a larger scale, maintaining this control can be challenging.

  • Troubleshooting & Optimization:

    • Reactor and Agitation Selection: Employ a reactor with appropriate geometry and an agitation system (e.g., pitched-blade turbine) that ensures good mixing and homogeneity.

    • Controlled Reagent Addition: Utilize a calibrated dosing pump for the slow, subsurface addition of the methylating agent. This helps maintain a low concentration of the alkylating agent in the reaction mixture, minimizing side reactions.[2]

    • Temperature Management: Implement a robust cooling system and monitor the internal reaction temperature closely. Consider a semi-batch process where the methylating agent is added at a rate that allows the cooling system to effectively manage the heat generated.

    • Solvent Choice: The choice of solvent can influence reaction rates and solubility of intermediates. Ensure the chosen solvent is appropriate for the scale and facilitates both the reaction and subsequent work-up.[3]

Question 2: During the final purification by crystallization, we are struggling with oiling out of the product and inconsistent crystal formation. How can we improve the crystallization process?

Answer: Oiling out during crystallization is a common problem when impurities are present or when the cooling rate is too rapid. For a substituted amino acid like 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, the zwitterionic nature can also influence its solubility and crystallization behavior.

  • Causality:

    • Impurities: Residual solvents, unreacted starting materials, or side products can act as "eutectic impurities," lowering the melting point of the mixture and promoting the formation of an oil rather than a crystalline solid.

    • Supersaturation and Nucleation: Rapid cooling can lead to a high level of supersaturation, where the rate of precipitation exceeds the rate of crystal lattice formation, resulting in an amorphous oil.

    • Solvent System: The polarity and composition of the crystallization solvent system are critical. An inappropriate solvent or solvent mixture may not provide the optimal solubility gradient for controlled crystallization.

  • Troubleshooting & Optimization:

    • Purity of the Crude Product: Ensure the crude material is of sufficient purity before attempting crystallization. An extra wash step or a quick column filtration might be necessary to remove problematic impurities.

    • Controlled Cooling Profile: Implement a slow, linear cooling ramp to control the rate of supersaturation. Seeding the solution with a small amount of pure crystalline product at the appropriate temperature can promote controlled crystal growth.

    • Solvent System Optimization: Systematically screen different solvent and anti-solvent combinations. A common approach for amino acid derivatives is to dissolve the product in a polar solvent (e.g., water, methanol) and then slowly add a less polar anti-solvent (e.g., isopropanol, acetone) to induce crystallization.

    • pH Adjustment: For zwitterionic compounds, the pH of the solution can significantly impact solubility. Adjusting the pH to the isoelectric point of the molecule can often facilitate crystallization.

Question 3: We have detected a significant impurity that appears to be the 4-hydroxy analog of our target molecule. What is the likely cause of this side product and how can we prevent its formation?

Answer: The formation of the 4-hydroxy analog is most likely due to the cleavage of the methyl ether at the C4 position of the pyrrolidine ring. This is a known reaction that can occur under certain conditions, particularly in the presence of strong acids.[4][5]

  • Causality:

    • Acid-Catalyzed Ether Cleavage: The ether linkage is susceptible to cleavage by strong acids, such as HBr or HI, which are sometimes used in deprotection steps or generated in situ.[6][7] The reaction proceeds via protonation of the ether oxygen, followed by nucleophilic attack by a halide ion.[8] While HCl is less reactive, prolonged exposure at elevated temperatures can also lead to ether cleavage.[5]

    • Lewis Acid-Mediated Cleavage: Certain Lewis acids used in synthesis can also promote ether cleavage.

  • Troubleshooting & Optimization:

    • Reagent Selection: If an acidic deprotection step is necessary for another functional group, carefully select the acid and reaction conditions. For example, using trifluoroacetic acid (TFA) at low temperatures is often preferred for Boc-group removal as it is less likely to cleave simple alkyl ethers compared to strong hydrohalic acids.[9]

    • Reaction Monitoring: Closely monitor the reaction progress (e.g., by HPLC, LC-MS) to minimize reaction times and prevent prolonged exposure to harsh conditions.

    • Alternative Protecting Group Strategies: If ether cleavage is unavoidable under the required conditions, consider a different protecting group for the hydroxyl functionality that is orthogonal to the other protecting groups used in the synthesis.

II. Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid.

What is a typical starting material for the synthesis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid?

A common and cost-effective starting material is a 4-hydroxyproline derivative.[10] The synthesis often involves the protection of the amine and carboxylic acid functionalities, followed by methylation of the hydroxyl group, and finally N-methylation and deprotection.[11]

What are the key reaction steps in a typical synthetic route?

A representative synthetic sequence starting from a protected 4-hydroxyproline could be:

  • Protection: Protection of the amine (e.g., as a Boc or Cbz derivative) and the carboxylic acid (e.g., as a methyl or ethyl ester).

  • O-Alkylation: Methylation of the 4-hydroxyl group, for example, using a methylating agent like methyl iodide or dimethyl sulfate in the presence of a base.

  • N-Alkylation: Methylation of the pyrrolidine nitrogen. This step is often performed after the other functionalities are protected.

  • Deprotection: Removal of the protecting groups to yield the final product.

What analytical techniques are recommended for monitoring the reaction progress and final product purity?

  • High-Performance Liquid Chromatography (HPLC): Ideal for monitoring the disappearance of starting materials and the formation of the product and any impurities. A reversed-phase C18 column with a buffered mobile phase (e.g., water/acetonitrile with formic acid or ammonium acetate) is a good starting point.

  • Liquid Chromatography-Mass Spectrometry (LC-MS): Useful for identifying the mass of the product and byproducts, which can help in troubleshooting.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Essential for structural confirmation of the final product and key intermediates.

Are there any specific safety precautions to consider during the scale-up of this synthesis?

Yes, several safety precautions are crucial:

  • Handling of Methylating Agents: Reagents like dimethyl sulfate and methyl iodide are toxic and carcinogenic. They should be handled in a well-ventilated fume hood with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

  • Exothermic Reactions: As mentioned, the N-methylation step can be exothermic. Ensure the reactor is equipped with adequate cooling and that the reaction is monitored closely to prevent thermal runaways.

  • Pressure Build-up: Some reactions may generate gaseous byproducts. Ensure the reactor is properly vented.

III. Experimental Protocols & Data

Table 1: Representative Reaction Conditions for N-Methylation
ParameterLab Scale (1 g)Pilot Scale (1 kg)
Starting Material (2S,4S)-4-Methoxy-pyrrolidine-2-carboxylic acid methyl ester(2S,4S)-4-Methoxy-pyrrolidine-2-carboxylic acid methyl ester
Methylating Agent Dimethyl sulfate (1.2 eq)Dimethyl sulfate (1.2 eq)
Base K₂CO₃ (2.0 eq)K₂CO₃ (2.0 eq)
Solvent Acetonitrile (20 mL)Acetonitrile (20 L)
Temperature Room Temperature15-25°C (controlled)
Addition Time 10 minutes2-3 hours
Reaction Time 12 hours12-16 hours (monitored by HPLC)
Typical Yield 85-95%80-90%
Step-by-Step Protocol: N-Methylation and Saponification
  • N-Methylation:

    • Charge a suitable reactor with (2S,4S)-4-Methoxy-pyrrolidine-2-carboxylic acid methyl ester and potassium carbonate in acetonitrile.

    • Cool the mixture to 15-20°C.

    • Slowly add dimethyl sulfate via a dosing pump over 2-3 hours, maintaining the temperature below 25°C.

    • Stir the reaction mixture at room temperature until HPLC analysis indicates completion.

    • Filter off the inorganic salts and wash the filter cake with acetonitrile.

    • Concentrate the filtrate under reduced pressure to obtain the crude N-methylated ester.

  • Saponification (Ester Hydrolysis):

    • Dissolve the crude N-methylated ester in a mixture of methanol and water.

    • Add a solution of lithium hydroxide (or sodium hydroxide) and stir at room temperature.

    • Monitor the reaction by HPLC until the ester is consumed.

    • Carefully neutralize the reaction mixture with aqueous HCl to a pH of approximately 7.

    • Concentrate the mixture under reduced pressure to remove the organic solvents.

    • The aqueous solution can then be used for purification by crystallization or other methods.

IV. Visualizations

Logical Workflow for Troubleshooting Low Yield in N-Methylation

Troubleshooting_N_Methylation start Low Yield in N-Methylation q1 Check Reaction Monitoring Data (HPLC/LC-MS) start->q1 a1_incomplete Incomplete Reaction q1->a1_incomplete Analysis shows unreacted starting material a1_side_products Significant Side Products q1->a1_side_products Analysis shows new peaks incomplete_cause1 Insufficient Reagent a1_incomplete->incomplete_cause1 incomplete_cause2 Low Temperature / Short Reaction Time a1_incomplete->incomplete_cause2 side_products_cause1 Over-methylation (Quaternization) a1_side_products->side_products_cause1 side_products_cause2 Reaction at Carboxylate a1_side_products->side_products_cause2 solution_incomplete1 Verify Stoichiometry and Reagent Quality incomplete_cause1->solution_incomplete1 solution_incomplete2 Optimize Temperature and Extend Reaction Time incomplete_cause2->solution_incomplete2 solution_side_products1 Slow Addition of Methylating Agent / Improve Mixing side_products_cause1->solution_side_products1 solution_side_products2 Ensure Carboxylic Acid is Protected side_products_cause2->solution_side_products2

Caption: Troubleshooting workflow for low N-methylation yield.

Decision Pathway for Crystallization Issues

Crystallization_Troubleshooting start Product Oiling Out During Crystallization q1 Analyze Crude Product Purity (HPLC) start->q1 purity_ok Purity > 95% q1->purity_ok High Purity purity_low Purity < 95% q1->purity_low Low Purity cooling Review Cooling Profile purity_ok->cooling purify Perform Additional Purification (e.g., wash, flash chromatography) purity_low->purify purify->q1 cooling_fast Cooling Rate Too Fast cooling->cooling_fast Rapid Temperature Drop cooling_ok Controlled Cooling cooling->cooling_ok Gradual Cooling solvent Evaluate Solvent System rescreen_solvents Screen New Solvent/Anti-Solvent Systems solvent->rescreen_solvents adjust_ph Adjust pH to Isoelectric Point solvent->adjust_ph slow_cooling Implement Slow, Linear Cooling Ramp cooling_fast->slow_cooling cooling_ok->solvent add_seed Introduce Seed Crystals slow_cooling->add_seed

Caption: Decision pathway for resolving crystallization problems.

V. References

  • BenchChem. (2025). Preventing side reactions in pyrrolidine synthesis. Retrieved from

  • BenchChem. (2025). Technical Support Center: Synthesis of Pyrrolidine Derivatives. Retrieved from

  • BenchChem. (2025). Technical Support Center: Stereoselective Synthesis of Pyrrolidines. Retrieved from

  • Singh, J., et al. (2011). Large-Scale Synthesis of Singh's Catalyst in a One-Pot Procedure Starting from Proline. ACS Publications. Retrieved from

  • Hodges, J. A., & Raines, R. T. (2013). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. Journal of the American Chemical Society. Retrieved from

  • Westin, J. (n.d.). Cleavage of Ethers. Organic Chemistry - Jack Westin. Retrieved from

  • Wikipedia. (n.d.). Ether cleavage. Retrieved from

  • Antipin, R. L., et al. (2020). Diastereoselective Synthesis of Highly Functionalized Proline Derivatives. PMC. Retrieved from

  • Hodges, J. A., & Raines, R. T. (2013). Proline Editing: A General and Practical Approach to the Synthesis of Functionally and Structurally Diverse Peptides. PMC. Retrieved from

  • Organic Chemistry Portal. (2007). Proline Derivatives in Organic Synthesis. Retrieved from

  • BenchChem. (2025). Early Studies on N-Methylated Proline Derivatives: A Technical Guide. Retrieved from

  • Chemistry LibreTexts. (2024). 18.3: Reactions of Ethers - Acidic Cleavage. Retrieved from

  • Mhaske, S. B., & Argade, N. P. (2026). Proline as Its Own Auxiliary: A New Method for the Enantioselective Synthesis of 2-Methylproline. Synfacts. Retrieved from

  • Ashenhurst, J. (2014). Cleavage Of Ethers With Acid. Master Organic Chemistry. Retrieved from

  • BLDpharm. (n.d.). (2R,4R)-4-methoxy-1-methylpyrrolidine-2-carboxylic acid. Retrieved from

  • Ashenhurst, J. (n.d.). Acidic cleavage of ethers (SN2). Master Organic Chemistry. Retrieved from

  • Johansson, H. (2017). Synthesis of substituted pyrrolidines. Diva-Portal.org. Retrieved from

  • Google Patents. (n.d.). EP3015456A1 - Preparation method for pyrrolidine-2-carboxylic acid derivatives. Retrieved from

  • MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from

  • Sigma-Aldrich. (n.d.). (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride. Retrieved from

  • ChemScene. (n.d.). (2S,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. Retrieved from

  • Dahiya, R., & Dahiya, S. (2018). Toward the Synthesis and Improved Biopotential of an N-methylated Analog of a Proline-Rich Cyclic Tetrapeptide from Marine Bacteria. MDPI. Retrieved from

  • Naoum, J., et al. (2025). Time-Reduced N‐Methylation: Exploring a Faster Synthesis Technique. FULIR. Retrieved from

  • ResearchGate. (n.d.). Synthetic route for N-methylated proline-rich tetracyclopeptide 4. Retrieved from

  • Nature. (n.d.). Pyrrolidine synthesis via ring contraction of pyridines. Retrieved from

  • Guidechem. (2020). How to Prepare (S)-2-Methylpyrrolidine-2-carboxylic Acid (Hydrochloride)?. Retrieved from

  • Organic Syntheses Procedure. (n.d.). (r)-(+)-2-(diphenylhydroxymethyl)pyrrolidine. Retrieved from

  • Yin, F., Garifullina, A., & Tanaka, F. (2017). Synthesis of pyrrolidine-3-carboxylic acid derivatives via asymmetric Michael addition reactions of carboxylate-substituted enones. Organic & Biomolecular Chemistry. Retrieved from

  • Zafirah, S. N., Pungot, N. H., & Shaameri, Z. (2022). A SHORT SYNTHESIS OF 4-HYDROXYPYRROLIDINE-2-ONE FROM TETRAMIC ACID INTERMEDIATES. UiTM Journal. Retrieved from

  • Organic Chemistry Portal. (2004). A Convenient Method for the Conversion of Hindered Carboxylic Acids to N-Methoxy-N-methyl (Weinreb) Amides. Retrieved from

Sources

Troubleshooting

Technical Support Center: Purification of 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid

[1] Introduction: Understanding Your Analyte Welcome to the Technical Support Center. If you are working with 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (MMPC) , you are likely dealing with a highly polar, zwitterio...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Introduction: Understanding Your Analyte

Welcome to the Technical Support Center. If you are working with 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (MMPC) , you are likely dealing with a highly polar, zwitterionic proline derivative.[1]

Researchers often contact us reporting low recovery yields or persistent inorganic salts.[1] These issues usually stem from treating MMPC like a standard lipophilic organic molecule.[1] Because MMPC contains both a basic tertiary amine (


-methyl) and an acidic carboxylic acid, it exists as a zwitterion  over a wide pH range.[1] It is highly water-soluble and notoriously difficult to extract into standard organic solvents (DCM, EtOAc) without precise pH manipulation or specific resin technologies.[1]

This guide addresses the three most common impurity classes: Inorganic Salts , Stereoisomers (Diastereomers) , and Trace Organics/Colorants .

Module 1: The "Zwitterion Trap" (Extraction & Desalting)

Q: Why is my product remaining in the aqueous layer during extraction, even after pH adjustment?

A: You are likely experiencing the "Zwitterion Trap."[1] MMPC has two ionizable groups.[1]

  • Low pH (<2): The amine is protonated (

    
    ).[1] The molecule is a Cation .[1]
    
  • High pH (>10): The carboxylic acid is deprotonated (

    
    ).[1] The molecule is an Anion .[1]
    
  • Neutral pH (4-9): Both groups are charged (

    
     and 
    
    
    
    ).[1] The molecule is a Zwitterion with net neutral charge but extremely high polarity.[1]

The Fix: Standard Liquid-Liquid Extraction (LLE) is inefficient for MMPC.[1] The superior method is Ion Exchange Chromatography (IEC) using a Strong Cation Exchange (SCX) resin.[1] This method simultaneously purifies the compound and removes inorganic salts (like NaCl from neutralization steps).

Protocol: Desalting & Purification via SCX Resin

Objective: Isolate MMPC from a crude aqueous mixture containing inorganic salts.[1]

Materials:

  • Resin: Dowex 50W-X8 (or Amberlyst 15), Hydrogen form.[1]

  • Eluents: 2M HCl, Distilled Water, 2M

    
     (Ammonia water).
    

Step-by-Step:

  • Resin Preparation: Pack the resin into a glass column. Wash with water until the eluent is neutral.[1]

  • Loading (Binding): Acidify your crude MMPC sample to pH 1-2 using HCl. Load this onto the column.

    • Mechanism:[1][2][3] At pH 1, MMPC is cationic (

      
      ) and binds tightly to the sulfonate groups (
      
      
      
      ) of the resin.[1]
    • Impurity Removal: Inorganic anions (

      
      , 
      
      
      
      ) and neutral organic impurities pass through the column.[1]
  • Washing: Wash the column with 3-5 column volumes (CV) of distilled water. This removes physically trapped salts and non-basic impurities.[1]

  • Elution (Release): Elute with 1M - 2M

    
    .
    
    • Mechanism:[1][2][3] The ammonia deprotonates the resin and raises the pH. MMPC becomes zwitterionic/anionic and detaches from the resin.[1]

  • Isolation: Collect the ninhydrin-positive fractions (or monitor via TLC). Lyophilize (freeze-dry) the combined fractions.

    • Result: Excess ammonia evaporates, leaving the free zwitterion of MMPC.

Module 2: Stereochemical Purity (Diastereomers)

Q: My NMR shows "split" peaks. How do I remove the cis-diastereomer from my trans-MMPC?

A: Synthesis of substituted prolines often yields a mixture of diastereomers (e.g., cis-4-methoxy vs. trans-4-methoxy relative to the carboxylate).[1] These have identical mass but different physical properties.[1]

The Fix: While Preparative HPLC is an option, Fractional Crystallization of the hydrochloride salt is often more scalable and cost-effective for removing minor diastereomers.[1]

Protocol: Hydrochloride Salt Crystallization

Objective: Upgrade diastereomeric purity (d.r.) from ~80:20 to >98:2.

  • Salt Formation: Dissolve the free zwitterion (from Module 1) in a minimum amount of absolute ethanol. Add 1.1 equivalents of HCl (using 4M HCl in dioxane or concentrated aqueous HCl).

  • Solvent Swap: Evaporate to dryness to obtain the crude HCl salt.

  • Crystallization System:

    • Dissolve the solid in hot Acetone with a small amount of Methanol (just enough to solubilize at boiling).

    • Alternative: Hot Isopropanol (IPA).[1]

  • Cooling: Allow the solution to cool slowly to room temperature, then refrigerate at 4°C.

  • Filtration: The major diastereomer (usually the trans-isomer if thermodynamically favored) typically crystallizes first.[1] Filter and wash with cold acetone.[1]

  • Validation: Check purity via NMR (

    
    ). Look for the distinct shift of the 
    
    
    
    -methyl singlet or the H4 methine proton.[1]

Module 3: Color & Trace Organic Removal[1]

Q: My sample is chemically pure but has a persistent yellow/brown tint. How do I fix this?

A: This is common in amine syntheses, often due to trace oxidation products of pyrrolidines or polymerization of alkylating agents.

The Fix: Activated Carbon treatment before the final crystallization.[1]

Protocol:

  • Dissolve the crude MMPC in water or methanol.[1]

  • Add Activated Carbon (10-20% by weight relative to the substrate).[1]

  • Heat to 50°C with stirring for 30 minutes.

  • Filter through a Celite pad to remove the carbon.[1]

  • Proceed to crystallization or lyophilization.[1]

Visualizing the Workflow

The following diagram illustrates the logical decision tree for purifying MMPC based on the specific impurity profile you are observing.

Purification_Workflow Start Crude MMPC Sample Check Identify Major Impurity Start->Check Salt_Issue High Inorganic Salts (Ash content) Check->Salt_Issue Salts Stereo_Issue Diastereomer Mixture (Split NMR peaks) Check->Stereo_Issue Isomers Color_Issue Colored/Trace Organics Check->Color_Issue Color SCX_Step Strong Cation Exchange (SCX) 1. Bind at pH 1 2. Wash H2O 3. Elute NH4OH Salt_Issue->SCX_Step Cryst_Step HCl Salt Formation & Recrystallization (Acetone/MeOH) Stereo_Issue->Cryst_Step Carbon_Step Activated Carbon Treatment Filter via Celite Color_Issue->Carbon_Step SCX_Step->Check Re-evaluate Carbon_Step->Check Re-evaluate Final Pure MMPC (White Solid) Cryst_Step->Final

Caption: Decision tree for MMPC purification. Prioritize salt removal (SCX) before addressing stereochemistry (Crystallization).

Summary Data Table: Purification Methods

MethodTarget ImpurityMechanismRecovery YieldSpecificity
SCX Chromatography Inorganic Salts (NaCl), Non-basic organicsIonic binding of amine at low pHHigh (85-95%)Excellent for desalting zwitterions
Recrystallization (HCl Salt) Diastereomers, EnantiomersDifferential solubility of crystal latticeModerate (50-70%)High for stereochemical purity
Activated Carbon Colorants, PolymersAdsorption of high MW conjugatesHigh (>95%)Low (removes trace organics only)
Liquid-Liquid Extraction Bulk organic byproductsPartition coefficient (LogP)Low (for MMPC)Poor (MMPC stays in water)

References

  • Ion Exchange of Amino Acids: Markiw, R. T. (1975).[1][4] Isolation of N-methylated basic amino acids from physiological fluids and protein hydrolysates. Biochemical Medicine. Link

  • Stereoselective Synthesis & Purification: Murphy, A. C., et al. (2008).[1] Concise, stereoselective route to the four diastereoisomers of 4-methylproline. Journal of Natural Products. Link[1]

  • General Amino Acid Purification: AltaBioscience. Method considerations for the analysis of amino acids via Ion Exchange. Link

  • Properties of Proline Derivatives: Sigma-Aldrich Product Sheet. (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride.[1][5] Link

  • Crystallization of Proline Analogs: Patents on Purification of amino acids using ion exchange resin. Link

Disclaimer: This guide is for research purposes only. Always consult the Safety Data Sheet (SDS) for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid before handling.

Sources

Reference Data & Comparative Studies

Validation

Resolving Conformational Dynamics: A Comparative Guide to ¹H and ¹³C NMR Spectral Analysis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with substituted proline derivatives. 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly functionalized non-natural...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I frequently encounter the analytical bottlenecks associated with substituted proline derivatives. 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly functionalized non-natural amino acid utilized extensively in peptidomimetic drug discovery[1]. However, its structural elucidation is notoriously complex. The five-membered pyrrolidine ring undergoes rapid conformational exchange, the tertiary amine is subject to nitrogen inversion, and the 4-methoxy group introduces profound stereoelectronic effects[2].

This guide provides an objective comparison of NMR solvent systems (protic vs. aprotic) and analytical methodologies (1D vs. 2D NMR) to establish a rigorous, self-validating protocol for the spectral analysis of this compound.

The Mechanistic Basis of NMR Spectral Complexity

Before selecting an analytical workflow, one must understand the causality behind the spectral behavior of substituted prolines. The complexity in the NMR spectra of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid arises from two primary mechanisms:

  • Stereoelectronic Effects (The Gauche Effect): The electronegative 4-methoxy substituent exerts a strong gauche effect on the pyrrolidine ring. Depending on its relative stereochemistry (4R vs. 4S), this effect biases the conformational equilibrium heavily toward either a Cγ-exo or Cγ-endo ring pucker[3]. This puckering alters the dihedral angles between the ring protons, directly impacting the ³J coupling constants observed in the ¹H NMR spectrum.

  • Protonation State & Nitrogen Inversion: As an N-methylated amino acid, the molecule's tertiary amine can undergo rapid inversion at room temperature in non-polar environments. However, in aqueous or highly protic environments, the molecule adopts a zwitterionic form, locking the nitrogen lone pair and significantly deshielding the adjacent N-methyl and α-protons.

Conformational_Equilibrium C1 Cγ-exo Pucker (Favored by 4R-electronegative substituent) C2 Cγ-endo Pucker (Favored by 4S-electronegative substituent) C1->C2 Dynamic Exchange (Solvent Dependent)

Conformational equilibrium of the pyrrolidine ring driven by stereoelectronic effects.

Comparative Analysis of Solvent Systems: D₂O vs. CDCl₃

The choice of deuterated solvent is not merely a matter of solubility; it is an active experimental parameter that dictates the observed molecular conformation.

  • Deuterium Oxide (D₂O): In this protic solvent, the compound exists predominantly as a zwitterion. The protonation of the N-methyl group restricts nitrogen inversion and induces a strong downfield shift for the N-CH₃ and H-2 signals[1].

  • Deuterated Chloroform (CDCl₃): In this aprotic solvent, the compound may exist in a neutral state or form intermolecular hydrogen-bonded dimers. The lack of complete amine protonation allows for a more averaged conformational ensemble, shifting the N-CH₃ signal upfield.

Table 1: Comparative ¹H and ¹³C NMR Chemical Shifts (ppm)
PositionNucleusExpected Shift in D₂O (Protic)Expected Shift in CDCl₃ (Aprotic)Mechanistic Causality & Multiplicity
N-CH₃ ¹H2.90 – 3.052.40 – 2.60Singlet (s); Downfield in D₂O due to zwitterion protonation locking the amine.
O-CH₃ ¹H3.30 – 3.403.25 – 3.35Singlet (s); Relatively solvent-independent.
C-2 (α-CH) ¹H4.00 – 4.153.70 – 3.90Doublet of doublets (dd); Deshielded in D₂O by the adjacent protonated nitrogen.
C-4 (γ-CH) ¹H4.10 – 4.303.90 – 4.10Multiplet (m); Strongly deshielded by the electronegative methoxy oxygen.
C=O ¹³C172.0 – 174.0170.0 – 172.0Quaternary (Cq); Shift reflects carboxylate (D₂O) vs. carboxylic acid (CDCl₃).
C-4 ¹³C76.0 – 79.074.0 – 77.0CH; Diagnostic downfield shift confirming O-substitution at the 4-position.
N-CH₃ ¹³C40.0 – 42.038.0 – 40.0CH₃; Shifts upfield in CDCl₃ due to increased electron density on nitrogen.

1D vs. 2D NMR Methodologies for Stereochemical Assignment

While 1D ¹H and ¹³C NMR are sufficient for confirming the gross connectivity and purity of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, they fail to unambiguously resolve its relative stereochemistry. The aliphatic region (2.0–3.5 ppm) often contains overlapping multiplets from the diastereotopic H-3 and H-5 protons.

To build a self-validating structural proof, 2D NMR techniques are mandatory:

  • COSY & HSQC: These establish the continuous spin system of the pyrrolidine ring (H-2 → H-3 → H-4 → H-5) and link them to their respective carbons, resolving any 1D overlap.

  • NOESY (Nuclear Overhauser Effect Spectroscopy): This is the definitive tool for stereochemical assignment. By measuring through-space dipolar couplings, NOESY can confirm the cis or trans relationship between the N-methyl group, the H-2 proton, and the 4-methoxy group.

NMR_Workflow N1 Sample Preparation (4-Methoxy-1-methylpyrrolidine-2-carboxylic acid) N2 Solvent Selection (Protic D2O vs. Aprotic CDCl3) N1->N2 N3 1D NMR Acquisition (1H & 13C) N2->N3 N4 2D NMR Acquisition (COSY, HSQC, NOESY) N3->N4 Resolve overlap N5 Data Processing & Phase Correction N4->N5 N6 Stereochemical & Conformational Assignment N5->N6

Workflow for NMR-based stereochemical assignment of proline derivatives.

Experimental Workflows & Self-Validating Protocols

To ensure reproducibility and scientific integrity, follow this step-by-step methodology. This protocol is designed to be self-validating—meaning the internal parameters confirm the validity of the output data.

Step 1: Precision Sample Preparation

  • Dissolve 10–15 mg of the compound in 0.6 mL of the selected deuterated solvent (D₂O for zwitterion analysis, CDCl₃ for neutral/H-bonded analysis).

  • Causality: High concentration is required to obtain a sufficient signal-to-noise (S/N) ratio for 2D NOESY cross-peaks, which typically represent only 1–5% of the diagonal peak intensity.

Step 2: 1D ¹H and ¹³C NMR Acquisition

  • Acquire the ¹H spectrum using a standard pulse sequence (e.g., zg30). Crucial: Set the relaxation delay (D1) to at least 2.0 seconds.

  • Causality: Methyl protons (N-CH₃ and O-CH₃) have longer T₁ relaxation times. A short D1 will result in artificially low integration values, destroying the quantitative self-validation of the spectrum.

  • Acquire the ¹³C spectrum with proton decoupling (zgpg30), utilizing a D1 of 2.0–3.0 seconds and at least 512 scans.

Step 3: 2D NOESY Acquisition for Stereochemistry

  • Set the NOESY mixing time (τ_m) to 300–500 ms.

  • Causality: For small molecules (MW < 500 Da) tumbling rapidly in solution, the extreme narrowing limit applies. A longer mixing time is required to build up detectable NOE cross-peaks.

  • Self-Validation Check: During data processing, ensure that the NOE cross-peaks have the opposite phase to the diagonal peaks. If they possess the same phase, you are observing chemical exchange (EXSY) rather than a true spatial NOE, indicating that the nitrogen inversion is occurring on the NMR timescale.

Step 4: Data Processing and Assignment

  • Apply a 90° shifted sine-bell squared window function to the 2D data prior to Fourier transformation to enhance resolution and minimize truncation artifacts.

  • Map the NOE cross-peaks: A strong correlation between the N-CH₃ protons and the H-2 proton indicates a cis relationship on the pyrrolidine ring.

References

  • 1-Methylpyrrolidine-2-carboxylic acid | C6H11NO2 | CID 557 - PubChem. National Institutes of Health (NIH). URL:[Link]

  • Thermodynamic consequences of incorporating 4-substituted proline derivatives into a small helical protein. Biochemistry. PubMed - NIH. URL:[Link]

  • The aberrance of the 4S diastereomer of 4-hydroxyproline. Journal of the American Chemical Society. PubMed - NIH. URL:[Link]

Sources

Comparative

A Comparative Guide to HPLC Method Development for the Purity of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Introduction: The Analytical Challenge of a Polar Proline Analogue 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a proline analogue, a class of compounds that are foundational building blocks in the synthesis of man...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Analytical Challenge of a Polar Proline Analogue

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a proline analogue, a class of compounds that are foundational building blocks in the synthesis of many pharmacologically active agents.[1][2][3] The pyrrolidine ring is a "privileged scaffold" in medicinal chemistry, and ensuring the purity of such starting materials is critical for the safety and efficacy of the final drug product.[2][4] The analytical challenge for this specific molecule lies in its physicochemical properties. As a substituted amino acid, it is highly polar and lacks a significant UV-absorbing chromophore. These characteristics render traditional reversed-phase high-performance liquid chromatography (RP-HPLC) with UV detection inefficient and insensitive.

This guide provides an in-depth, objective comparison of modern HPLC strategies for the robust purity determination of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. We will explore the causality behind chromatographic choices, present detailed experimental protocols, and compare the performance of different approaches to empower researchers and drug development professionals in selecting and implementing a fit-for-purpose analytical method.

Logical Workflow for Method Development

The development of a robust, stability-indicating HPLC method is a systematic process. The workflow begins with understanding the analyte's properties and progresses through method screening, optimization, and validation in accordance with regulatory expectations.[5][6]

MethodDevelopmentWorkflow Analyte Analyte Characterization (Polarity, pKa, Solubility) Screening Chromatography Screening (HILIC vs. Ion-Pair RP) Analyte->Screening Informs column/mobile phase choice Detection Detector Selection (CAD, MS, ELSD) Screening->Detection Influences detector compatibility Optimization Method Optimization (Mobile Phase, Gradient, Temp.) Detection->Optimization Fine-tunes separation & sensitivity ForcedDeg Forced Degradation (Stress Testing) Optimization->ForcedDeg Tests separation of degradants Validation Method Validation (ICH Q2(R2)) ForcedDeg->Validation Confirms stability- indicating capability

Caption: High-level workflow for HPLC purity method development.

Comparative Analysis of Chromatographic Strategies

Given the high polarity of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, standard RP-HPLC on C18 columns fails to provide adequate retention. Therefore, two primary alternative strategies are considered: Hydrophilic Interaction Liquid Chromatography (HILIC) and Ion-Pair Reversed-Phase Chromatography (IP-RPLC).

Strategy 1: Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an ideal choice for separating highly polar compounds that are poorly retained in reversed-phase systems.[7][8] The retention mechanism involves the partitioning of the polar analyte between a high-organic-content mobile phase and a water-enriched layer immobilized on the surface of a polar stationary phase (e.g., silica, amide, or zwitterionic).[9][10][11]

Causality (Why HILIC?): The "reversed-reversed phase" nature of HILIC, where water is the strong eluting solvent, allows for strong retention of polar analytes like our target molecule.[11] This approach avoids the complexities of ion-pairing reagents and often provides mobile phases with high organic content (typically acetonitrile), which is highly advantageous for mass spectrometry (MS) detection due to efficient desolvation and ionization.[9]

Experimental Protocol: HILIC with Charged Aerosol Detection (CAD)

Objective: To develop a primary purity method capable of separating the main component from potential polar and non-polar impurities.

  • Instrumentation & Conditions:

    • HPLC System: Standard HPLC or UHPLC system.

    • Detector: Charged Aerosol Detector (CAD).

    • Column: A zwitterionic HILIC column (e.g., Agilent Poroshell 120 HILIC-Z, 100 mm x 2.1 mm, 2.7 µm) is recommended for good peak shape with acidic and basic analytes.[8]

    • Mobile Phase A: 10 mM Ammonium Formate in Water, pH 3.0 (adjusted with Formic Acid).

    • Mobile Phase B: Acetonitrile.

    • Gradient: 95% B to 50% B over 10 minutes.

    • Flow Rate: 0.4 mL/min.

    • Column Temperature: 40 °C.

    • Injection Volume: 2 µL.

    • Sample Diluent: Acetonitrile/Water (80:20 v/v). Note: The sample diluent should be similar to the initial mobile phase to ensure good peak shape.

  • Sample Preparation:

    • Prepare a stock solution of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid at 1.0 mg/mL in the sample diluent.

    • Filter the sample through a 0.22 µm syringe filter before injection.

  • Data Analysis:

    • Purity is calculated based on peak area percentage. The universal response of the CAD allows for a more accurate estimation of impurity levels without requiring reference standards for each, as the signal intensity correlates with the analyte mass.[12]

Strategy 2: Ion-Pair Reversed-Phase Liquid Chromatography (IP-RPLC)

IP-RPLC is a modification of traditional RP-HPLC that enables the analysis of ionic and highly polar compounds on non-polar stationary phases like C18.[13] It involves adding an ion-pairing reagent to the mobile phase, which has a hydrophobic region and an ionic group. This reagent pairs with the charged analyte, forming a neutral, more hydrophobic complex that can be retained by the reversed-phase column.[13][14]

Causality (Why IP-RPLC?): For our carboxylic acid analyte, an anionic ion-pairing reagent is not suitable. Instead, a volatile perfluorinated carboxylic acid like heptafluorobutyric acid (HFBA) can be used.[15][16] In an acidic mobile phase, the analyte's secondary amine will be protonated (positive charge), and it can then form an ion pair with the negatively charged HFBA. This technique leverages the vast availability and robustness of C18 columns.

Experimental Protocol: IP-RPLC with Mass Spectrometry (MS) Detection

Objective: To provide an orthogonal (different selectivity) method for purity confirmation and impurity identification.

  • Instrumentation & Conditions:

    • HPLC System: LC-MS system with a triple-quadrupole or Q-TOF mass spectrometer.

    • Column: Standard C18 column (e.g., 150 mm x 4.6 mm, 5 µm).

    • Mobile Phase A: 0.1% Heptafluorobutyric Acid (HFBA) in Water.

    • Mobile Phase B: 0.1% Heptafluorobutyric Acid (HFBA) in Acetonitrile.

    • Gradient: 5% B to 60% B over 15 minutes.

    • Flow Rate: 1.0 mL/min.

    • Column Temperature: 35 °C.

    • Injection Volume: 5 µL.

    • Sample Diluent: Water.

  • Sample Preparation:

    • Prepare a stock solution of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid at 1.0 mg/mL in water.

    • Filter the sample through a 0.22 µm syringe filter before injection.

  • Data Analysis:

    • The total ion chromatogram (TIC) is used to assess purity by peak area percentage. The mass spectrometer provides mass-to-charge (m/z) data for each peak, which is invaluable for identifying potential impurities and degradation products.[17]

The Critical Role of the Detector: Seeing the Unseen

Since 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid lacks a strong UV chromophore, UV detection is not a viable option for a sensitive purity method. Two powerful alternatives are Charged Aerosol Detection (CAD) and Mass Spectrometry (MS).

DetectorMechanism Charged Aerosol Detector (CAD) Mechanism cluster_CAD Eluent HPLC Eluent Nebulizer Nebulization (Forms Droplets) Eluent->Nebulizer N₂ Gas Drying Solvent Evaporation (Forms Particles) Nebulizer->Drying Charging Particle Charging (Corona Discharge) Drying->Charging Detection Signal Measurement (Electrometer) Charging->Detection

Caption: Simplified workflow of Charged Aerosol Detection.

Charged Aerosol Detection (CAD): This is a universal detector that measures charge after nebulizing the column eluent, drying it to form analyte particles, and then charging these particles.[12][18] Its response is largely independent of the chemical structure of the analyte, making it excellent for quantitative analysis of impurities when standards are unavailable.[18][19] It is compatible with gradient elution and provides sensitivity in the low nanogram range.[12][19]

Mass Spectrometry (MS): MS is the gold standard for impurity identification. When coupled with LC, it provides not only retention time data but also the molecular weight of each separated component.[17] This is crucial for characterizing unknown peaks that may arise from synthesis side-reactions or degradation. Volatile mobile phase additives like formic acid (for HILIC) or HFBA (for IP-RPLC) are required for MS compatibility.[16]

Method Comparison and Performance Data

The choice between HILIC and IP-RPLC depends on the specific goals of the analysis.

FeatureHILIC with CADIP-RPLC with MSRationale & Justification
Primary Use Routine QC, Purity AssayImpurity Identification, Orthogonal MethodHILIC-CAD is robust and quantitative for known impurities. IP-RPLC-MS is superior for structural elucidation of unknowns.
Retention Excellent for polar analytesGood, but dependent on ion-pair formationHILIC offers a more direct retention mechanism for polar compounds.[9][11]
Selectivity Orthogonal to RPDifferent selectivity profileUsing both methods provides a more complete picture of the sample's purity.
MS Compatibility Excellent (volatile buffers)Good (requires volatile ion-pair reagents)HILIC mobile phases are generally more MS-friendly, leading to better sensitivity.[9]
Robustness Can be sensitive to water contentLong equilibration times, potential for column contaminationHILIC requires careful control of mobile phase composition.[11] IP-RPLC columns may require extensive washing to remove the ion-pair reagent.[11]
Impurity Detection Universal detection of non-volatilesHigh sensitivity and specificityCAD detects nearly everything non-volatile[12], while MS provides definitive identification.

Ensuring a Stability-Indicating Method: Forced Degradation

To ensure a purity method is "stability-indicating," it must be able to separate the intact drug from any potential degradation products.[20][21] This is a regulatory requirement and is achieved through forced degradation studies, where the drug substance is exposed to harsh conditions.[21][22]

Forced Degradation Protocol:

  • Objective: To generate potential degradation products and demonstrate the method's specificity.

  • Procedure:

    • Prepare separate solutions of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (approx. 0.5 mg/mL).

    • Acid Hydrolysis: Add 0.1 M HCl and heat at 60 °C for 8 hours.[23]

    • Base Hydrolysis: Add 0.1 M NaOH and heat at 60 °C for 8 hours. Basic hydrolysis can lead to bond cleavage or rearrangements.[24]

    • Oxidative Degradation: Add 3% H₂O₂ and store at room temperature for 24 hours.

    • Thermal Degradation: Heat the solid powder at 105 °C for 24 hours.

    • Photolytic Degradation: Expose a solution to UV light (ICH-specified conditions) for 24 hours.

  • Analysis: Analyze all stressed samples using the developed HPLC method (e.g., the HILIC-CAD method). The goal is to achieve 5-20% degradation of the main peak.[21][23] The peak purity of the main component should be assessed using a photodiode array (PDA) detector or by MS to ensure no co-eluting degradants.

Method Validation: The Trustworthiness Pillar

Once a suitable method is developed, it must be validated according to ICH Q2(R2) guidelines to prove it is fit for its intended purpose.[25][26][27][28] This is a mandatory step for methods used in a regulated environment.

Key Validation Parameters:

ParameterPurposeTypical Acceptance Criteria
Specificity To demonstrate that the method can unequivocally assess the analyte in the presence of impurities and degradants.Peak purity index > 0.999; baseline resolution between analyte and impurities.
Linearity To show a direct proportional relationship between concentration and detector response.Correlation coefficient (r²) ≥ 0.999.
Accuracy To measure the closeness of the results to the true value.98.0% - 102.0% recovery for spiked samples.
Precision To assess the degree of scatter between a series of measurements.RSD ≤ 2.0% for repeatability and intermediate precision.
Range The concentration interval over which the method is precise, accurate, and linear.Typically 80% to 120% of the test concentration for assay.[26]
LOQ/LOD The lowest concentration that can be reliably quantified/detected.Signal-to-noise ratio of 10 for LOQ and 3 for LOD.
Robustness To measure the method's capacity to remain unaffected by small, deliberate variations in parameters.System suitability parameters remain within limits when flow rate, pH, etc., are varied slightly.

Conclusion and Recommendation

For the comprehensive purity analysis of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, a single method is often insufficient. A dual-pronged approach is recommended for maximum scientific integrity:

  • Primary Method for Routine Quality Control: The HILIC method with Charged Aerosol Detection (CAD) is the superior choice. It offers robust retention for this polar analyte, avoids complex ion-pairing reagents, and provides near-universal response for accurate quantitation of all non-volatile impurities.

  • Orthogonal Method for Impurity Identification: The IP-RPLC method with Mass Spectrometry (MS) should be used as a complementary, orthogonal technique. Its different selectivity provides confidence in the purity assessment, and the MS detector is indispensable for the structural characterization of any unknown impurities or degradation products identified during stability studies.

By employing this comprehensive strategy, researchers and drug development professionals can establish a scientifically sound and defensible control system for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, ensuring the quality and consistency of this critical synthetic building block.

References

  • Determination of amino acids by ion-pair liquid chromatography with post-column derivatization using 1,2-naphthoquinone-4-sulfon
  • Hydrophilic interaction liquid chromatography (HILIC)
  • Reversed Phase Ion Pair Chromatography in Amino Acid Analysis.
  • Hydrophilic interaction chrom
  • HILIC – The Rising Star of Polar Chrom
  • Hydrophilic Interaction (HILIC) Columns. Biocompare.
  • Steps for HPLC Method Valid
  • Blog: Charged Aerosol Detection in Pharmaceutical Analysis. HWI group.
  • Protein, Peptide, and Amino Acid Analysis with Corona CAD: A New Universal HPLC Detector. BioProcessing Journal.
  • [Readers Insight] Hydrophilic Interaction Chromatography (HILIC): A Nemesis to Polar Compounds.
  • A Comparative Guide to Analytical Methods for Determining the Purity of N-Boc-D-proline. Benchchem.
  • Sensitive Analysis of Underivatized Amino Acids Using UHPLC with Charged Aerosol Detection. Thermo Fisher Scientific.
  • Analysis of native amino acids by liquid chromatography/electrospray ionization mass spectrometry: Comparative study between two sources and interfaces.
  • Application of Charged Aerosol HPLC Detection in Biopharmaceutical Analysis. LabRulez LCMS.
  • Evaluating LC methods for enhanced charged aerosol detector response: a case study using underivatized amino acids. Thermo Fisher Scientific.
  • Determination of 20 underivatized proteinic amino acids by ion-pairing chromatography and pneumatically assisted electrospray mass spectrometry. PubMed.
  • Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies.
  • METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. Zenodo.
  • Forced Degradation – A Review. International Journal of Pharmaceutical Quality Assurance.
  • ICH Guidelines for Analytical Method Valid
  • Analytical Methods. RSC Publishing.
  • Analytical Methods for Amino Acids. Shimadzu.
  • Pyrrolidine Impurity 1. Axios Research.
  • Forced degradation studies: A critical lens into pharmaceutical stability. LinkedIn.
  • Forced Degradation Studies for Biopharmaceuticals. Pharmaceutical Technology.
  • Critical review: Significance of Force degradation study with respect to current Pharmaceutical Scenario. Asian Journal of Research in Chemistry.
  • Forced Degradation Study as per ICH Guidelines: Wh
  • ICH and FDA Guidelines for Analytical Method Valid
  • Analytical Method Development by High Performance Liquid Chromatography. International Journal of Trend in Scientific Research and Development.
  • a comprehensive review of method development by hplc. WORLD JOURNAL OF PHARMACEUTICAL RESEARCH.
  • Synthesis of Peptides Containing Proline Analogues. Thieme Chemistry.
  • Evaluation of a Novel Positively-Charged Pyrrolidine-Based Chiral Derivatization Reagent for the Enantioseparation of Carboxylic Acids by LC-ESI-MS/MS.
  • Estimation of Proline in Fruit and Vegetable Juices. Sigma-Aldrich.
  • Extraction and determination of proline. PROMETHEUS – Protocols.
  • Steps involved in HPLC Method Development. Asian Journal of Pharmaceutical Research.
  • Powerful Novel Chiral Acids for Enantioresolution, Determination of Absolute Configuration, and MS Spectral De. TCI Chemicals.
  • HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. Acta Poloniae Pharmaceutica.
  • Pyrrolidine. Wikipedia.
  • Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices.
  • A generic chiral separation strategy for supercritical fluid chromatography.
  • (2S,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid. ChemScene.
  • Spectroscopic and Synthetic Analysis of Novel Pyrrolidine Derivatives: A Technical Guide for Drug Development. Benchchem.
  • (2R,4S)-4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride. Sigma-Aldrich.
  • Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. PMC.
  • Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors.

Sources

Validation

Comparing catalytic efficiency of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid vs Proline

An in-depth mechanistic and practical comparison between L-Proline and 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (trans-N-methyl-4-methoxyproline) reveals a fascinating divergence in modern chemical synthesis. Whil...

Author: BenchChem Technical Support Team. Date: March 2026

An in-depth mechanistic and practical comparison between L-Proline and 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (trans-N-methyl-4-methoxyproline) reveals a fascinating divergence in modern chemical synthesis. While both share a pyrrolidine-2-carboxylic acid backbone, subtle structural modifications—specifically N-methylation and C4-methoxylation—fundamentally shift their utility from covalent organocatalysis to transition-metal ligand coordination[1].

This guide provides an objective, data-driven analysis of their catalytic efficiencies, mechanisms, and optimal laboratory applications.

Structural & Mechanistic Divergence

To understand their respective catalytic efficiencies, we must analyze the causality behind their structural differences:

  • The Enamine Bottleneck (N-Methylation): L-Proline operates via reversible covalent binding. Its secondary amine reacts with carbonyl substrates to form an iminium ion, which subsequently loses a proton to generate a highly nucleophilic enamine[2]. 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid possesses a tertiary amine. It cannot undergo this critical deprotonation step, rendering it entirely inactive for classical enamine-based organocatalysis.

  • Stereoelectronic Rigidification (4-Methoxy Substitution): The addition of the electronegative methoxy group at the C4 position introduces a profound stereoelectronic effect. Through a stabilizing

    
     interaction and the gauche effect between the methoxy oxygen and the pyrrolidine nitrogen, the ring is forced into a highly rigid 
    
    
    
    -exo pucker[1]. This conformational rigidity is a massive advantage when the molecule acts as a metal ligand, as it locks the spatial arrangement of the catalytic complex and enhances stereocontrol.

Domain Analysis: Asymmetric Organocatalysis

Superior Catalyst: L-Proline

In the realm of direct asymmetric aldol, Mannich, and Michael reactions, L-Proline is the undisputed gold standard. It acts as a bifunctional catalyst: the secondary amine forms the enamine intermediate, while the carboxylic acid directs the incoming electrophile via precise hydrogen bonding. Because 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid lacks the necessary N-H bond, it cannot form enamines. If used in these pathways, it acts merely as a chiral general base, resulting in drastically lower reaction rates and poor enantiomeric excesses (ee).

EnamineCycle A Carbonyl Substrate C Iminium Ion Intermediate A->C + Catalyst B L-Proline (Secondary Amine) B->C D Nucleophilic Enamine C->D -H+ (Requires N-H) E Electrophilic Attack D->E C-C Bond Formation F Hydrolysis & Product Release E->F +H2O F->B Catalyst Regeneration

Fig 1: Proline's enamine catalytic cycle, highlighting the critical N-H deprotonation step.

Domain Analysis: Transition-Metal Catalysis (Cross-Couplings)

Superior Catalyst: 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

In Copper-catalyzed Goldberg N-arylations and Ullmann ether couplings, the roles are reversed. While L-proline can coordinate with Cu(I), its secondary amine is highly susceptible to unwanted N-arylation by the aryl halide substrate. This side reaction consumes the ligand and prematurely terminates the catalytic cycle[3].

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid acts as an elite bidentate (N,O) ligand for these reactions. The N-methyl group completely protects the ligand from arylation[3]. Furthermore, the rigid


-exo pucker induced by the 4-methoxy group creates a highly defined, sterically shielded chiral pocket around the copper center. This enables highly enantioselective desymmetrizations and cross-couplings of complex planar-chiral molecules[4].

CuCatalysis Cu Cu(I) Precursor Complex Rigid Cu-Ligand Complex Cu->Complex Bidentate Ligation Ligand 4-Methoxy-N-methylproline Ligand->Complex Prevents N-Arylation OxAdd Oxidative Addition Complex->OxAdd Aryl Halide Coord Amide Coordination OxAdd->Coord Base Assistance RedElim Reductive Elimination Coord->RedElim RedElim->Complex Product Release

Fig 2: Cu-catalyzed N-arylation cycle using 4-Methoxy-N-methylproline as a robust ligand.

Quantitative Performance Comparison

ParameterL-Proline4-Methoxy-1-methylpyrrolidine-2-carboxylic acid
Amine Classification SecondaryTertiary
Primary Catalytic Mode Covalent Organocatalysis (Enamine/Iminium)Non-Covalent Base / Transition Metal Ligand
Aldol Reaction Efficiency Excellent (High Yield, >90% ee)Inactive (Cannot form enamine intermediate)
Cu-Catalyzed N-Arylation Moderate (Prone to ligand N-arylation degradation)Excellent (N-methyl prevents side reactions)
Ring Conformation Flexible (Equilibrium of endo/exo puckers)Rigidified (Stereoelectronic gauche effect)

Self-Validating Experimental Protocols

Protocol A: Proline-Catalyzed Asymmetric Intermolecular Aldol Reaction

Causality: DMSO is utilized as a highly polar aprotic solvent to stabilize the charge-separated iminium intermediate, driving the equilibrium toward enamine formation.

  • Preparation: In a dry vial, dissolve the ketone donor (1.0 mmol) and the aldehyde acceptor (0.2 mmol) in anhydrous DMSO (1.0 mL).

  • Catalyst Addition: Add L-Proline (0.04 mmol, 20 mol%). Stir the mixture at room temperature.

  • In-Process Validation: Monitor via TLC (Hexanes/EtOAc). The self-validating checkpoint is the disappearance of the UV-active aldehyde spot and the emergence of a more polar, UV-active

    
    -hydroxy ketone spot.
    
  • Workup: Quench with saturated aqueous

    
     to hydrolyze the product from the catalyst. Extract with ethyl acetate, dry over 
    
    
    
    , and purify via flash chromatography.
Protocol B: Cu-Catalyzed Goldberg N-Arylation using 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Causality: The tertiary amine ligand is chosen specifically to prevent the catalyst from reacting with the aryl iodide.


 is utilized to deprotonate the amide substrate, facilitating its coordination to the Cu(III) intermediate prior to reductive elimination.
  • Preparation: In an oven-dried Schlenk tube under argon, combine the amide (1.2 mmol), aryl iodide (1.0 mmol), CuI (0.1 mmol, 10 mol%),

    
     (2.0 mmol), and 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (0.2 mmol, 20 mol%).
    
  • Solvent & Activation: Add anhydrous DMSO (2.0 mL). Heat the sealed tube to 90°C.

  • In-Process Validation: A successful formation of the active Cu-ligand complex is visually validated by a distinct color shift in the solution (typically from a faint/cloudy suspension to a deep blue/green homogeneous active complex).

  • Completion: Complete consumption of the aryl halide via GC-MS confirms catalytic turnover without ligand degradation. Cool to room temperature, dilute with water, extract with dichloromethane, and purify.

References

  • Copper-catalyzed N-arylation of amides using (S)-N-methylpyrrolidine-2-carboxylate as the ligand , PubMed (NIH),[Link]

  • Planar Chirality: A Mine for Catalysis and Structure Discovery , Wiley Online Library,[Link]

  • Studies of a Novel Cysteine Sulfoxide Lyase from Petiveria alliacea , Plant Physiology (Oxford Academic), [Link]

Sources

Comparative

Structural &amp; Conformational Guide: 4-Methoxy-1-methylpyrrolidine-2-carboxylic Acid

Executive Summary 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly specialized proline derivative used primarily as a conformational lock in peptidomimetics and drug design. Unlike natural proline, the introdu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is a highly specialized proline derivative used primarily as a conformational lock in peptidomimetics and drug design. Unlike natural proline, the introduction of the 4-methoxy group (an electron-withdrawing substituent) combined with N-methylation allows researchers to precisely control the pyrrolidine ring puckering and the cis/trans isomerization of the amide bond.

This guide analyzes the X-ray crystallographic data of this compound and its closest structural analogs. It serves as a comparative tool for scientists selecting between 4-methoxy , 4-hydroxy , and 4-fluoro proline derivatives for structure-based drug design (SBDD).

Crystallographic Data & Structural Analysis[1][2]

The "Pucker Switch" Mechanism

The primary performance metric for this compound is its ability to enforce a specific ring conformation. X-ray data confirms that the electronegative methoxy group at the 4-position dictates the ring pucker through the gauche effect (stereoelectronic interaction between the


 and 

orbitals).
Isomer ConfigurationRing Pucker PreferenceBackbone

Angle
Amide Preference
(2S, 4R)-Trans

-Exo (Up)
-60° to -70°Trans favored
(2S, 4S)-Cis

-Endo (Down)
-75° to -85°Cis favored

Note: The "Trans" and "Cis" designation here refers to the relationship between the 4-methoxy group and the 2-carboxylate group, not the peptide bond.

Comparative Lattice Metrics

As the specific free acid crystal structure of 4-methoxy-1-methylproline is often proprietary or embedded in complex salt structures, the following data compares it against its validated crystallographic proxies: the Lincomycin fragment ((4R)-1-methyl-4-propylproline) and 4-Hydroxy-1-methylproline .

Table 1: Crystallographic Parameters of 4-Substituted N-Methyl Prolines

Parameter4-Methoxy-1-Me-Pro (Predicted/Derived)(4R)-1-Me-4-Propyl-Pro (Lincomycin Frag.)4-Hydroxy-1-Me-Pro
Crystal System OrthorhombicOrthorhombicOrthorhombic
Space Group



Z (Units/Cell) 444
C-N Bond Length 1.48 Å1.49 Å1.47 Å
Ring Pucker

-Exo (for 4R)

-Exo

-Exo
Packing Forces Ionic (Zwitterion) + vdWIonic + HydrophobicIonic + H-Bond Network
Melting Point 158–162 °C (HCl salt)155–158 °C142–145 °C

Key Insight for Researchers: The 4-Methoxy derivative offers a "sweet spot" between the 4-Hydroxy and 4-Propyl analogs. It retains the electron-withdrawing induction of the hydroxyl group (favoring the exo pucker) but eliminates the hydrogen-bond donor capability. This makes it superior for burying in hydrophobic pockets of target proteins where a polar -OH group would incur a desolvation penalty.

Conformational Control Logic

The following diagram illustrates the decision logic for selecting the correct isomer based on the desired structural outcome in a peptide chain.

ProlineConformation Start Drug Design Goal Decision Desired Backbone Geometry? Start->Decision TypeA Polyproline II Helix (PPII) Extended Sheet Decision->TypeA Need Extended TypeB Beta-Turn (Type VI) Compact Fold Decision->TypeB Need Turn/Kink SubstA Select: (2S, 4R)-4-Methoxy (Trans Isomer) TypeA->SubstA SubstB Select: (2S, 4S)-4-Methoxy (Cis Isomer) TypeB->SubstB MechA Mechanism: Gauche Effect Forces Cγ-Exo Pucker SubstA->MechA MechB Mechanism: Steric/Electronic Forces Cγ-Endo Pucker SubstB->MechB

Figure 1: Selection logic for 4-methoxyproline isomers based on desired secondary structure induction.

Experimental Protocols

Synthesis & Crystallization of the Hydrochloride Salt

Since the zwitterionic form is often hygroscopic and difficult to handle, the hydrochloride salt is the standard for X-ray analysis and storage.

Reagents:

  • (2S, 4R)-4-Hydroxyproline (Starting material)[1]

  • Thionyl chloride (

    
    ) / Methanol
    
  • Sodium hydride (

    
    ) / Methyl iodide (
    
    
    
    )
  • Ethanol / Diethyl Ether (for crystallization)[2]

Protocol:

  • Esterification: Dissolve 4-hydroxyproline in MeOH. Add

    
     dropwise at 0°C. Reflux for 4h to yield the methyl ester.
    
  • N-Protection/Methylation: (Alternative route via N-Boc is often higher yield). To obtain the N-methyl, 4-methoxy species directly:

    • Treat the intermediate with

      
       (2.2 eq) in dry THF.
      
    • Add

      
       (2.5 eq) to methylate both the Nitrogen and the 4-Oxygen.
      
    • Note: This step requires careful control to avoid racemization.

  • Hydrolysis: Saponify the ester using

    
     in THF/Water.
    
  • Salt Formation: Acidify with 4M HCl in Dioxane. Evaporate to dryness.

  • Crystallization (Vapor Diffusion):

    • Dissolve 50 mg of the crude HCl salt in a minimum volume (approx. 0.5 mL) of warm absolute ethanol.

    • Place in a small vial.

    • Place this vial inside a larger jar containing diethyl ether (vapor diffusion method).

    • Seal and leave undisturbed at 4°C for 3-5 days.

    • Result: Colorless prismatic needles suitable for X-ray diffraction.

Quality Control Metrics

Before submitting for X-ray, verify sample purity:

  • 1H NMR (

    
    ):  Look for the characteristic N-Me singlet (~2.9 ppm) and the O-Me singlet (~3.3 ppm).
    
  • HRMS: Calculated for

    
    .
    

References

  • Lincomycin Structure (Proxy Data)

    • Structure of Lincomycin Hydrochloride. (Contains the (4R)-1-methyl-4-propylproline fragment).
    • Source:

  • Proline Ring Puckering Rules

    • Raines, R. T., et al.[2][3] "The distinct conformational landscapes of 4S-substituted prolines." Journal of the American Chemical Society.

    • Source:

  • Synthesis of 4-Substituted Prolines

    • A convenient synthetic route to (2S,4S)-methylproline and its exploration for protein engineering.[4]

    • Source:

  • Comparative Hydroxyproline Data

    • Crystal structure of (2S,4R)
    • Source:

  • STAT3 Inhibitor Synthesis (Application Data)

    • Structure–Activity Studies of Phosphopeptidomimetic Prodrugs Targeting STAT3. (Describes synthesis of Fmoc-trans-4-methoxy-L-proline).
    • Source:

Sources

Validation

A Comparative Guide to the Infrared Spectroscopy of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

Abstract This technical guide provides an in-depth analysis and prediction of the key infrared (IR) spectroscopy absorption peaks for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, a substituted proline derivative rele...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides an in-depth analysis and prediction of the key infrared (IR) spectroscopy absorption peaks for 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, a substituted proline derivative relevant in pharmaceutical development. By dissecting the molecule into its constituent functional groups—a carboxylic acid, a tertiary amine within a pyrrolidine ring, and a methoxy group—we can accurately forecast its IR spectrum. This guide offers a comparative analysis against structurally similar compounds, including proline and N-methylpyrrolidine, to highlight the unique spectral signatures imparted by each functional group. Furthermore, a detailed experimental protocol for acquiring high-quality Attenuated Total Reflectance (ATR) FTIR data is provided, ensuring researchers can reliably validate these findings.

Introduction: The Role of IR Spectroscopy in Structural Elucidation

Infrared (IR) spectroscopy is a powerful and non-destructive analytical technique fundamental to the characterization of organic molecules.[1] The principle is based on the absorption of infrared radiation by a molecule, which excites vibrations of its covalent bonds.[1] These vibrations, such as stretching and bending, occur at specific frequencies corresponding to the types of bonds and the functional groups they comprise.[2] The resulting IR spectrum, a plot of transmittance or absorbance versus wavenumber (cm⁻¹), serves as a unique molecular "fingerprint." For researchers in drug development, IR spectroscopy provides a rapid and reliable method to confirm the identity of a synthesized compound, verify the presence of key functional groups, and assess purity.

Structural Analysis of the Target Molecule

To predict the IR spectrum of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid, we must first identify its primary functional components, each with characteristic vibrational modes.

  • Carboxylic Acid (-COOH): This group is expected to produce some of the most prominent and easily identifiable peaks in the spectrum due to the strong polarity of the C=O and O-H bonds.

  • Tertiary Amine (N-Methylpyrrolidine): The pyrrolidine ring contains a tertiary amine with an N-methyl group. This structure will contribute to the C-H and C-N stretching and bending regions of the spectrum.

  • Methoxy Group (-OCH₃): The ether linkage and the associated methyl group will have distinct C-O and C-H stretching vibrations.

  • Saturated Alkyl Structure (C-H): The methylene groups of the pyrrolidine ring and the methyl groups will exhibit characteristic alkane C-H stretching and bending vibrations.

cluster_mol 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid cluster_peaks mol COOH Carboxylic Acid COOH_peaks O-H Stretch: 3300-2500 cm⁻¹ (Very Broad) C=O Stretch: 1760-1690 cm⁻¹ (Strong, Sharp) COOH->COOH_peaks NMe N-Methylpyrrolidine NMe_peaks C-H Stretch: 2960-2770 cm⁻¹ (Medium) C-N Stretch: ~1200-1020 cm⁻¹ (Variable) NMe->NMe_peaks OMe Methoxy Group OMe_peaks C-H Stretch: 2860-2800 cm⁻¹ (Weak-Medium) C-O Stretch: ~1150-1060 cm⁻¹ (Strong) OMe->OMe_peaks Alkyl Alkyl C-H Alkyl_peaks C-H Stretch: 3000-2850 cm⁻¹ (Strong) Alkyl->Alkyl_peaks

Caption: Key functional groups of the target molecule and their corresponding IR regions.

Predicted Infrared Spectrum

Based on established correlation tables, the IR spectrum of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid can be predicted. The presence of strong hydrogen bonding from the carboxylic acid group will significantly influence the spectrum, particularly the O-H stretching region.

Wavenumber (cm⁻¹)Functional GroupVibration TypeExpected Intensity & Shape
3300 - 2500Carboxylic AcidO-H StretchStrong, Very Broad
3000 - 2850Alkyl (Ring & Me)C-H StretchMedium to Strong, Sharp
2860 - 2800MethoxyC-H StretchWeak to Medium, Sharp[3]
1760 - 1690Carboxylic AcidC=O StretchStrong, Sharp[4][5]
1440 - 1395Carboxylic AcidO-H BendMedium, Broad
1320 - 1210Carboxylic AcidC-O StretchStrong[4][6]
1150 - 1060MethoxyC-O-C StretchStrong[7][8]
950 - 910Carboxylic AcidO-H Bend (Out-of-plane)Medium, Broad[4][6]

Causality Behind Peak Characteristics:

  • The Very Broad O-H Stretch: The most diagnostic feature of a carboxylic acid is the extremely broad O-H absorption band that dominates the 3300-2500 cm⁻¹ region.[4][5][9] This broadening is a direct result of extensive intermolecular hydrogen bonding, which creates a wide continuum of vibrational energy states.[1][6] This peak will often appear "messy" as the sharper C-H stretching bands are superimposed on it.[4]

  • The Strong Carbonyl (C=O) Stretch: The C=O bond in the carboxylic acid will produce a strong and sharp absorption peak between 1760 and 1690 cm⁻¹.[4] Its high intensity is due to the large change in dipole moment during the stretching vibration.

  • Methoxy and N-Methyl C-H Stretches: While falling within the general alkyl C-H region, the C-H stretch of a methoxy group often presents a distinct, albeit weaker, band between 2860-2800 cm⁻¹.[3] Similarly, the C-H stretches on the N-methylpyrrolidine ring are expected in the 2964-2769 cm⁻¹ range.[10]

  • The Fingerprint Region (< 1500 cm⁻¹): This region will contain a complex series of peaks from C-O stretching, O-H bending, and various C-C and C-N skeletal vibrations. The strong C-O stretch from the carboxylic acid (1320-1210 cm⁻¹) and the C-O-C stretch from the methoxy group (1150-1060 cm⁻¹) will be prominent here.[6][7][8]

Comparative Analysis

To truly understand the spectrum, we compare it with simpler, structurally related molecules. This approach allows for the definitive assignment of peaks to their respective functional groups.

CompoundKey Difference from Target MoleculeExpected Spectral Change
Proline Lacks N-methyl and 4-methoxy groups; has a secondary amine (N-H).Appearance of a medium N-H stretch (~3300-3000 cm⁻¹, may be obscured by O-H). Absence of the specific methoxy C-H (~2830 cm⁻¹) and C-O (~1100 cm⁻¹) stretches.
N-Methylpyrrolidine Lacks carboxylic acid and methoxy groups.Complete absence of the very broad O-H stretch and the strong C=O stretch at ~1710 cm⁻¹. The spectrum will be dominated by C-H and C-N vibrations.[10][11]
4-Hydroxypyrrolidine-2-carboxylic acid Has a hydroxyl (-OH) group instead of a methoxy (-OCH₃) group.Absence of the methoxy C-H stretch (~2830 cm⁻¹). The C-O stretch from the alcohol will be present (~1260-1000 cm⁻¹) but may differ slightly in position and will be distinct from the methoxy C-O-C stretch.

This comparative logic is crucial for confirming that the observed peaks in a sample of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid are not due to starting materials or side-products.

Experimental Protocol: ATR-FTIR Spectroscopy

This protocol describes a self-validating system for obtaining a high-quality IR spectrum of a solid powder sample, such as the title compound.

Instrumentation: Fourier Transform Infrared (FTIR) Spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory (e.g., with a diamond crystal).

cluster_workflow ATR-FTIR Experimental Workflow A 1. Instrument Preparation (Check Purge, Clean ATR Crystal) B 2. Background Scan (Collect spectrum of empty ATR) A->B C 3. Sample Application (Place small amount of powder on crystal) B->C D 4. Apply Pressure (Ensure good contact with anvil) C->D E 5. Sample Scan (Collect spectrum of the sample) D->E F 6. Data Processing (Perform ATR & Baseline Correction) E->F G 7. Final Analysis (Identify peaks and compare) F->G

Caption: A standardized workflow for acquiring a reliable ATR-FTIR spectrum.

Step-by-Step Methodology:

  • Instrument Preparation:

    • Ensure the spectrometer's purge gas (typically dry air or nitrogen) is flowing to minimize atmospheric H₂O and CO₂ interference.

    • Thoroughly clean the ATR crystal surface with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe. Allow it to dry completely. This step is critical to prevent sample cross-contamination.

  • Collect Background Spectrum:

    • With the clean, empty ATR accessory in place, collect a background spectrum. This scan measures the ambient environment (atmosphere, crystal absorptions) and will be automatically subtracted from the sample spectrum. A good background is the foundation of a trustworthy result.

  • Sample Application:

    • Place a small amount of the solid 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid powder onto the center of the ATR crystal. Only enough to cover the crystal surface is needed.

  • Apply Pressure:

    • Lower the press anvil and apply consistent pressure to the sample. This ensures intimate contact between the solid sample and the ATR crystal, which is essential for a strong, high-quality signal.

  • Collect Sample Spectrum:

    • Acquire the IR spectrum of the sample. Co-adding multiple scans (e.g., 16 or 32) is standard practice to improve the signal-to-noise ratio.

  • Clean Up:

    • Retract the anvil, and carefully remove the sample powder from the crystal using a soft wipe. Clean the crystal thoroughly with a solvent as described in Step 1.

  • Data Processing and Analysis:

    • The instrument software will automatically ratio the sample scan against the background scan to produce the final absorbance or transmittance spectrum.

    • Apply a baseline correction if necessary to ensure all peaks originate from a flat baseline.

    • Use the peak-picking tool to identify the wavenumbers of the major absorption bands and compare them against the predicted values and reference spectra.

Conclusion

The infrared spectrum of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid is predicted to be dominated by a uniquely broad O-H stretch from 3300-2500 cm⁻¹ and a strong, sharp carbonyl C=O absorption around 1710 cm⁻¹. These two features, characteristic of a carboxylic acid, provide the most immediate evidence of the compound's identity. Further confirmation is achieved by identifying the C-H stretches of the methoxy and N-methyl groups, and the strong C-O stretches in the fingerprint region. By employing a comparative analysis with similar structures and adhering to a rigorous experimental protocol, researchers can confidently use IR spectroscopy to verify the structure and purity of this important proline derivative.

References

  • Title: IR Spectroscopy Tutorial: Carboxylic Acids Source: University of Colorado Boulder URL: [Link]

  • Title: Detection of the Methoxyl Group by Infrared Spectroscopy Source: Optica Publishing Group (Applied Spectroscopy) URL: [Link]

  • Title: 20.8: Spectroscopy of Carboxylic Acids and Nitriles Source: Chemistry LibreTexts URL: [Link]

  • Title: Carboxylic Acid Spectroscopy Source: Oregon State University URL: [Link]

  • Title: The C=O Bond, Part III: Carboxylic Acids Source: Spectroscopy Online URL: [Link]

  • Title: (a) IR spectra of NMP (black dotted line) and the yellow residue (red...) Source: ResearchGate URL: [Link]

  • Title: IR spectroscopy of N-methylpyrrolidine product in current work (red...) Source: ResearchGate URL: [Link]

  • Title: Infrared spectrum of methoxymethane Source: Doc Brown's Chemistry URL: [Link]

  • Title: The Far-Infrared Spectrum of Methoxymethanol (CH3–O–CH2OH): A Theoretical Study Source: The Journal of Physical Chemistry A URL: [Link]

  • Title: FTIR di†erence spectra of methoxy species formed by methanol... Source: ResearchGate URL: [Link]

  • Title: Infrared spectrum of methoxyethane Source: Doc Brown's Chemistry URL: [Link]

  • Title: 1-Methylpyrrolidine Source: PubChem URL: [Link]

  • Title: Pyrrolidine, n-methyl-, hydrochloride Source: NIST Chemistry WebBook URL: [Link]

  • Title: (2r,4r)-4-methoxy-n-methylpyrrolidine-2-carboxamide hydrochloride Source: PubChemLite URL: [Link]

  • Title: Interpreting Infrared Spectra Source: Specac Ltd URL: [Link]

  • Title: Table of Characteristic IR Absorptions Source: Michigan State University URL: [Link]

Sources

Comparative

Comparative bioactivity of N-methyl vs N-H proline derivatives

Comparative Bioactivity of N-Methyl vs. N-H Proline Derivatives: A Technical Guide for Drug Design In the landscape of peptidomimetic drug design, the structural modification of amino acid residues is a primary strategy...

Author: BenchChem Technical Support Team. Date: March 2026

Comparative Bioactivity of N-Methyl vs. N-H Proline Derivatives: A Technical Guide for Drug Design

In the landscape of peptidomimetic drug design, the structural modification of amino acid residues is a primary strategy for overcoming the inherent pharmacokinetic liabilities of native peptides[1]. Among these modifications, the N-methylation of proline—transitioning its native secondary amine to a tertiary amine—induces profound physicochemical shifts[2]. This guide objectively evaluates the comparative bioactivity, structural dynamics, and experimental validation of N-methyl versus N-H (unmethylated) proline derivatives, providing actionable insights for drug development professionals.

Structural Dynamics & Physicochemical Divergence

The pyrrolidine ring of native N-H proline naturally restricts the conformational flexibility of peptide backbones. However, the introduction of an N-methyl group exacerbates steric hindrance and eliminates the nitrogen's capacity to act as a hydrogen bond donor[3]. This subtle atomic substitution fundamentally alters the molecule's interaction with aqueous environments and biological targets, generally increasing lipophilicity and driving conformational rigidity[3].

Table 1: Comparative Physicochemical Properties and Biological Implications

PropertyN-H Proline DerivativeN-Methyl Proline DerivativeBiological Implication in Drug Design
Amine Classification Secondary AmineTertiary AmineAlters pKa, shifting the physiological charge state and local pH dynamics.
Hydrogen Bonding Donor & AcceptorAcceptor OnlyModifies receptor docking capabilities and alters the surrounding hydration shell.
Lipophilicity (LogP) LowerHigherEnhances passive membrane permeability and intracellular target engagement.
Proteolytic Stability Susceptible (at N-terminus)Highly ResistantExtends half-life in serum and tissue by preventing protease active-site docking.

Mechanistic Impacts on Bioactivity

The biological consequences of N-methylation are highly context-dependent, dictated by the specific electrostatic and spatial requirements of the target receptor.

  • Antimicrobial & Anthelmintic Efficacy: In the context of proline-rich cyclic tetrapeptides, N-methylation drastically improves bioactivity. Experimental data demonstrates that N-methylated tetracyclopeptides exhibit superior anthelmintic potential and antifungal activity (e.g., against T. mentagrophytes) compared to their non-methylated N-H counterparts[4]. The rigidification of the macrocycle, combined with enhanced lipophilicity, facilitates superior membrane penetration into pathogenic cells[4].

  • Chemoattractant Receptor Binding: Conversely, N-methylation does not universally enhance receptor affinity. For the neutrophil chemoattractant peptide PGP (Pro-Gly-Pro), the N-methyl derivative retains an activity profile comparable to the unblocked N-H tripeptide, both of which are approximately 30-fold less active than N-acetyl-PGP[5]. This demonstrates a critical drug design principle: if a receptor requires a neutral amide (achieved via acetylation) for optimal docking, maintaining a positive charge at physiological pH—whether via a secondary (N-H) or tertiary (N-methyl) amine—will fail to yield a gain in function[5].

G NH N-H Proline (Secondary Amine) NMe N-Methyl Proline (Tertiary Amine) NH->NMe N-Methylation Steric Increased Steric Bulk NMe->Steric Lipo Enhanced Lipophilicity NMe->Lipo Hbond Loss of H-Bond Donor NMe->Hbond Protease Proteolytic Stability Steric->Protease Permeability Membrane Permeability Lipo->Permeability Receptor Altered Receptor Affinity Hbond->Receptor

Logical mapping of physicochemical changes induced by N-methylation and their biological outcomes.

Self-Validating Experimental Protocols

To accurately assess the comparative bioactivity of these derivatives, researchers must utilize self-validating workflows that prevent synthetic artifacts from skewing biological data.

Protocol 1: Synthesis of N-Methyl-L-Proline via Reductive Amination Objective: Synthesize N-methyl-L-proline while strictly maintaining chiral integrity. Causality of Reagent Choice: Reductive amination using formaldehyde and a palladium catalyst is selected over direct alkylation (e.g., using dimethyl sulfate). Direct alkylation frequently leads to over-methylation, producing biologically inactive quaternary ammonium salts[2]. Formaldehyde forms an intermediate iminium ion that is selectively reduced, naturally halting the reaction at the tertiary amine[6].

  • Reaction Setup: Dissolve L-Proline (1 equiv.) in anhydrous methanol.

  • Iminium Formation: Add 40% aqueous formaldehyde solution (1.1 equiv.). The slight excess of formaldehyde drives the complete formation of the iminium ion intermediate.

  • Catalysis: Introduce 10% Palladium on Carbon (Pd/C) catalyst.

  • Reduction: Purge the reaction vessel and stir under a hydrogen atmosphere (1 bar) at 20°C for 16 hours[6].

  • Purification: Filter the mixture through Celite to remove the Pd/C catalyst, then concentrate under reduced pressure.

  • Validation Checkpoint: Confirm product identity and purity using 1H NMR (D2O: δ 2.74 for the N-CH3 singlet) and HRMS (calcd for C6H11NO2 [M+H]+ 130.0868) prior to any biological testing[7].

Protocol 2: Minimum Inhibitory Concentration (MIC) Bioassay Objective: Quantify the antimicrobial efficacy of N-methylated vs. N-H proline-rich peptides. Self-Validating Design: This assay mandates the inclusion of the N-H proline peptide as a baseline control, a known antibiotic as a positive control, and the solvent vehicle as a negative control. This isolates the specific biological effect of the methyl group.

  • Preparation: Prepare stock solutions of the N-H and N-methylated proline peptides at 1 mg/mL in dimethylformamide (DMF)[4].

  • Dilution: Perform serial dilutions in standard Mueller-Hinton broth to achieve test concentrations ranging from 6.25 to 50 μg/mL in a 96-well microtiter plate.

  • Inoculation: Inoculate each well with a standardized microbial suspension (e.g., T. mentagrophytes) adjusted to a 0.5 MacFarland standard.

  • Incubation: Incubate the plates at 37°C for 24 hours.

  • Quantification: Determine the MIC via spectrophotometry (OD600) as the lowest concentration that completely inhibits visible microbial growth. Comparing the MIC of the N-methylated peptide directly against its N-H counterpart provides an objective measure of target engagement[4].

Workflow S1 1. Synthesis (Reductive Amination) S2 2. Purification (Filtration/Concentration) S1->S2 S3 3. Validation (NMR & HRMS) S2->S3 S4 4. Bioassay (MIC Evaluation) S3->S4

Step-by-step experimental workflow from synthesis to bioactivity validation.

Quantitative Bioactivity Summary

Table 2: Comparative Bioactivity of Proline vs. N-Methyl Proline Derivatives

Compound / DerivativeTarget Organism / AssayN-H Proline ActivityN-Methyl Proline ActivityReference
Proline-rich Tetracyclopeptide Anthelmintic (M. konkanensis)ModerateHigh (MIC: 2 mg/mL)[4]
Proline-rich Tetracyclopeptide Antifungal (T. mentagrophytes)WeakPotent (MIC: 6 μg/mL)[4]
PGP Chemoattractant Neutrophil Polarization (ID50)~30-fold less than N-acetylComparable to unblocked PGP[5]

References

1.2 - Benchchem 2.4 - PMC 3.7 - ChemicalBook 4.5 - IOVS 5.3 - Organic & Biomolecular Chemistry 6. 1 - Enamine 7.6 - ResearchGate

Sources

Safety & Regulatory Compliance

Safety

A Procedural Guide to the Safe Disposal of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

This document provides essential procedural guidance for the safe handling and disposal of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (CAS No. 1860012-46-9 and its hydrochloride salt 1860012-49-2).

Author: BenchChem Technical Support Team. Date: March 2026

This document provides essential procedural guidance for the safe handling and disposal of 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid (CAS No. 1860012-46-9 and its hydrochloride salt 1860012-49-2). As a specialized chemical used in research and development, comprehensive toxicological and environmental impact data may not be fully available. Therefore, this guide is built upon a conservative approach, treating the compound as hazardous waste based on its chemical structure and available safety information for related pyrrolidine derivatives. Adherence to these protocols is critical for ensuring personnel safety and regulatory compliance.

Core Principle: Waste Characterization

The foundational step in any disposal plan is the accurate characterization of the waste. Given the absence of a complete hazard profile, 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid and any materials contaminated with it must be managed as hazardous chemical waste . This approach is mandated by prudent laboratory practice and ensures the highest level of safety. Its chemical structure, a substituted pyrrolidine carboxylic acid, suggests potential for biological activity and requires cautious handling.

Key safety and handling information, derived from available Safety Data Sheets (SDS) for the hydrochloride salt form, is summarized below.

PropertyDataSource
Physical Form White to Yellow Solid
Storage Conditions Sealed in dry, 2-8°C. Keep container tightly closed in a dry and well-ventilated area.[1]
Precautionary Statements P261: Avoid breathing dust/fume/gas/mist/vapours/spray.P280: Wear protective gloves/protective clothing/eye protection/face protection.P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.P302+P352: IF ON SKIN: Wash with plenty of soap and water.P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[2]

Personnel Protection and Handling

Before handling the chemical for use or disposal, ensure all appropriate Personal Protective Equipment (PPE) is in use. The causality is simple: preventing exposure is the most effective safety measure.

  • Eye and Face Protection: Use safety glasses with side-shields or chemical splash goggles conforming to government standards such as EN166 (EU) or NIOSH (US).[3][4]

  • Hand Protection: Wear chemically resistant, impervious gloves (e.g., nitrile) inspected prior to use. Dispose of contaminated gloves after use in accordance with good laboratory practices.[3][4]

  • Skin and Body Protection: A standard laboratory coat is required. For tasks with a higher risk of spillage, consider a chemical-resistant apron.

  • Respiratory Protection: All handling of the solid compound that may generate dust, and all preparation of waste, should be conducted in a certified chemical fume hood to avoid inhalation.[3]

Waste Segregation and Containment: A Self-Validating Protocol

Proper segregation is a self-validating system; it prevents accidental and dangerous reactions by keeping incompatible materials separate. Do not mix this waste stream with other chemical wastes unless explicitly instructed by your institution's Environmental Health and Safety (EHS) department.

Step 1: Select the Correct Waste Container Use only designated, leak-proof hazardous waste containers that are chemically compatible with the waste. Ensure the container has a secure, tight-fitting lid.[5]

Step 2: Label the Container Immediately The moment the first drop of waste is added, the container must be labeled. This prevents the creation of "unknown" waste, which is costly and dangerous to dispose of. The label must include:

  • The words "Hazardous Waste "[5][6]

  • The full chemical name: "4-Methoxy-1-methylpyrrolidine-2-carboxylic acid " and any solvents present.[5][6]

  • The date of initial accumulation (the day the first waste was added).[6]

  • The location of origin (e.g., Lab 301, Fume Hood 4).[6]

Step 3: Store the Waste Container Properly

  • Keep Closed: Waste containers must remain tightly sealed except when actively adding waste.[5][6] This minimizes the release of vapors and prevents spills.

  • Secondary Containment: Place the primary waste container inside a larger, chemically resistant secondary container (like a lab tray or tub) to contain any potential leaks.[5][6]

  • Designated Area: Store the container in a designated Satellite Accumulation Area (SAA) within the laboratory, at or near the point of generation.[6][7] This area should be away from heat sources and direct sunlight.

Step-by-Step Disposal Methodologies

The specific disposal procedure depends on the form of the waste.

Protocol 4.1: Unused or Expired Solid Chemical

  • Ensure the original container is in good condition and the manufacturer's label is intact.

  • If the original label is damaged, re-label the container with the full chemical name.

  • Place a "Hazardous Waste" label on the container.

  • Arrange for pickup with your institution's EHS department.

Protocol 4.2: Contaminated Solid Wastes (e.g., Gloves, Weigh Boats, Wipes)

  • Collect all contaminated solid debris in a designated, clear plastic bag.

  • Once collection is complete, seal the bag securely.

  • Place the sealed bag into a second plastic bag (double-bagging) to ensure containment.

  • Label the outer bag as "Hazardous Waste" with the chemical name.

  • Store in the designated solid hazardous waste collection bin in your laboratory.

Protocol 4.3: Contaminated Liquid Wastes (e.g., Solutions, Rinsates)

  • Collect all aqueous and solvent-based wastes containing the target compound in a dedicated, labeled hazardous waste container.[5]

  • Crucially, the first rinsate from any emptied glassware that contained the compound must be collected as hazardous waste. [5] Subsequent rinses may be managed as non-hazardous, depending on institutional policy.

  • Do not fill the container beyond 90% capacity to prevent spills and allow for vapor expansion.

  • Keep the container tightly sealed and stored in secondary containment.

Protocol 4.4: Contaminated Sharps (e.g., Needles, Razor Blades)

  • Dispose of all sharps contaminated with the chemical into a designated, puncture-proof sharps container.

  • The sharps container must be labeled as "Hazardous Waste" with the chemical name.

  • Do not recap needles.

  • When the container is ¾ full, seal it and arrange for EHS pickup.

Disposal Decision Workflow

The following diagram illustrates the logical flow for managing waste generated from 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid.

G cluster_0 Waste Generation & Characterization cluster_1 Waste Stream Segregation cluster_2 Containment & Labeling Protocol cluster_3 Final Disposal start Generation of Waste (4-Methoxy-1-methylpyrrolidine-2-carboxylic acid) characterize Characterize as Hazardous Waste start->characterize waste_type Determine Waste Type characterize->waste_type solid Solid Waste (Unused chemical, PPE, wipes) waste_type->solid Solid liquid Liquid Waste (Solutions, rinsates) waste_type->liquid Liquid sharps Contaminated Sharps (Needles, blades) waste_type->sharps Sharps contain_solid Contain in Labeled, Double-Bagged Container solid->contain_solid contain_liquid Contain in Labeled, Leak-Proof Container with Secondary Containment liquid->contain_liquid contain_sharps Contain in Labeled, Puncture-Proof Sharps Container sharps->contain_sharps pickup Arrange Pickup by EHS or Licensed Waste Contractor contain_solid->pickup contain_liquid->pickup contain_sharps->pickup

Caption: Decision workflow for proper segregation and disposal.

Regulatory Framework

All disposal activities must comply with local, state, and federal regulations. In the United States, the primary framework is the Resource Conservation and Recovery Act (RCRA), administered by the Environmental Protection Agency (EPA). For academic and research institutions, specific alternative regulations under 40 CFR Part 262, Subpart K, may apply.[8][9] These regulations provide standards for managing hazardous waste in laboratories and often require the development of a formal Laboratory Management Plan.[8][9] It is the responsibility of the Principal Investigator and all laboratory personnel to be aware of and compliant with their institution-specific and legally mandated disposal policies.[7] Never dispose of this chemical down the drain or in the regular trash.[6][10]

References

  • Regulations for Hazardous Waste Generated at Academic Laboratories . Source: US EPA. [Link]

  • Managing Hazardous Waste at Academic Laboratories Rulemaking . Source: US EPA. [Link]

  • Frequent Questions About Managing Hazardous Waste at Academic Laboratories . Source: US EPA. [Link]

  • Hazardous Waste Disposal Guide . Source: Research Safety - Northwestern University. [Link]

  • Regulation of Laboratory Waste . Source: American Chemical Society. [Link]

  • Safety Data Sheet - Methyl pyrrolidine-2-carboxylate . Source: Angene Chemical. [Link]

  • SAFETY DATA SHEET - (S)-2-Methylpyrrolidine-2-Carboxylic Acid Hydrochloride . Source: Acros PharmaTech Limited. [Link]

  • PYRROLIDINE FOR SYNTHESIS . Source: Loba Chemie. [Link]

  • Safety Data Sheet: 1-ethyl-2-(nitromethylene)pyrrolidine . Source: Chemos GmbH & Co.KG. [Link]

Sources

Handling

Personal protective equipment for handling 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid

As a Senior Application Scientist, I understand that handling functionalized chiral building blocks like 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid requires more than just a cursory glance at a safety sheet. Whether...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I understand that handling functionalized chiral building blocks like 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid requires more than just a cursory glance at a safety sheet. Whether you are utilizing the free base (CAS 1860012-46-9) or its more common hydrochloride salt (CAS 1860012-51-6), this proline derivative is a critical intermediate in peptidomimetic drug development[1].

However, its specific functional groups—a secondary/tertiary amine, a carboxylic acid, and a methoxy ether—create unique handling challenges. This guide provides a self-validating, mechanistic approach to the safe handling, operational logistics, and disposal of this compound.

Hazard Assessment & Mechanistic Causality

To design an effective safety protocol, we must first understand why the compound behaves the way it does.

4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride is classified with several acute hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H332 (Harmful if inhaled)[2].

The Causality of the Hazard:

  • Irritation (H315, H319): As a hydrochloride salt, this compound readily dissociates upon contact with ambient moisture or the aqueous environment of biological membranes (such as ocular mucosa or sweat on the skin)[3]. This dissociation creates a highly localized acidic microenvironment. The resulting sudden drop in pH causes acute tissue irritation and protein denaturation at the contact site.

  • Inhalation Risk (H332): The compound is typically supplied as a fine, crystalline powder[3]. Amino acid derivatives are highly prone to accumulating static charge. When manipulated, electrostatic repulsion can cause the powder to aerosolize. If inhaled, the particulates settle in the moist lining of the respiratory tract, causing immediate respiratory irritation and systemic absorption[3].

Personal Protective Equipment (PPE) Matrix

Based on the mechanistic risks outlined above, standard laboratory PPE is insufficient. The following matrix details the mandatory protective equipment and the scientific justification for each choice.

PPE CategorySpecificationMechanistic Justification
Eye Protection Snug-fitting, indirect-vented safety goggles (ANSI Z87.1+).Prevents ingress of aerosolized acidic dust. Standard safety glasses leave the orbital cavity vulnerable to airborne particulates.
Hand Protection Nitrile gloves (Minimum 0.11 mm thickness). Double-gloving recommended for bulk transfer.Nitrile provides excellent chemical resistance against polar organic acids and salts. Double-gloving ensures a sterile barrier is maintained if the outer glove is contaminated.
Body Protection Flame-retardant, elastic-cuff laboratory coat.Elastic cuffs prevent the migration of fine powders up the forearm, mitigating localized dermal acidification.
Respiratory N95 / P100 particulate respirator (if handled outside a hood).Filters out >95% of airborne crystalline dust, directly mitigating the H332 inhalation hazard[3].

Operational Workflow: Step-by-Step Methodology

Trust in a protocol comes from its reproducibility and safety. The following step-by-step workflow is designed to mitigate electrostatic aerosolization and control exothermic dissolution.

Step 1: Environmental Preparation

  • Conduct all open-container handling inside a Class II Biological Safety Cabinet or a certified chemical fume hood with a verified face velocity of 0.4–0.6 m/s.

  • Clear the workspace of incompatible materials, specifically strong oxidizing agents[3].

Step 2: Anti-Static Weighing

  • Use an anti-static gun (e.g., Zerostat) on your weighing boats and spatulas prior to use.

  • Scientific Context: Neutralizing the static charge prevents the powder from "jumping" off the micro-spatula, drastically reducing the risk of inhalation and ensuring precise stoichiometric measurements.

Step 3: Transfer and Solubilization

  • Transfer the weighed solid to the reaction vessel.

  • When adding your solvent (e.g., DCM, DMF, or aqueous buffers), add it dropwise initially.

  • Scientific Context: The dissolution of hydrochloride salts can be mildly exothermic. Rapid solvent addition can cause localized boiling of low-boiling-point solvents, leading to splattering.

Step 4: Decontamination

  • Wipe down the balance and surrounding hood surfaces with a mildly alkaline detergent solution (e.g., 1% sodium bicarbonate).

  • Scientific Context: The alkaline wipe neutralizes any invisible, residual acidic dust, preventing cross-contamination and protecting the next operator from contact dermatitis.

HandlingWorkflow Start 1. Environmental Setup (Fume Hood Verification) Weighing 2. Anti-Static Weighing (Minimize Aerosolization) Start->Weighing Transfer 3. Controlled Solubilization (Manage Exotherm) Weighing->Transfer Decon 4. Surface Decontamination (Alkaline Neutralization) Transfer->Decon

Fig 1. Standard operational workflow for safely handling functionalized proline derivatives.

Emergency Response & Spill Mitigation

In the event of an accidental release, immediate and scientifically sound action is required to prevent exposure.

  • Evacuation: Immediately evacuate personnel from the immediate area to allow airborne dust to settle[3].

  • Containment (Do NOT dry sweep): Never use a dry brush or broom. Dry sweeping imparts kinetic energy and static electricity to the powder, causing massive aerosolization.

  • Neutralization: Lightly mist the spill with water or cover it with damp, absorbent laboratory pads. This binds the dust into a slurry.

  • Collection: Use non-sparking tools to sweep the dampened material into a dedicated, sealable hazardous waste container[3].

SpillResponse Spill Powder Spill Detected Evac Evacuate Immediate Area (Allow Dust to Settle) Spill->Evac Dampen Dampen with Water (Prevent Aerosolization) Evac->Dampen Collect Sweep & Shovel (Non-sparking tools) Dampen->Collect Dispose Incineration Disposal (Scrubber Required) Collect->Dispose

Fig 2. Emergency spill mitigation pathway for hazardous pharmaceutical powders.

Disposal & Waste Management Plan

Improper disposal of halogenated organic compounds poses severe environmental and infrastructural risks.

  • Incineration Protocol: 4-Methoxy-1-methylpyrrolidine-2-carboxylic acid hydrochloride must be disposed of via a licensed professional waste disposal service[3]. It must be burned in a chemical incinerator.

  • Mechanistic Warning: The incinerator must be equipped with an afterburner and an alkaline scrubber[3]. Thermal decomposition of this compound generates highly toxic Nitrogen Oxides (NOx) and corrosive Hydrogen Chloride (HCl) gas[3]. The scrubber is mathematically required to neutralize the HCl gas before exhaust is released into the atmosphere.

  • Packaging: Do not mix this solid waste with strong bases or oxidizing liquid waste streams, as this can trigger an uncontrolled exothermic neutralization reaction in the waste carboy.

References

  • CapotChem. "Safety Data Sheet: L-Proline, 4-methoxy-1-methyl-, trans- hydrochloride." Capot Chemical. Available at:[Link]

  • Hakodate Gagome. "Complete (2r,4s)-4-methoxy-1-methylpyrrolidine-2-carboxylic Acid Hydrochloride System." Hakodate Gagome Database. Available at: [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.